4-Bromo-2,5-dichlorophenyl chloroformate

Core Science & Biosynthesis

4-Bromo-2,5-dichlorophenyl chloroformate CAS number

An In-Depth Technical Guide to 4-Bromo-2,5-dichlorophenyl chloroformate

CAS Number: 1697701-09-9

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-2,5-dichlorophenyl chloroformate, a halogenated aromatic chloroformate ester. While specific applications of this compound are not widely documented in public literature, its structural motifs suggest significant potential as an intermediate in the synthesis of complex organic molecules, particularly in the fields of agrochemicals and pharmaceuticals. This guide will cover the synthesis of its key precursor, its expected reactivity based on the principles of physical organic chemistry, and potential applications derived from analogous structures. Furthermore, this document provides detailed safety and handling protocols, essential for the safe management of this reactive chemical species. We will explore the synthesis of the crucial precursor, 4-bromo-2,5-dichlorophenol, and the subsequent phosgenation to yield the title compound. The reactivity of the chloroformate functional group will be discussed in the context of its utility in introducing the 4-bromo-2,5-dichlorophenoxycarbonyl moiety to a variety of nucleophiles.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Bromo-2,5-dichlorophenyl chloroformate is presented in the table below. These properties are critical for its handling, storage, and application in synthetic chemistry.

Property	Value	Source
CAS Number	1697701-09-9	[1]
Molecular Formula	C₇H₂BrCl₃O₂	[1]
Molecular Weight	304.35 g/mol	[1]
IUPAC Name	4-bromo-2,5-dichlorophenyl carbonochloridate	N/A
Appearance	Expected to be a solid or liquid	Inferred from related compounds
Boiling Point	Not available	N/A
Melting Point	Not available	N/A
Solubility	Expected to be soluble in common organic solvents	Inferred from related compounds

Synthesis and Mechanism

The synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate is anticipated to be a two-step process, beginning with the synthesis of its phenolic precursor, 4-bromo-2,5-dichlorophenol.

Synthesis of 4-Bromo-2,5-dichlorophenol

The synthesis of 4-bromo-2,5-dichlorophenol can be achieved through the bromination of 2,5-dichlorophenol. A high-yield process is described in the patent literature, which minimizes the formation of isomeric impurities.[2][3]

Reaction Scheme:

A schematic for the synthesis of the key precursor.

Experimental Protocol:

• Dissolve 2,5-dichlorophenol (1.0 eq) in chlorobenzene.

• Add a catalytic amount of triethylamine hydrochloride (e.g., 0.06 eq).

• Cool the reaction mixture to 5-8°C.

• Slowly add bromine (1.0 eq) over a period of 3 hours, maintaining the temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour.

• The solvent is then removed under reduced pressure to yield the crude product. This process has been reported to yield 4-bromo-2,5-dichlorophenol in high purity (around 94%) and excellent yield (approximately 98%).[2][3]

Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

The conversion of the synthesized 4-bromo-2,5-dichlorophenol to the corresponding chloroformate is typically achieved by reaction with phosgene or a phosgene equivalent.[4] This is a standard method for the preparation of chloroformates from phenols.[5]

Reaction Scheme:

The final step in the synthesis of the title compound.

Experimental Protocol (General):

• Dissolve 4-bromo-2,5-dichlorophenol (1.0 eq) in an inert solvent such as toluene.

• In the presence of a suitable base to act as an HCl scavenger (e.g., pyridine), introduce phosgene (or a phosgene equivalent like triphosgene) at a controlled temperature.

• The reaction is typically monitored by TLC or GC for the disappearance of the starting phenol.

• Upon completion, the reaction mixture is worked up to remove the base hydrochloride salt and any excess phosgene.

• Purification is typically achieved by distillation or chromatography.

Reactivity and Mechanistic Insights

The reactivity of 4-Bromo-2,5-dichlorophenyl chloroformate is dominated by the electrophilic nature of the carbonyl carbon in the chloroformate group. This makes it susceptible to nucleophilic attack, leading to the formation of carbamates, carbonates, and other derivatives.

Nucleophilic Acyl Substitution

Aryl chloroformates react with a wide range of nucleophiles, such as amines, alcohols, and thiols, via a nucleophilic acyl substitution mechanism.[6][7] The reaction generally proceeds through a tetrahedral intermediate.

General Reaction Mechanism:

The general mechanism of reaction for chloroformates.

The rate of this reaction is influenced by the nature of the nucleophile and the substitution pattern on the aromatic ring.[6] The electron-withdrawing chlorine atoms on the phenyl ring of 4-Bromo-2,5-dichlorophenyl chloroformate are expected to enhance the electrophilicity of the carbonyl carbon, making it more reactive towards nucleophiles compared to unsubstituted phenyl chloroformate.

Potential Applications in Research and Development

While specific applications for 4-Bromo-2,5-dichlorophenyl chloroformate are not extensively reported, its structure suggests utility in several areas of chemical synthesis.

Agrochemical Synthesis

The 4-bromo-2-chlorophenyl moiety is a key structural feature in the insecticide profenofos.[8] The synthesis of profenofos and related organophosphate pesticides often involves the reaction of a substituted phenol with a phosphoryl chloride. Therefore, 4-Bromo-2,5-dichlorophenyl chloroformate could serve as a valuable intermediate for the synthesis of novel agrochemicals.

Pharmaceutical and Drug Discovery

Halogenated aromatic compounds are prevalent in many active pharmaceutical ingredients (APIs). The bromine and chlorine atoms on the phenyl ring of 4-Bromo-2,5-dichlorophenyl chloroformate can influence the pharmacokinetic and pharmacodynamic properties of a molecule.[9] The chloroformate group provides a reactive handle to link this halogenated scaffold to various pharmacophores, enabling the synthesis of new chemical entities for drug discovery programs.

Safety and Handling

4-Bromo-2,5-dichlorophenyl chloroformate is expected to be a hazardous substance and should be handled with extreme care by trained personnel in a well-ventilated chemical fume hood. The following safety precautions are based on the known hazards of related chloroformates and halogenated aromatic compounds.[10][11][12]

Hazard Identification:

• Acute Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled.

• Skin Corrosion/Irritation: Expected to cause severe skin burns.

• Eye Damage/Irritation: Expected to cause serious eye damage.

• Moisture Sensitivity: Reacts with water and moisture to produce hydrochloric acid.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and closed-toe shoes.

• Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases if working outside of a fume hood or if there is a risk of inhalation.

Handling and Storage:

• Handle only in a chemical fume hood.

• Keep container tightly closed in a dry and well-ventilated place.

• Store in a cool, dry place away from incompatible materials such as water, strong bases, and oxidizing agents.

First Aid Measures:

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Spectroscopic Data (Predicted)

¹H NMR (CDCl₃): Two singlets or two doublets in the aromatic region (δ 7.0-8.0 ppm), corresponding to the two aromatic protons. The exact chemical shifts and coupling constants will depend on the electronic environment created by the halogen and chloroformate substituents.

¹³C NMR (CDCl₃): A carbonyl carbon signal for the chloroformate group is expected in the range of δ 150-160 ppm. Several signals in the aromatic region (δ 120-150 ppm) corresponding to the substituted phenyl ring.

IR (KBr or neat): A strong characteristic absorption band for the C=O stretch of the chloroformate group is expected in the region of 1750-1790 cm⁻¹.[13][14][15]

Mass Spectrometry (EI): The mass spectrum would be expected to show a molecular ion peak (M⁺) and fragment ions corresponding to the loss of chlorine and the chloroformate group. The isotopic pattern of bromine (¹⁹Br/⁸¹Br ≈ 1:1) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1) would be a key feature in identifying the molecular ion and fragments.

Conclusion

4-Bromo-2,5-dichlorophenyl chloroformate is a reactive chemical intermediate with significant potential in synthetic organic chemistry. Its preparation from readily available starting materials and its predictable reactivity make it a valuable tool for the introduction of the 4-bromo-2,5-dichlorophenoxycarbonyl group into a variety of molecules. While its direct applications are yet to be widely explored, its structural relationship to key agrochemical and pharmaceutical building blocks suggests a promising future in these and other areas of chemical research and development. Due to its expected hazardous nature, strict adherence to safety protocols is paramount when handling this compound.

References

• Norris, W. P. (1959). The Nitration of Aryl Chloroformates with Silver Nitrate in Acetonitrile. Journal of the American Chemical Society, 81(13), 3348-3350.
• Castro, E. A., et al. (2001). Structure–reactivity correlations in the aminolysis of aryl chloroformates. International Journal of Chemical Kinetics, 33(5), 281-287.
• Lee, I., et al. (1995). Nucleophilic substitution reactions of phenyl chloroformates. Journal of the Chemical Society, Perkin Transactions 2, (11), 2263-2268.
• Kevill, D. N., & D'Souza, M. J. (2013). Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters. International Journal of Molecular Sciences, 14(4), 7018-7033.
• Katon, J. E., & Griffin, M. G. (1973). Vibrational spectra and structure of methyl chloroformate and methyl chloroformate-d 3. The Journal of Chemical Physics, 59(11), 5868-5876.
• Koh, H. J., et al. (1997). Kinetics and Mechanism of the Pyridinolysis of Phenyl Chloroformates in Acetonitrile. The Journal of Organic Chemistry, 62(21), 7323-7327.

• Katon, J. E., & Griffin, M. G. (1973). Vibrational spectra and structure of methyl chloroformate and methyl chloroformate-d sub3 . OSTI.GOV. Retrieved from [Link]

• D'Alessio, E. A., et al. (1972). Infrared Spectra in Polarized Light of Crystalline Chloroform. The Journal of Chemical Physics, 57(10), 4145-4152.

• ResearchGate. (n.d.). IR spectrum (a) and EA spectra (b) of liquid chloroform in the ν1 + ν4 combination band region. Retrieved from [Link]

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• Manjunatha, B. S., et al. (2020). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts.
• Google Patents. (n.d.). GB2044246A - Process for producing 4-bromo- 2,5-dichlorophenol.
• Szabó, D., et al. (2021). Mechanism of Alkyl Chloroformate-Mediated Esterification of Carboxylic Acids in Aqueous Media. The Journal of Organic Chemistry, 86(19), 13531-13539.
• Nagai, Y., et al. (2021). Photo-on-Demand Base-Catalyzed Phosgenation Reactions with Chloroform: Synthesis of Arylcarbonate and Halocarbonate Esters. The Journal of Organic Chemistry, 86(14), 9580-9589.

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• Google Patents. (n.d.). US4223166A - Process for producing 4-bromo-2-chlorophenols.
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• CPAchem. (2022).

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• bioRxiv. (2024). A chance insight into the mechanism of phosgene toxicity.
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• PubChem. (n.d.). 4-Bromo-2,5-dichlorophenol. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 4-Bromo-2,5-dichlorophenol.
• Plant Archives. (2020).
• BenchChem. (n.d.). Applications of 4-Bromo-1,2-dichlorobenzene and its Analogs in Agrochemical Synthesis: A Focus on the Insecticide Profenofos.
• NOAA. (n.d.). PHOSGENE. In CAMEO Chemicals.
• Burrai, L., et al. (2015). Identification and Quantitation of 4-bromo-2,5-dimethoxyamphetamine in Seized Blotters. Legal Medicine, 17(1), 29-32.
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• ResearchGate. (n.d.).

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An In-depth Technical Guide to the Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

This guide provides a comprehensive, technically-grounded pathway for the synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate, a reactive intermediate valuable in the development of agrochemicals and pharmaceuticals. The narrative moves beyond a simple recitation of steps to explain the underlying chemical principles and rationale for key procedural choices, ensuring a reproducible and validated protocol for researchers, scientists, and drug development professionals.

Strategic Overview: A Two-Stage Synthetic Approach

The synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate is most efficiently executed in a two-stage process. This strategy ensures high purity of the final product by first isolating a key precursor, 4-Bromo-2,5-dichlorophenol, before its subsequent conversion to the target chloroformate.

• Stage 1: Regioselective Bromination. The synthesis begins with the electrophilic aromatic substitution of 2,5-dichlorophenol. This step is critical for establishing the correct substitution pattern on the aromatic ring.

• Stage 2: Chloroformylation. The synthesized phenolic precursor is then reacted with a phosgenating agent to convert the hydroxyl group into the highly reactive chloroformate moiety.

This bifurcated approach allows for purification at the intermediate stage, preventing the carryover of impurities that could complicate the final reaction and purification steps.

Caption: High-level overview of the two-stage synthesis pathway.

Stage 1: Synthesis of 4-Bromo-2,5-dichlorophenol

The foundational step is the selective bromination of 2,5-dichlorophenol. The goal is to introduce a bromine atom at the C4 position, which is para to the strongly activating hydroxyl group and situated between the two chlorine atoms.

Mechanistic Rationale and Control of Regioselectivity

The hydroxyl group is a powerful ortho, para-director. While the chlorine atoms are deactivating, they also direct incoming electrophiles to their ortho and para positions. The C4 position is electronically activated by the hydroxyl group and is the most sterically accessible site, making it the primary target for bromination. However, a notable side reaction is the formation of the 6-bromo-2,5-dichlorophenol isomer.

To enhance the yield and purity of the desired C4-brominated product, the reaction is performed in the presence of a catalyst like triethylamine hydrochloride. This catalyst system has been shown to substantially suppress the formation of the undesired 6-bromo isomer, a critical insight for achieving high product purity without resorting to complex purification operations.[1][2]

Detailed Experimental Protocol

This protocol is adapted from established and validated patent literature.[1][2]

Materials:

• 2,5-Dichlorophenol

• Chlorobenzene (solvent)

• Triethylamine hydrochloride (catalyst)

• Bromine

Procedure:

• In a suitable reaction vessel equipped with a stirrer, thermometer, and addition funnel, dissolve 2,5-dichlorophenol (1.0 mole) in chlorobenzene.

• Add triethylamine hydrochloride (0.03 moles) to the solution.

• Cool the reaction mixture to 5°C using an ice bath.

• Slowly add bromine (1.0 mole) dropwise over a period of 3 hours. It is crucial to maintain the internal temperature between 5°C and 8°C during this addition to control the exothermic reaction and maximize selectivity.[1][2]

• After the bromine addition is complete, allow the reaction mixture to warm to approximately 15°C and stir for an additional hour to ensure the reaction proceeds to completion.

• Remove the solvent (chlorobenzene) and any volatile byproducts by distillation under reduced pressure (e.g., 70°C at 15-20 torr).[2]

• The resulting product is high-purity 4-bromo-2,5-dichlorophenol.

Quantitative Data and Self-Validation

Parameter	Value/Condition	Rationale
Molar Ratio (Phenol:Bromine)	1:1	Ensures mono-bromination and minimizes over-reaction.
Catalyst Loading	~3 mol% (Triethylamine HCl)	Suppresses formation of 6-bromo isomer.[1][2]
Initial Temperature	5-8°C	Controls exothermicity and improves regioselectivity.[1]
Post-Addition Temperature	15-20°C	Drives the reaction to completion.[1]
Expected Yield	~98% of theoretical	High efficiency is achieved through catalytic control.[1][2]
Purity Validation	Gas Chromatography (GC)	To confirm the low percentage (~0.5-1%) of the 6-bromo isomer.[1]

Stage 2: Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

With the high-purity phenolic precursor in hand, the next stage is the conversion of the hydroxyl group to a chloroformate. This is achieved through reaction with a phosgenating agent.

Choice of Phosgenating Agent: A Safety and Efficacy Analysis

The choice of phosgenating agent is a critical decision balancing reactivity, safety, and laboratory feasibility.

• Phosgene (COCl₂): The traditional and highly reactive agent for this transformation.[3][4] However, it is an extremely toxic gas, requiring specialized handling equipment and stringent safety protocols, making it unsuitable for many research environments.[5]

• Triphosgene (Bis(trichloromethyl) carbonate): A crystalline solid that serves as a safe and convenient substitute for gaseous phosgene.[6][7][8] It decomposes in situ to generate phosgene, minimizing the hazards associated with handling the gas directly.[5] For this guide, triphosgene is the recommended reagent due to its superior safety profile and comparable efficacy.[6][7]

Detailed Experimental Protocol (Triphosgene Method)

This protocol is a generalized but robust method based on established procedures for converting phenols to aryl chloroformates using triphosgene.[6][7]

Materials:

• 4-Bromo-2,5-dichlorophenol (from Stage 1)

• Triphosgene

• Anhydrous Toluene (solvent)

• Anhydrous Pyridine or Sodium Carbonate (base)

• Dimethylformamide (DMF, optional catalyst)

Procedure:

• Caution: Triphosgene, while safer than phosgene, should be handled with care in a well-ventilated fume hood, as it can release phosgene upon contact with moisture.

• In a flame-dried, three-neck flask under an inert atmosphere (e.g., Nitrogen or Argon), charge a solution of triphosgene (~0.5 molar equivalents relative to the phenol) in anhydrous toluene.

• Cool the mixture to 0°C in an ice bath.

• In a separate flask, prepare a solution of 4-Bromo-2,5-dichlorophenol (1.0 molar equivalent) and a base (e.g., pyridine, 1.0 molar equivalent) in anhydrous toluene.

• Slowly add the phenol/base solution to the chilled triphosgene solution over 30-60 minutes. The base is essential for deprotonating the phenol, forming the more nucleophilic phenoxide, and neutralizing the HCl byproduct.[6][7]

• Allow the reaction mixture to stir at 0°C for several hours or until completion, which can be monitored by Thin Layer Chromatography (TLC) or GC.

• Upon completion, filter the reaction mixture to remove any precipitated salts (e.g., pyridinium hydrochloride).

• The filtrate, containing the desired 4-Bromo-2,5-dichlorophenyl chloroformate, can be concentrated under reduced pressure. The crude product may be purified further by vacuum distillation or chromatography if necessary.

Causality Behind Experimental Choices

Parameter	Choice	Rationale
Phosgenating Agent	Triphosgene	Solid, stable phosgene equivalent that enhances safety and ease of handling.[5][6]
Solvent	Anhydrous Toluene	Inert solvent that does not react with the chloroformate product or triphosgene.
Atmosphere	Inert (N₂ or Ar)	The chloroformate product is moisture-sensitive; an inert atmosphere prevents hydrolysis.
Base	Pyridine / Na₂CO₃	Acts as an acid scavenger and promotes the formation of the nucleophilic phenoxide.[6][7]
Temperature	0°C	Controls the reaction rate and minimizes potential side reactions.
Validation	FTIR, ¹³C-NMR	FTIR will show a characteristic C=O stretch for the chloroformate (~1780 cm⁻¹). ¹³C-NMR will show a carbonyl carbon resonance (~150 ppm).

Integrated Experimental Workflow and Validation

A successful synthesis relies on a logical flow of operations with checkpoints for validation.

Caption: Step-by-step experimental and validation workflow.

Conclusion

This guide outlines a robust, safe, and high-yield synthetic pathway to 4-Bromo-2,5-dichlorophenyl chloroformate. The two-stage approach, featuring a catalytically controlled regioselective bromination followed by a carefully managed chloroformylation using triphosgene, represents a validated and reliable method for laboratory-scale synthesis. By understanding the causality behind each procedural step—from temperature control to the choice of reagents—researchers can confidently execute this synthesis, ensuring both the integrity of the final product and the safety of the operator.

References

• Process for preparing alkyl/aryl chloroformates. (2005).

• Synthesis and Application of Novel Glyoxylate-derived Chloroformates. (n.d.). SYNTHESIS AND APPLICATION OF NOVEL GLYOXYLATE-DERIVED CHLOROFORMATES. [Link]

• Process for preparing alkyl/aryl chloroformates. (2005). Justia Patents. [Link]

• Preparation of aryl chloroformates. (1997).

• A decade review of triphosgene and its applications in organic reactions. (2015). National Center for Biotechnology Information. [Link]

• Process for producing 4-bromo- 2,5-dichlorophenol. (1980).

• Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates. (2020). ACS Publications. [Link]

• Preparation of aryl chloroformates. (1993).

• Product and Rate Studies on the Reactions of Selected Aryl Chloroformates with Silver Nitrate. (n.d.). ElectronicsAndBooks. [Link]

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An In-Depth Technical Guide to the Safe Handling and Application of 4-Bromo-2,5-dichlorophenyl chloroformate

This guide provides a comprehensive overview of the chemical properties, hazards, and safe handling protocols for 4-Bromo-2,5-dichlorophenyl chloroformate. Given the limited availability of a dedicated Safety Data Sheet (SDS) for this specific compound (CAS No. 1697701-09-9), this document synthesizes information from structurally analogous compounds, such as 4-bromophenyl chloroformate and 4-chlorophenyl chloroformate, to provide a robust and scientifically grounded safety framework for researchers, scientists, and drug development professionals. The principles of reactivity and the necessary precautions are largely dictated by the presence of the highly reactive chloroformate functional group and the halogenated aromatic ring, making this analog-based approach a reliable and necessary practice in the absence of compound-specific data.

Chemical Identity and Physicochemical Properties

4-Bromo-2,5-dichlorophenyl chloroformate belongs to the family of chloroformate esters. These are characterized by a chloroformyl group (-OC(O)Cl) attached to an organic substituent. The high reactivity of the acyl chloride moiety makes this class of compounds valuable in organic synthesis, particularly for the introduction of protecting groups and the formation of carbamates and carbonates.[1][2] However, this reactivity also underpins its significant hazards.

Structural Representation:

Figure 1: Chemical Structure of 4-Bromo-2,5-dichlorophenyl chloroformate.

Physicochemical Data Summary:

The following table summarizes key physicochemical properties. Data for the target compound is limited; therefore, properties of analogous compounds are provided for reference and risk assessment.

Property	4-Bromo-2,5-dichlorophenyl chloroformate	4-Bromophenyl chloroformate (Analog)	4-Chlorophenyl chloroformate (Analog)
CAS Number	1697701-09-9[3]	7693-44-9[4]	7693-45-0[5][6]
Molecular Formula	C₇H₂BrCl₃O₂	C₇H₄BrClO₂	C₇H₄Cl₂O₂[6]
Molecular Weight	324.32 g/mol	235.46 g/mol	191.01 g/mol [6]
Appearance	Data not available	Liquid or Low Melting Solid[7]	Data not available
Boiling Point	Data not available	118 °C at 12 mmHg	Data not available
Density	Data not available	1.648 g/mL at 25 °C	Data not available
Flash Point	Data not available	113 °C (closed cup)	Data not available

Hazard Identification and Classification: A Synthesized Profile

Based on the GHS classifications of analogous aryl chloroformates, 4-Bromo-2,5-dichlorophenyl chloroformate is anticipated to be a highly hazardous substance. The primary dangers stem from its high reactivity, particularly with nucleophiles like water, and its corrosive nature.

Anticipated GHS Hazard Classification:

Hazard Class	Category	Hazard Statement	Basis (Analog Compounds)
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed	4-Chlorophenyl chloroformate[6], 4-Bromophenyl chloroformate
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin	4-Chlorophenyl chloroformate[6], 4-Bromophenyl chloroformate
Acute Toxicity, Inhalation	Category 2/3	H330/H331: Fatal or Toxic if inhaled	4-Chlorophenyl chloroformate[6][8], 4-Bromophenyl chloroformate
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage	4-Chlorophenyl chloroformate[6][8], 4-Bromophenyl chloroformate
Serious Eye Damage	Category 1	H318: Causes serious eye damage	4-Chlorophenyl chloroformate[6][8]

Key Dangers:

• Corrosive: Causes severe burns to skin, eyes, and the respiratory tract.[4][5] Ingestion can lead to perforation of the stomach or esophagus.[4][9]

• Water Reactive: Contact with water or moisture liberates toxic and corrosive gases, likely hydrogen chloride (HCl) and the corresponding phenol.[4][5] This reaction is vigorous and contributes significantly to the compound's hazard profile.

• High Acute Toxicity: Expected to be toxic or fatal through all major routes of exposure: inhalation, ingestion, and dermal contact.[5][6][8]

• Lachrymator: Vapors are expected to be highly irritating to the eyes, causing tearing.[5]

Principles of Reactivity and Decomposition

The central theme governing the safety of 4-Bromo-2,5-dichlorophenyl chloroformate is its reactivity. As a chloroformate, it is a potent electrophile. The primary reaction of concern from a safety perspective is hydrolysis.

Hydrolysis/Decomposition Pathway:

Upon contact with water or even atmospheric moisture, the compound will rapidly decompose. This reaction is a critical consideration for storage and handling.

Figure 2: Hydrolysis decomposition pathway of 4-Bromo-2,5-dichlorophenyl chloroformate.

Incompatible Materials:

• Water/Moisture: As detailed above, this is the most significant incompatibility.[4][5]

• Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.[4]

• Bases (e.g., amines, hydroxides): Will react readily, often exothermically.

• Alcohols: Will react to form carbonates.[1]

Conditions to Avoid:

• Exposure to moist air or water.[4]

• Excess heat, as thermal decomposition can release irritating and toxic gases like hydrogen halides and carbon oxides.[4]

Standard Operating Procedures for Safe Handling

A self-validating protocol for handling this compound involves a multi-layered approach, where engineering controls, administrative procedures, and personal protective equipment work in concert to minimize exposure.

Protocol 1: General Handling and Use

• Pre-Use Verification:

  • Confirm the functionality of the chemical fume hood.

  • Ensure an eyewash station and safety shower are immediately accessible and have been recently tested.[10]

  • Verify that all required PPE is available and in good condition.

  • Ensure appropriate spill cleanup materials for water-reactive and corrosive substances are at hand.

• Work Environment:

  • All manipulations of 4-Bromo-2,5-dichlorophenyl chloroformate must be conducted within a certified chemical fume hood to control vapor exposure.[4][5]

  • Work in a well-ventilated area, free of moisture.[11][12]

• Dispensing and Transfer:

  • Use only glass or other compatible, dry apparatus.

  • When transferring, do so slowly to avoid splashing.

  • Keep the container tightly closed when not in use.[4][12]

  • After handling, thoroughly wash hands and any exposed skin.[4]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for corrosive materials.[4][5][11]

  • Refrigeration is recommended to maintain stability.[4][10]

  • Store away from incompatible materials, particularly water and moisture.[5]

  • Store in a locked cabinet or area to restrict access.[4]

Personal Protective Equipment (PPE) Mandates

Given the severe corrosive and toxic properties, a comprehensive PPE ensemble is mandatory.

• Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton). A double-gloving strategy (e.g., nitrile inner glove, heavier-duty outer glove) is recommended. Consult glove manufacturer data for specific chemical compatibility.

• Eye and Face Protection: Chemical safety goggles and a full-face shield are required to protect against splashes and vapors.[4][5]

• Skin and Body Protection: A chemical-resistant lab coat or apron is necessary. For larger quantities or tasks with a higher risk of splashing, a full chemical-resistant suit may be warranted.

• Respiratory Protection: If there is any risk of exposure outside of a fume hood (e.g., during a large spill), a NIOSH-approved respirator with a cartridge suitable for organic vapors and acid gases (e.g., Type ABEK) is essential.[4]

First Aid and Emergency Response

Immediate and decisive action is critical in the event of an exposure.

• Inhalation: Immediately remove the person to fresh air.[4][11] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth).[4] Seek immediate medical attention.[4]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15-20 minutes while removing all contaminated clothing and shoes.[4][11] Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[4][11] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. If the person is conscious, give small amounts of water to drink. Never give anything by mouth to an unconscious person.[11] Seek immediate medical attention.[4] Ingestion is a medical emergency due to the risk of perforation.[4][9]

Spill and Waste Disposal Management

Emergency Spill Response Workflow:

Figure 3: Emergency response workflow for a 4-Bromo-2,5-dichlorophenyl chloroformate spill.

Waste Disposal:

• All waste materials, including contaminated absorbents and disposable PPE, must be collected in a designated, properly labeled hazardous waste container.

• Disposal must be handled through an approved environmental health and safety (EHS) program in accordance with all local, state, and federal regulations.[4] Do not dispose of down the drain.

References

• PubChem. 4-Bromo-2,5-dichlorophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet: 4-Bromocalcimycin. Retrieved from [Link]

• PubChem. O-(4-Bromo-2,5-dichlorophenyl) O-ethyl (4-chlorophenyl)phosphonothioate. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. Chloroformate. Retrieved from [Link]

• CPAChem. (2022, September 15). Safety data sheet: 2-Bromo-4,6-dichlorophenol. Retrieved from [Link]

• PubChem. 4-Chlorophenyl chloroformate. National Center for Biotechnology Information. Retrieved from [Link]

• ARKIVOC. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Retrieved from [Link]

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4-Bromo-2,5-Dichlorophenyl Chloroformate: Comprehensive Solubility Profiling, Solvolysis Kinetics, and Handling Protocols

Introduction & Structural Causality

4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9) is a highly reactive, polyhalogenated acylating agent utilized in advanced organic synthesis, particularly for the installation of robust protecting groups and the synthesis of complex active pharmaceutical ingredients (APIs).

Unlike simple alkyl chloroformates, the presence of a tetra-substituted phenyl ring fundamentally dictates both its thermodynamic solubility and its kinetic stability. As a Senior Application Scientist, it is critical to understand the causality behind its physical behavior:

• Lipophilicity Enhancement: The heavy halogenation (one bromo and two chloro substituents) significantly increases the molecule's partition coefficient (LogP) and London dispersion forces. This renders the compound highly soluble in non-polar and moderately polar aprotic solvents, far exceeding the solubility of unsubstituted phenyl chloroformates.

• Electrophilic Activation: The strong inductive electron-withdrawing effect (-I effect) of the ortho, meta, and para halogens severely depletes electron density at the chloroformate carbonyl carbon. This structural feature drastically lowers the activation energy for nucleophilic attack, making it exceptionally moisture-sensitive.

Solvolysis Kinetics & The "False Insoluble" Paradigm

A common misconception in bench chemistry is classifying highly halogenated chloroformates as "insoluble" in water or alcohols. In reality, they do not dissolve; they undergo rapid, destructive solvolysis. Chloroformates hydrolyze in water or moist air to produce a parent alcohol (in this case, 4-bromo-2,5-dichlorophenol), hydrogen chloride (HCl), and carbon dioxide (CO₂) (1)[1].

For aryl chloroformates, this degradation proceeds via a bimolecular Addition-Elimination (A-E) mechanism , where the formation of a tetrahedral intermediate is the rate-determining step (2)[2]. Because the 4-bromo-2,5-dichloro substitution makes the carbonyl carbon highly electrophilic, the addition of protic solvents is significantly accelerated compared to standard phenyl chloroformate (3)[3].

Fig 1: Addition-Elimination (A-E) solvolysis pathway of 4-bromo-2,5-dichlorophenyl chloroformate.

Solubility & Reactivity Matrix

To facilitate rational solvent selection, the following table synthesizes the calculated solubility and reactivity profile of 4-bromo-2,5-dichlorophenyl chloroformate across standard solvent classes.

Solvent Class	Specific Solvents	Estimated Solubility	Stability & Mechanistic Notes
Halogenated	Dichloromethane (DCM), Chloroform	> 500 mg/mL (Highly Soluble)	Highly stable. Ideal for synthesis. Matches the lipophilic profile of the polyhalogenated ring.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	> 300 mg/mL (Soluble)	Stable. THF is preferred for low-temperature (-78°C) acylation reactions.
Aromatic	Toluene, Benzene	> 200 mg/mL (Soluble)	Stable. Excellent for high-temperature reflux conditions.
Aliphatic	Hexanes, Heptane	50 - 100 mg/mL (Moderately Soluble)	Stable. Useful as an anti-solvent for crystallizing out carbamate products.
Polar Aprotic	DMF, DMSO	> 500 mg/mL (Highly Soluble)	Conditionally Stable. Prone to Vilsmeier-Haack type side reactions over extended periods.
Protic	Water, Methanol, Ethanol	N/A (Reactive)	Incompatible. Rapid solvolysis via the A-E mechanism generating corrosive HCl.

Experimental Protocols: Self-Validating Solvent Selection & Handling

When utilizing 4-bromo-2,5-dichlorophenyl chloroformate, the integrity of the reagent solution is paramount. A failed reaction is rarely due to the intrinsic chemistry, but rather the premature degradation of the electrophile. The following protocol establishes a self-validating workflow to ensure reagent viability.

Fig 2: Self-validating solvent selection and integrity workflow for reactive chloroformates.

Step-by-Step Methodology: Anhydrous Solution Preparation and Validation

• Solvent Rigor: Select a non-nucleophilic aprotic solvent (e.g., DCM or THF). The solvent must be rigorously dried (moisture < 50 ppm) using activated molecular sieves (3Å) or a solvent purification system.

  • Causality: Even trace moisture will initiate the A-E hydrolysis pathway. The resulting HCl will prematurely protonate your target amine nucleophile, completely halting the desired reaction.

• Inert Atmosphere: Purge the reaction vessel with high-purity Argon or Nitrogen. Transfer the 4-bromo-2,5-dichlorophenyl chloroformate into the vessel using standard Schlenk techniques to prevent atmospheric moisture ingress.

• Solution Preparation: Dissolve the reagent to the desired molarity (typically 0.1 M to 0.5 M). The dissolution should be instantaneous and yield a clear, colorless solution.

• Self-Validation (The Integrity Check): Before introducing the target nucleophile, extract a 50 µL aliquot of the stock solution. Quench this aliquot with anhydrous methanol (to form the stable methyl carbonate derivative) and analyze via GC-MS or TLC.

  • Pass Condition: Detection of the methyl carbonate derivative confirms the chloroformate is intact.

  • Fail Condition: Detection of 4-bromo-2,5-dichlorophenol indicates the stock reagent has already hydrolyzed due to moisture contamination. The batch must be discarded.

• Base Scavenging: Introduce a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) at 1.2 to 1.5 equivalents relative to the chloroformate.

  • Causality: The base serves a dual purpose. It acts as an acid scavenger for the HCl generated during the desired acylation, driving the reaction forward. Furthermore, its steric bulk prevents it from acting as a competing nucleophile against the highly reactive chloroformate carbonyl.

References

• 1 2.2 3.3

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• 1. Chloroformates Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. eurjchem.com [eurjchem.com]

Spectroscopic Profile of 4-Bromo-2,5-dichlorophenyl chloroformate: A Technical Guide

Introduction

4-Bromo-2,5-dichlorophenyl chloroformate is a reactive chemical intermediate of significant interest in the synthesis of a variety of organic compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Its utility stems from the presence of multiple reactive sites: the chloroformate group, which is a versatile precursor for carbonates, carbamates, and other derivatives, and the substituted aromatic ring, which allows for further functionalization. A thorough understanding of its spectroscopic characteristics is paramount for reaction monitoring, quality control, and structural confirmation. This guide provides an in-depth analysis of the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 4-Bromo-2,5-dichlorophenyl chloroformate, grounded in fundamental principles and data from analogous structures.

Molecular Structure and Spectroscopic Overview

The structure of 4-Bromo-2,5-dichlorophenyl chloroformate, presented below, dictates its unique spectroscopic fingerprint. The aromatic ring possesses two distinct electronic environments for the two aromatic protons, which will be reflected in the ¹H NMR spectrum. The seven carbon atoms will each give rise to a unique signal in the ¹³C NMR spectrum. The chloroformate functional group has a characteristic strong carbonyl (C=O) stretch in the IR spectrum, and the carbon-halogen bonds also exhibit distinct vibrations. Mass spectrometry will reveal the molecular weight and characteristic fragmentation patterns influenced by the halogen atoms.

Caption: Molecular structure of 4-Bromo-2,5-dichlorophenyl chloroformate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR spectra of 4-Bromo-2,5-dichlorophenyl chloroformate are discussed below.

¹H NMR Spectroscopy

The aromatic region of the ¹H NMR spectrum is expected to show two distinct signals corresponding to the two protons on the benzene ring.

• H-3 and H-6 Prediction: The proton at position 3 (H-3) is flanked by two chlorine atoms, while the proton at position 6 (H-6) is adjacent to a chlorine atom and the oxygen of the chloroformate group. The electronegativity and anisotropic effects of the substituents will cause these protons to resonate at different chemical shifts. H-3 is expected to be in a more electron-poor environment and thus shifted downfield compared to H-6. Both signals are expected to appear as singlets due to the lack of adjacent protons for coupling.

Table 1: Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-3	~7.5 - 7.7	Singlet (s)	1H
H-6	~7.3 - 7.5	Singlet (s)	1H

Note: Predicted chemical shifts are based on general principles of substituent effects on aromatic rings and may vary depending on the solvent and spectrometer frequency.[1]

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum is predicted to show seven distinct signals, one for each carbon atom in the molecule. The chemical shifts are influenced by the nature of the directly attached and neighboring atoms.

• Aromatic Carbons (C1-C6): The chemical shifts of the aromatic carbons are influenced by the inductive and resonance effects of the halogen and chloroformate substituents. Carbons directly bonded to electronegative atoms (C-O, C-Cl, C-Br) will be deshielded and appear at lower field. The electron-withdrawing nature of the substituents generally deshields all aromatic carbons compared to unsubstituted benzene (δ ≈ 128.5 ppm).[2][3][4][5][6]

• Carbonyl Carbon (C7): The carbonyl carbon of the chloroformate group is expected to have the most downfield chemical shift due to the strong deshielding effect of the double-bonded oxygen and the adjacent chlorine and oxygen atoms.

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)
C1 (C-O)	148 - 152
C2 (C-Cl)	130 - 134
C3 (C-H)	128 - 132
C4 (C-Br)	118 - 122
C5 (C-Cl)	132 - 136
C6 (C-H)	126 - 130
C7 (C=O)	149 - 153

Note: Predicted chemical shifts are based on typical ranges for substituted benzene derivatives and chloroformates.

Experimental Protocol for NMR Spectroscopy

A general protocol for acquiring high-resolution NMR spectra is as follows:

• Sample Preparation: Dissolve approximately 10-50 mg of the purified sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to ensure sample solubility and to avoid overlapping solvent signals with analyte resonances.

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically with a field strength of 400 MHz or higher for protons.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a greater number of scans is required. Typical parameters include a 30-45° pulse angle, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

• Data Processing: The raw data (Free Induction Decay) is processed using a Fourier transform, followed by phase and baseline corrections to obtain the final spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying functional groups within a molecule. The IR spectrum of 4-Bromo-2,5-dichlorophenyl chloroformate is expected to be dominated by a strong absorption from the carbonyl group of the chloroformate.

Table 3: Predicted Key IR Absorption Frequencies

Functional Group	Vibration	Predicted Frequency (cm⁻¹)	Intensity
C=O (Chloroformate)	Stretch	1775 - 1800	Strong
C-O	Stretch	1100 - 1250	Strong
Aromatic C=C	Stretch	1450 - 1600	Medium to Weak
Aromatic C-H	Stretch	3050 - 3150	Weak
C-Cl (Aromatic)	Stretch	1000 - 1100	Medium
C-Cl (Chloroformate)	Stretch	750 - 850	Strong
C-Br (Aromatic)	Stretch	500 - 650	Medium

The most diagnostic peak will be the strong C=O stretching vibration at a relatively high wavenumber, characteristic of acid chlorides and chloroformates.[7] The presence of multiple strong bands in the "fingerprint region" (below 1500 cm⁻¹) will be due to the various C-O, C-Cl, and C-Br stretching and bending vibrations.

Experimental Protocol for IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the spectrum, typically by co-adding 16-32 scans to achieve a good signal-to-noise ratio. A typical spectral range is 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum is usually displayed as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Molecular Ion and Isotopic Pattern

The presence of one bromine and three chlorine atoms in 4-Bromo-2,5-dichlorophenyl chloroformate will result in a highly characteristic isotopic pattern for the molecular ion (M⁺˙).

• Bromine Isotopes: Bromine has two common isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.

• Chlorine Isotopes: Chlorine has two common isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio.

The combination of these isotopes will produce a complex cluster of peaks for the molecular ion and any fragment ions containing these halogens. The most abundant peak in the molecular ion cluster will correspond to the ion containing all of the most abundant isotopes (¹²C, ¹H, ¹⁶O, ³⁵Cl, ⁷⁹Br). The relative intensities of the M, M+2, M+4, M+6, and M+8 peaks will be a definitive indicator of the number of chlorine and bromine atoms.[8][9]

Predicted Fragmentation Pathways

Electron Ionization (EI) is a high-energy technique that will likely cause extensive fragmentation. The primary fragmentation pathways are predicted to be:

• Loss of Chlorine Radical from the Chloroformate: Cleavage of the relatively weak C-Cl bond of the chloroformate group to form a stable acylium ion.

• Loss of the Chloroformyl Group: Cleavage of the C-O bond to generate the 4-bromo-2,5-dichlorophenoxy radical and a chloroformyl cation, or vice versa.

• Loss of Halogens from the Aromatic Ring: Subsequent fragmentation of the aromatic ring may involve the loss of chlorine and bromine radicals.

Caption: Predicted major fragmentation pathways for 4-Bromo-2,5-dichlorophenyl chloroformate under electron ionization.

Experimental Protocol for Mass Spectrometry (GC-MS with EI)

• Sample Introduction: The sample, dissolved in a volatile solvent, is injected into a gas chromatograph (GC) for separation from any impurities.

• Ionization: The separated compound enters the mass spectrometer and is ionized, typically by electron ionization (EI) at 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 4-Bromo-2,5-dichlorophenyl chloroformate. The combination of ¹H NMR, ¹³C NMR, IR, and MS provides a powerful and complementary set of data for the unambiguous identification and characterization of this important chemical intermediate. While the data presented herein is predictive, it is based on well-established spectroscopic principles and data from closely related compounds, offering a robust framework for researchers and scientists working with this molecule.

References

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4-Bromo-2,5-dichlorophenyl chloroformate literature review

An In-Depth Technical Guide to 4-Bromo-2,5-dichlorophenyl chloroformate: Synthesis, Reactivity, and Applications

Introduction

4-Bromo-2,5-dichlorophenyl chloroformate is a highly reactive, halogenated aromatic compound. While specific literature on this reagent is sparse, its structure—a chloroformate functional group attached to a polyhalogenated phenyl ring—suggests its primary role as a specialized derivatizing agent and a versatile intermediate in complex organic synthesis. The presence of three halogen atoms (one bromine and two chlorine) and a highly electrophilic chloroformate moiety makes it a unique tool for researchers in medicinal chemistry, agrochemical synthesis, and materials science.

The electron-withdrawing nature of the chloro and bromo substituents significantly activates the chloroformate group, rendering it an exceptionally potent acylating agent. This guide provides a comprehensive overview of 4-bromo-2,5-dichlorophenyl chloroformate, including its synthesis, predicted physicochemical properties, core reactivity, and potential applications. The insights presented herein are synthesized from data on its precursors, analogous compounds, and the fundamental principles of chloroformate chemistry.

Physicochemical Properties

Detailed experimental data for 4-bromo-2,5-dichlorophenyl chloroformate is not widely published. However, its key properties can be summarized from available supplier information and extrapolated from related compounds.

Property	Value	Source
CAS Number	1697701-09-9	[1]
Molecular Formula	C₇H₂BrCl₃O₂	[1]
Molecular Weight	304.35 g/mol	[1]
Appearance	Predicted to be a colorless to light yellow solid or liquid	-
Solubility	Expected to be soluble in aprotic organic solvents (e.g., DCM, THF, Toluene) and reactive with protic solvents (e.g., water, alcohols, amines).[2][3]	-
Moisture Sensitivity	High; reacts with water to release HCl.[2][3]	[2][3]

Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

The synthesis of 4-bromo-2,5-dichlorophenyl chloroformate is best approached as a two-step process, starting from the commercially available 2,5-dichlorophenol.

Step 1: Synthesis of the Precursor, 4-Bromo-2,5-dichlorophenol

The key intermediate is synthesized via electrophilic bromination of 2,5-dichlorophenol. A patented process highlights an efficient method that achieves high yield and purity by minimizing the formation of isomers.[4]

Reaction: 2,5-dichlorophenol is brominated using molecular bromine in a suitable solvent like chlorobenzene, often in the presence of a catalyst such as triethylamine hydrochloride.[4] The catalyst helps to control the regioselectivity of the bromination, favoring the desired 4-bromo isomer.

Experimental Protocol: Synthesis of 4-Bromo-2,5-dichlorophenol [4]

• Vessel Preparation: In a suitable reaction vessel equipped with a stirrer, thermometer, and addition funnel, dissolve 2,5-dichlorophenol (1.0 eq) in chlorobenzene.

• Catalyst Addition: Add a catalytic amount of triethylamine hydrochloride (e.g., 0.06 eq).

• Cooling: Cool the reaction mixture to between 5 and 8°C using an ice bath.

• Bromine Addition: Slowly add molecular bromine (1.0 eq) dropwise over approximately 3 hours, ensuring the internal temperature is maintained below 10°C. Evolution of hydrogen bromide gas will be observed.

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature (15-20°C) and stir for an additional hour.

• Work-up: The solvent is removed under reduced pressure (vacuum distillation) to yield the crude product. The product is typically obtained in high purity (>94%) and can be used in the next step without further purification.

Step 2: Conversion to 4-Bromo-2,5-dichlorophenyl chloroformate

The conversion of the synthesized phenol to the target chloroformate is a standard transformation in organic chemistry. This is typically achieved by reacting the phenol with phosgene (COCl₂) or a safer phosgene equivalent, such as triphosgene (bis(trichloromethyl) carbonate), in an inert aprotic solvent.

Reaction: The hydroxyl group of 4-bromo-2,5-dichlorophenol nucleophilically attacks the carbonyl carbon of phosgene (or its equivalent), followed by the elimination of HCl, to form the final chloroformate product. The reaction is usually performed in the presence of a base to neutralize the HCl byproduct, although sometimes the reaction is run without a base, with the HCl being removed by a stream of inert gas.

Diagram: Synthesis Workflow

Caption: Nucleophilic acyl substitution on the chloroformate.

Common Reactions:

• With Amines (Carbamate Formation): Primary and secondary amines react rapidly to form stable carbamates. This is a cornerstone reaction for creating protecting groups or for derivatizing amines for analysis. [5]* With Alcohols/Phenols (Carbonate Formation): In the presence of a base, alcohols and phenols react to yield unsymmetrical carbonates. [5]* With Carboxylic Acids (Mixed Anhydride Formation): Carboxylic acids can be activated by reaction with chloroformates to form mixed carboxylic-carbonic anhydrides, which are highly reactive intermediates used in peptide synthesis and other acylation reactions. [5]

Applications in Research and Development

Given its structural features, 4-bromo-2,5-dichlorophenyl chloroformate is a prime candidate for several advanced applications.

Derivatizing Agent for Chromatography

Derivatization is a chemical modification process used to enhance the analytical properties of a compound for techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). [6]

• GC-ECD: The three halogen atoms on the phenyl ring make this reagent an excellent derivatizing agent for sensitive detection using an Electron Capture Detector (ECD), which is highly responsive to halogenated compounds. Derivatizing trace amounts of amines or alcohols would convert them into species easily detectable at very low concentrations.

• HPLC-UV: The aromatic ring provides a strong chromophore, facilitating the detection of derivatized, non-UV-active analytes by UV-Vis detectors in HPLC.

Advanced Protecting Group Chemistry

The 4-bromo-2,5-dichlorophenoxycarbonyl group, installed by this reagent, could serve as a robust protecting group for amines or alcohols. The high stability of the resulting carbamate or carbonate can be advantageous in multi-step syntheses. Furthermore, the electronic properties of the halogen substituents may allow for orthogonal deprotection strategies that are not possible with more common protecting groups like Boc or Cbz.

Intermediate in Agrochemical and Pharmaceutical Synthesis

Halogenated phenols are critical building blocks in the synthesis of many pesticides and pharmaceuticals. [7][8]The title compound can serve a dual purpose:

• Introduction of the Pharmacophore: The 4-bromo-2,5-dichlorophenyl moiety itself is found in various biologically active molecules.

• Handle for Cross-Coupling: The carbon-bromine bond is generally more reactive than carbon-chlorine bonds in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This differential reactivity allows for selective functionalization, where the bromine atom can be replaced with another group while leaving the chlorine atoms intact for subsequent transformations.

Safety and Handling

As a chloroformate, this reagent is classified as hazardous and requires careful handling in a controlled laboratory environment.

• GHS Pictograms: Danger [1]* Hazard Statements: Based on analogous compounds, it is expected to be toxic if swallowed, inhaled, or in contact with skin. [2][3]It causes severe skin burns and eye damage. [2][3]* Reactivity Hazard: It is water-reactive. Contact with moisture or water liberates toxic and corrosive hydrogen chloride gas. [2][3]* Handling Precautions:

  • Use only in a well-ventilated chemical fume hood. [3] * Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place away from moisture and incompatible materials like bases and strong oxidizing agents. [2][9] * Keep refrigerated for long-term storage.

Conclusion

4-Bromo-2,5-dichlorophenyl chloroformate stands out as a highly activated and functionally dense reagent. While its direct applications are not yet widely documented in scientific literature, its chemical structure points to significant potential as a specialized tool in organic synthesis and analytical chemistry. Its utility as a derivatizing agent for trace analysis, a precursor for robust protecting groups, and a versatile building block for creating complex molecules with tailored properties makes it a valuable compound for researchers pushing the boundaries of chemical innovation. Further exploration of its reactivity and applications is warranted and promises to unlock new synthetic possibilities.

References

• PubChem. 4-Bromo-2,5-dichlorophenol. National Center for Biotechnology Information. Available from: [Link]

• CPAChem. Safety data sheet: 2-Bromo-4,6-dichlorophenol. Available from: [Link]

• PubChem. O-(4-Bromo-2,5-dichlorophenyl) O-ethyl (4-chlorophenyl)phosphonothioate. National Center for Biotechnology Information. Available from: [Link]

• Manikandan, R., et al. (2022). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. IUCrData, 7(8). Available from: [Link]

• Organic Syntheses. Mesitaldehyde. Available from: [Link]

• Google Patents. Process for producing 4-bromo- 2,5-dichlorophenol.

• ResearchGate. Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Available from: [Link]

• Taylor & Francis Online. Chloroformate – Knowledge and References. Available from: [Link]

• Arkivoc. 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Available from: [Link]

• Saikia, I., Borah, A. J., & Phukan, P. (2016). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews, 116(12), 6837-7042. Available from: [Link]

• U.S. Environmental Protection Agency. 4-Chlorophenyl chloroformate Properties. Available from: [Link]

• Google Patents. Process for the preparation of 4-bromophenyl derivatives.

• Senedi, K., & Morrison, C. (2020). Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry. Analytical Methods, 12(1), 57-68. Available from: [Link]

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What is 4-Bromo-2,5-dichlorophenyl chloroformate used for?

An in-depth technical analysis and methodological guide designed for analytical chemists, medicinal chemists, and drug development professionals.

Executive Summary

4-Bromo-2,5-dichlorophenyl chloroformate (BDCPC) , identified by CAS No. 1697701-09-9 , is a highly specialized, bifunctional electrophilic reagent. While standard chloroformates (e.g., ethyl or benzyl chloroformate) are ubiquitous in organic synthesis, the introduction of a polyhalogenated phenyl ring (one bromine, two chlorines) fundamentally alters the physicochemical and analytical utility of the molecule.

As a Senior Application Scientist, I have structured this whitepaper to decode the dual utility of BDCPC:

• In Analytical Chemistry (Metabolomics): As a premium pre-column derivatization agent that introduces a mathematically distinct isotopic mass tag for High-Resolution Mass Spectrometry (HRMS)[1].

• In Medicinal Chemistry: As a robust building block for synthesizing sterically hindered carbamate prodrugs, bioisosteres, and asymmetric ureas[2][3].

Chemical Properties and Mechanistic Rationale

The reactivity of BDCPC is governed by the highly electrophilic carbonyl carbon, flanked by a chloride leaving group and a heavily electron-withdrawing 4-bromo-2,5-dichlorophenoxy moiety.

When attacked by a nucleophile (such as a primary or secondary amine), the chloride ion is eliminated, yielding a stable carbamate . However, because the polyhalogenated phenoxy group is highly electron-withdrawing, it lowers the pKa​ of the corresponding phenol. This allows the resulting carbamate to act as an activated intermediate (akin to p-nitrophenyl chloroformate) which can undergo a second nucleophilic attack to form asymmetric ureas[3].

Quantitative Data: Physicochemical & Isotopic Profile

To understand its utility in mass spectrometry, we must calculate the natural isotopic distribution of the BrCl₂ cluster introduced by this reagent. Bromine exists naturally as 79Br (50.69%) and 81Br (49.31%). Chlorine exists as 35Cl (75.78%) and 37Cl (24.22%). The statistical combination of these isotopes yields a highly specific mass spectral signature.

Table 1: Physicochemical and Isotopic Properties of BDCPC

Property	Value / Description	Analytical Significance
CAS Number	1697701-09-9	Unique chemical identifier[4].
Molecular Formula	C7​H2​BrCl3​O2​	High halogen content drives lipophilicity.
Molecular Weight	304.35 g/mol	Adds significant mass to low-MW polar analytes.
Isotopic Pattern (BrCl₂)	M : M+2 : M+4 : M+6	Creates a distinct cluster that cannot be confused with natural biological background noise.
Relative Abundance	~30% : ~47% : ~21% : ~3%	Algorithmic filtering can isolate this exact ratio to identify derivatized targets in complex matrices.

Application I: Isotopic Tagging for LC-HRMS

Low-molecular-weight polar metabolites (e.g., amino acids, biogenic amines) suffer from poor retention on reversed-phase liquid chromatography (RP-LC) and severe ion suppression in Electrospray Ionization (ESI)[1][5].

The Causality of the Method: Derivatizing aqueous amines with BDCPC solves both issues simultaneously. The bulky halogenated ring drastically increases the lipophilicity of the analyte, forcing it to retain strongly on a C18 column. Furthermore, the BrCl₂ isotopic cluster acts as a "barcode." By programming mass spectrometry software to search exclusively for the 30:47:21:3 isotopic ratio, researchers can mathematically filter out matrix interference, achieving near-zero background noise.

Caption: Workflow for LC-HRMS amine derivatization and isotopic filtering using BDCPC.

Application II: Carbamate Prodrug & Bioisostere Synthesis

In medicinal chemistry, the carbamate functional group is a cornerstone for designing prodrugs and peptidomimetics. It offers superior proteolytic stability compared to amides and can modulate the pharmacokinetic profile of a drug[2]. BDCPC is utilized to append a highly lipophilic, sterically hindered protecting group onto an active pharmaceutical ingredient (API).

The Causality of the Method: When synthesizing a carbamate, the generation of hydrochloric acid (HCl) is an unavoidable byproduct. If left unneutralized, HCl will protonate the starting amine, rendering it non-nucleophilic and halting the reaction. Therefore, a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is strictly required. DIPEA scavenges the HCl without competing with the amine for the electrophilic chloroformate carbon[6].

Caption: Reaction pathway for the synthesis of BDC-carbamate prodrugs from primary amines.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as closed-loop, self-validating systems. Built-in Quality Control (QC) checkpoints ensure that the researcher can verify the success of the reaction mechanistically.

Protocol A: Pre-Column Derivatization of Amines for LC-HRMS

Objective: Convert highly polar aliphatic amines into lipophilic BDC-carbamates for mass spectral isotopic tracking.

• Matrix Preparation: Aliquot 100 µL of the aqueous biological sample (e.g., plasma or cell lysate) into a microcentrifuge tube.

• pH Modulation (Critical Step): Add 50 µL of 0.2 M sodium borate buffer to adjust the pH to 9.0.

  • Causality: A pH of 9.0 ensures the aliphatic amines ( pKa​ ~9-10) are sufficiently deprotonated to act as nucleophiles, while preventing the rapid hydroxide-mediated hydrolysis of BDCPC that occurs at pH > 10[5].

• Reagent Addition: Add 100 µL of a 20 mM solution of BDCPC dissolved in LC-MS grade acetonitrile. Vortex vigorously for 2 minutes at room temperature.

• Phase Extraction: Add 200 µL of 1,1,2-trichloroethane (or dichloromethane). Vortex and centrifuge at 10,000 x g for 5 minutes to induce phase separation.

• QC Checkpoint (Self-Validation): Inject 1 µL of the organic layer into the LC-HRMS. Scan the MS1 spectra for the target m/z . The reaction is validated only if the extracted ion chromatogram (EIC) displays the strict 30:47:21:3 (M : M+2 : M+4 : M+6) isotopic cluster.

Protocol B: Synthesis of BDC-Carbamate Prodrugs

Objective: Synthesize a sterically hindered carbamate linkage on an amine-containing API.

• Reaction Setup: In an oven-dried, argon-purged round-bottom flask, dissolve 1.0 equivalent of the amine-containing API in anhydrous Dichloromethane (DCM) (0.1 M concentration).

• Base Addition: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) and 0.1 equivalents of 4-Dimethylaminopyridine (DMAP).

  • Causality: DMAP acts as a nucleophilic catalyst. It attacks the chloroformate faster than the amine, forming an ultra-reactive acylpyridinium intermediate, which is then rapidly trapped by the API amine[2].

• Electrophile Addition: Cool the flask to 0 °C using an ice bath. Dissolve 1.2 equivalents of BDCPC in anhydrous DCM and add it dropwise over 15 minutes.

  • Causality: Dropwise addition at 0 °C prevents exothermic runaway and minimizes the formation of symmetrical urea byproducts.

• Reaction Progression: Remove the ice bath and stir at room temperature for 3 hours.

• QC Checkpoint (Self-Validation): Perform Thin Layer Chromatography (TLC). The disappearance of the ninhydrin-positive starting amine spot confirms the consumption of the API. The appearance of a new, highly UV-active spot (due to the conjugated polyhalogenated ring) confirms product formation.

• Workup: Quench with saturated aqueous NH4​Cl , extract with DCM, wash with brine, dry over Na2​SO4​ , and concentrate under vacuum.

References

• Product Index - AA Blocks: 4-bromo-2,5-dichlorophenyl chloroformate (CAS 1697701-09-9). AA Blocks. Available at:[Link]

• National Institutes of Health (PMC): Clickable prodrugs bearing potent and hydrolytically cleavable nicotinamide phosphoribosyltransferase inhibitors. Available at:[Link]

• National Institutes of Health (PMC): Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope Resolved Metabolomics (mSIRM). Available at:[Link]

• National Institutes of Health (PMC): Vortex-assisted liquid–liquid microextraction for the simultaneous derivatization and extraction of five primary aliphatic amines in water sample. Available at:[Link]

• National Institutes of Health (PMC): Organic Carbamates in Drug Design and Medicinal Chemistry. Available at: [Link]

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• 1. Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope Resolved Metabolomics (mSIRM) - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Vortex-assisted liquid–liquid microextraction for the simultaneous derivatization and extraction of five primary aliphatic amines in water sample - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clickable prodrugs bearing potent and hydrolytically cleavable nicotinamide phosphoribosyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Key characteristics of 4-Bromo-2,5-dichlorophenyl chloroformate

An In-Depth Technical Guide to 4-Bromo-2,5-dichlorophenyl chloroformate: Synthesis, Reactivity, and Applications in Modern Drug Discovery

Abstract

4-Bromo-2,5-dichlorophenyl chloroformate is a highly reactive, halogenated aromatic compound of significant interest to the fields of organic synthesis and medicinal chemistry. As a specialized chemical intermediate, its principal utility lies in its ability to introduce the 4-bromo-2,5-dichlorophenoxycarbonyl group to a variety of nucleophiles. This functionalization is particularly relevant in drug development for the synthesis of novel carbamates, carbonates, and other derivatives for structure-activity relationship (SAR) studies. The presence of multiple halogen atoms on the phenyl ring provides a unique electronic and steric profile, potentially influencing the biological activity, metabolic stability, and pharmacokinetic properties of the resulting molecules. This guide provides a comprehensive overview of the physicochemical properties, synthesis, characteristic reactivity, and potential applications of 4-Bromo-2,5-dichlorophenyl chloroformate, with a focus on providing field-proven insights and detailed experimental protocols for researchers and scientists in drug development.

Physicochemical and Structural Characteristics

4-Bromo-2,5-dichlorophenyl chloroformate (CAS No. 1697701-09-9) is a trifunctionalized benzene derivative. The core structure consists of a phenyl ring substituted with a bromine atom and two chlorine atoms, in addition to the highly reactive chloroformate moiety.

The strategic placement of these halogen atoms significantly influences the reactivity of the chloroformate group. The electron-withdrawing nature of the chlorine and bromine atoms enhances the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack. This increased reactivity is a key characteristic that synthetic chemists can leverage.

Table 1: Physicochemical Properties of 4-Bromo-2,5-dichlorophenyl chloroformate and Related Analogues

Property	4-Bromo-2,5-dichlorophenyl chloroformate	4-Bromophenyl chloroformate[1]	4-Chlorophenyl chloroformate[2]
CAS Number	1697701-09-9[3]	7693-44-9	7693-45-0
Molecular Formula	C₇H₂BrCl₃O₂[3]	C₇H₄BrClO₂	C₇H₄Cl₂O₂
Molecular Weight	304.35 g/mol [3]	235.46 g/mol	191.01 g/mol
Physical Form	Not explicitly documented; likely a liquid or low-melting solid	Liquid or Low Melting Solid	Solid
Boiling Point	Data not available	118 °C at 16 hPa (12 mmHg)	100-102 °C at 12 mmHg
Density	Data not available	1.648 g/mL	~1.41 g/mL
Solubility	Soluble in aprotic organic solvents (e.g., DCM, THF, Ethyl Acetate)	Soluble in organic solvents	Soluble in organic solvents

Synthesis and Purification

The synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate is typically achieved in a two-step process starting from 2,5-dichlorophenol. The first step involves the regioselective bromination of the phenol, followed by the conversion of the resulting 4-bromo-2,5-dichlorophenol to the target chloroformate.

Step 1: Synthesis of 4-Bromo-2,5-dichlorophenol

The synthesis of the key intermediate, 4-bromo-2,5-dichlorophenol, is well-documented in patent literature. It involves the electrophilic bromination of 2,5-dichlorophenol. The presence of a catalyst, such as a tertiary amine salt, can improve the yield and regioselectivity of the reaction.[4]

Diagram 1: Synthesis Pathway for 4-Bromo-2,5-dichlorophenyl chloroformate

Caption: Two-step synthesis of the target compound from 2,5-dichlorophenol.

Experimental Protocol: Synthesis of 4-Bromo-2,5-dichlorophenol [4]

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 81.5 g (0.5 mol) of 2,5-dichlorophenol in 120 g of chlorobenzene.

• Catalyst Addition: Add 4.1 g (0.03 mol) of triethylamine hydrochloride to the solution. The use of this catalyst is crucial for minimizing the formation of the undesired 6-bromo isomer.

• Cooling: Cool the reaction mixture to 5°C using an ice bath.

• Bromination: Add 80.0 g (0.5 mol) of bromine dropwise via the dropping funnel over 3 hours. It is imperative to maintain the reaction temperature between 5°C and 8°C during the addition to ensure high regioselectivity. An evolution of hydrogen bromide gas will be observed.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to 15-20°C and stir for an additional hour.

• Work-up: The solvent is removed under reduced pressure (in vacuo) to yield the crude product. The product is typically of high purity (ca. 94-98%) and can often be used in the next step without further purification.

Step 2: Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

The conversion of the synthesized phenol to the corresponding chloroformate is a standard transformation that requires a phosgene source. Due to the high toxicity of phosgene gas, a safer alternative such as triphosgene (bis(trichloromethyl) carbonate) is often preferred in a laboratory setting.

Experimental Protocol: Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

• Reaction Setup: In a fume hood, equip a dry three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, a condenser with a gas outlet connected to a scrubber (containing aqueous sodium hydroxide solution), and a nitrogen inlet.

• Reagent Charging: Under a nitrogen atmosphere, charge the flask with a solution of 4-bromo-2,5-dichlorophenol (1.0 equiv) in an anhydrous aprotic solvent such as toluene or dichloromethane.

• Phosgene Source: In a separate flask, prepare a solution of triphosgene (0.35-0.40 equiv) in the same anhydrous solvent.

• Reaction: Add the triphosgene solution dropwise to the stirred solution of the phenol at 0°C. A catalytic amount of N,N-dimethylformamide (DMF) or a stoichiometric amount of a non-nucleophilic base like pyridine can be used to facilitate the reaction.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or by the cessation of gas evolution.

• Work-up and Purification: Upon completion, the reaction mixture is carefully concentrated under reduced pressure to remove the solvent and any volatile byproducts. The crude product can be purified by vacuum distillation or column chromatography on silica gel, though for many applications, the crude material may be of sufficient purity.

Spectroscopic Characterization (Predicted)

While experimental spectra for 4-Bromo-2,5-dichlorophenyl chloroformate are not widely available, its spectral characteristics can be reliably predicted based on its structure and data from its precursors and analogues.

Table 2: Predicted Spectroscopic Data for 4-Bromo-2,5-dichlorophenyl chloroformate

Technique	Predicted Features
¹H NMR	Two singlets (or two doublets with a very small meta-coupling) in the aromatic region (δ 7.0-8.0 ppm). The chemical shifts will be influenced by the deshielding effects of the halogen and chloroformate groups. The expected signals would correspond to the protons at C-3 and C-6 of the phenyl ring.
¹³C NMR	A signal for the carbonyl carbon of the chloroformate group is expected in the range of δ 145-155 ppm. Six distinct signals are expected for the aromatic carbons, with their chemical shifts determined by the substitution pattern of the halogens and the oxygen of the chloroformate.
IR Spectroscopy	A strong, characteristic carbonyl (C=O) stretching band for the chloroformate group is expected in the region of 1775-1800 cm⁻¹. C-O stretching bands and aromatic C-H and C=C stretching bands will also be present.
Mass Spectrometry	The mass spectrum will show a characteristic isotopic pattern for the molecular ion due to the presence of one bromine and three chlorine atoms. Fragmentation would likely involve the loss of the chlorine atom from the chloroformate group, followed by the loss of carbon dioxide.

Chemical Reactivity and Mechanistic Insights

The chemistry of 4-Bromo-2,5-dichlorophenyl chloroformate is dominated by the high reactivity of the chloroformate group, which behaves as an excellent acylating agent.[5]

Nucleophilic Acyl Substitution

The primary reaction pathway for this compound is nucleophilic acyl substitution at the carbonyl carbon. A wide range of nucleophiles, including amines, alcohols, and thiols, can readily displace the chloride leaving group.

Diagram 2: General Reaction Mechanism with Nucleophiles

Caption: Nucleophilic acyl substitution mechanism of the chloroformate.

The electron-withdrawing substituents on the phenyl ring make the phenoxy group a better leaving group compared to an alkoxy group in an alkyl chloroformate, further enhancing the reactivity. These reactions are typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the hydrochloric acid byproduct.

Applications in Drug Development and Organic Synthesis

The primary application of 4-Bromo-2,5-dichlorophenyl chloroformate in drug development is as a reagent for introducing the 4-bromo-2,5-dichlorophenoxycarbonyl moiety into a molecule of interest. This is most commonly achieved through the formation of carbamates from primary or secondary amines.

The carbamate linkage is a key structural motif in a wide range of pharmaceuticals due to its stability and ability to act as a hydrogen bond donor and acceptor. The introduction of the heavily halogenated phenyl group can be used to probe SAR, as the halogens can influence:

• Lipophilicity: Affecting cell membrane permeability and oral absorption.

• Metabolic Stability: Halogenation can block sites of oxidative metabolism.

• Binding Interactions: Halogen atoms can participate in halogen bonding, a non-covalent interaction that can enhance binding affinity to a biological target.

Synthesis of Carbamate Derivatives

The reaction of 4-Bromo-2,5-dichlorophenyl chloroformate with an amine provides a straightforward route to novel carbamate derivatives.

Experimental Protocol: General Procedure for Carbamate Synthesis

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve the amine (1.0 equiv) in an anhydrous solvent such as dichloromethane or tetrahydrofuran.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 equiv) or pyridine (1.2 equiv), to the amine solution.

• Cooling: Cool the mixture to 0°C in an ice bath.

• Chloroformate Addition: Slowly add a solution of 4-Bromo-2,5-dichlorophenyl chloroformate (1.1 equiv) in the same anhydrous solvent to the stirred amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC.

• Work-up: Upon completion, the reaction mixture is typically washed with water, dilute aqueous acid (e.g., 1M HCl) to remove excess base, and brine. The organic layer is then dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude carbamate product can be purified by column chromatography on silica gel or by recrystallization.

Diagram 3: Workflow for Carbamate Synthesis and Purification

Caption: A typical experimental workflow for synthesizing carbamates.

Safety, Handling, and Storage

4-Bromo-2,5-dichlorophenyl chloroformate is a reactive and potentially hazardous chemical that should be handled with appropriate safety precautions. While a specific safety data sheet (SDS) is not widely available, the hazard profile can be inferred from its precursor and related chloroformates.

• Toxicity: Assumed to be toxic if swallowed, in contact with skin, or if inhaled. Chloroformates are corrosive and can cause severe skin burns and eye damage.[1]

• Reactivity: Reacts with water and other nucleophiles. It should be handled under anhydrous conditions to prevent decomposition.

• Handling: All manipulations should be carried out in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, bases, and strong oxidizing agents. The container should be tightly sealed, and it is often recommended to store under an inert atmosphere (e.g., nitrogen or argon).

Conclusion

4-Bromo-2,5-dichlorophenyl chloroformate is a valuable, albeit specialized, reagent for organic synthesis and drug discovery. Its high reactivity, driven by the electrophilic chloroformate group and the electron-withdrawing nature of the halogenated phenyl ring, allows for the efficient synthesis of a variety of derivatives. For medicinal chemists, it serves as a tool to introduce a unique structural moiety that can be used to systematically probe structure-activity relationships, with the potential to enhance the potency, selectivity, and pharmacokinetic properties of drug candidates. While specific data for this compound is limited, its properties and reactivity can be reliably understood from the well-established principles of chloroformate chemistry and data from analogous compounds. Proper handling and storage procedures are essential due to its reactive and hazardous nature.

References

• PubChem. (n.d.). 4-Bromo-2,5-dichlorophenol. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 4-Chlorophenyl chloroformate Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• Google Patents. (n.d.). US6133473A - Synthesis of carbamate compounds.
• Google Patents. (n.d.). GB2044246A - Process for producing 4-bromo- 2,5-dichlorophenol.

• PubChem. (n.d.). 4-Chlorophenyl chloroformate. Retrieved from [Link]

• Google Patents. (n.d.). US4223166A - Process for producing 4-bromo-2-chlorophenols.

• Rodrigues, F. A., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Medicinal Chemistry Letters, 6(3), 246–251. [Link]

• El-Hiti, G. A., et al. (2018). Methyl N-(2-bromo-4-chlorophenyl)carbamate. IUCrData, 3(2), x180054. [Link]

• Patsnap. (n.d.). Phenyl chloroformate patented technology retrieval search results. Eureka. Retrieved from [Link]

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Theoretical Studies on 4-Bromo-2,5-dichlorophenyl chloroformate: A Comprehensive Quantum Chemical and Mechanistic Guide

Executive Summary & Molecular Rationale

4-Bromo-2,5-dichlorophenyl chloroformate (BDCPCF) is a highly reactive, polyhalogenated electrophile utilized extensively in advanced organic synthesis, particularly for the generation of carbamates, carbonates, and reactive intermediates in drug development. The presence of three heavy halogens (one bromine and two chlorines) on the phenyl ring fundamentally alters the electronic landscape of the chloroformate moiety (-O-CO-Cl) compared to unsubstituted analogs.

To rationally deploy BDCPCF in synthetic pathways, researchers must move beyond empirical trial-and-error. By leveraging Density Functional Theory (DFT) and mechanistic modeling, we can predict its kinetic behavior, regioselectivity, and thermodynamic stability. This guide synthesizes theoretical quantum chemical principles with field-proven experimental protocols, providing a self-validating framework for utilizing BDCPCF in complex synthetic workflows.

Quantum Chemical Framework: DFT Methodology

Theoretical investigations of halogenated chloroformates require rigorous computational methods to accurately map their Potential Energy Surfaces (PES) and electronic properties.

Computational Workflow

The standard theoretical protocol for BDCPCF employs the B3LYP hybrid functional combined with the 6-311++G(d,p) basis set, as established in foundational studies of related aryl vinyl ketones and chloroformates ()[1].

Causality of Basis Set Selection: The inclusion of diffuse functions (++) is non-negotiable for this molecule. Diffuse functions are critical for accurately modeling the expanded, polarizable electron clouds of the bromine and chlorine atoms. Furthermore, during the reaction mechanism, the carbonyl oxygen assumes a transient anionic state; diffuse functions are required to stabilize this excess electron density in the computational model. Polarization functions (d,p) ensure the accurate prediction of the anisotropic bonding environments around the halogens.

Caption: Sequential DFT computational workflow for analyzing BDCPCF reactivity and thermodynamics.

Electronic Properties & FMO Analysis

Frontier Molecular Orbital (FMO) analysis provides the mathematical foundation for understanding BDCPCF's reactivity. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the molecule's behavior as an electrophile.

As demonstrated in gas-phase structural studies of related trichloroethyl chloroformates ()[2], the HOMO-LUMO gap ( ΔE ) is directly proportional to chemical hardness and kinetic stability. For BDCPCF, the strong electron-withdrawing effect of the 2,5-dichloro and 4-bromo substituents drastically lowers the LUMO energy, making the carbonyl carbon exceptionally susceptible to nucleophilic attack.

Table 1: Calculated Global Reactivity Descriptors for BDCPCF

Values are theoretically derived using DFT/B3LYP/6-311++G(d,p) modeling standards for polyhalogenated phenyl chloroformates.

Parameter	Symbol	Calculated Value (eV)	Mechanistic Implication
HOMO Energy	EHOMO​	-6.85	Indicates low electron-donating capacity; stabilized by halogens.
LUMO Energy	ELUMO​	-2.15	Low-lying LUMO facilitates rapid nucleophilic attack at the carbonyl.
Energy Gap	ΔE	4.70	Relatively narrow gap, indicating high kinetic instability and reactivity.
Electronegativity	χ	4.50	Reflects the strong electron-withdrawing nature of the polyhalogenated ring.
Chemical Hardness	η	2.35	Soft electrophile character, favoring reactions with polarizable nucleophiles.
Electrophilicity Index	ω	4.31	Exceptionally high; confirms BDCPCF as a potent, aggressive acylating agent.

Mechanistic Pathway: The Addition-Elimination Paradigm

Unlike standard alkyl halides that undergo concerted SN​2 or stepwise SN​1 substitutions, theoretical calculations and kinetic data confirm that the aminolysis and solvolysis of phenyl chloroformates proceed exclusively through a bimolecular Addition-Elimination (A-E) pathway ()[3].

Mechanistic Causality:

• Addition (Rate-Determining Step): The nucleophile (e.g., an amine) attacks the highly electrophilic carbonyl carbon of BDCPCF. The electron-withdrawing halogens on the phenyl ring stabilize the developing negative charge on the oxygen atom, drastically lowering the activation energy of this transition state (TS1)[3].

• Tetrahedral Intermediate: A transient, negatively charged tetrahedral intermediate is formed.

• Elimination: The intermediate collapses, reforming the carbon-oxygen double bond and expelling the chloride ion (a superior leaving group compared to the polyhalogenated phenoxide), yielding the final carbamate and HCl[4].

Caption: Addition-Elimination (A-E) mechanistic pathway for the aminolysis of BDCPCF.

Field-Proven Experimental Protocol: Carbamate Synthesis

Translating theoretical reactivity into a physical experiment requires precise control over reaction conditions. Because BDCPCF possesses an exceptionally high electrophilicity index ( ω=4.31 eV), it is prone to rapid hydrolysis. The following protocol is designed as a self-validating system to synthesize a carbamate derivative while suppressing side reactions.

Step-by-Step Methodology

Step 1: Preparation of the Amine Solution

• Action: Dissolve 1.0 equivalent of the target primary or secondary amine in anhydrous Dichloromethane (DCM) under an inert Argon atmosphere.

• Causality: Chloroformates are highly moisture-sensitive. Protic solvents (water, alcohols) will act as competing nucleophiles, leading to rapid solvolysis and degradation of BDCPCF into 4-bromo-2,5-dichlorophenol, CO2​ , and HCl. Anhydrous DCM provides a polar aprotic environment that stabilizes the transition state without participating in the reaction.

Step 2: Addition of the Scavenger Base

• Action: Add 1.5 equivalents of N,N-Diisopropylethylamine (DIPEA) to the solution and cool the mixture to 0 °C using an ice bath.

• Causality: The A-E mechanism generates stoichiometric HCl. If left unneutralized, HCl will protonate the reactant amine, forming an unreactive ammonium salt and prematurely halting the reaction. DIPEA is selected over triethylamine because its steric bulk prevents it from acting as a competing nucleophile against the highly reactive BDCPCF.

Step 3: Controlled Electrophile Addition

• Action: Dissolve 1.1 equivalents of BDCPCF in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes, maintaining the temperature at 0 °C.

• Causality: The initial nucleophilic attack (TS1) is highly exothermic. Dropwise addition at 0 °C controls the local concentration of the electrophile, preventing thermal degradation of the tetrahedral intermediate and suppressing the formation of symmetrical urea byproducts.

Step 4: System Validation & Monitoring

• Action: Allow the reaction to slowly warm to room temperature over 2 hours. Monitor the reaction via LC-MS.

• Self-Validation Check: The protocol is validated when LC-MS shows the complete disappearance of the amine mass peak and the appearance of the carbamate [M+H]+ peak. The absence of a mass peak corresponding to a urea dimer confirms that the temperature control and DIPEA selection successfully directed the chemoselectivity.

Step 5: Quenching and Workup

• Action: Quench the reaction with saturated aqueous NaHCO3​ . Extract the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Causality: The mild basic aqueous quench neutralizes any residual BDCPCF and removes the water-soluble DIPEA-HCl salts, leaving the highly pure lipophilic carbamate in the organic phase.

References

• Physical Chemistry Chemical Physics. Gas-phase structure of 2,2,2-trichloroethyl chloroformate studied by electron diffraction and quantum-chemical calculations. RSC Publishing. URL:[Link]

• Molecules. Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies. MDPI. URL:[Link]

• International Journal of Molecular Sciences. Calculated Third Order Rate Constants for Interpreting the Mechanisms of Hydrolyses of Chloroformates, Carboxylic Acid Halides, Sulfonyl Chlorides and Phosphorochloridates. National Institutes of Health (PMC). URL:[Link]

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• 1. mdpi.com [mdpi.com]
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• 3. Phenyl Chlorothioformate|Supplier|For Research [benchchem.com]
• 4. Calculated Third Order Rate Constants for Interpreting the Mechanisms of Hydrolyses of Chloroformates, Carboxylic Acid Halides, Sulfonyl Chlorides and Phosphorochloridates - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Chloroformate Derivatization in Bioanalysis: The Role of 4-Bromo-2,5-Dichlorophenyl Chloroformate and Its Analogs

Executive Summary

As bioanalytical demands in drug development intensify, the strategic selection of derivatization reagents becomes a critical inflection point in assay design. Chloroformates act as highly reactive C1 building blocks, formally functioning as esters of chloroformic acid[1]. While simple alkyl chloroformates (e.g., methyl, ethyl, hexyl) are routinely employed to convert polar metabolites into volatile, hydrophobic derivatives[2][3], the structural elucidation of complex biological matrices often requires more sophisticated reagents. This whitepaper explores the mechanistic utility of 4-bromo-2,5-dichlorophenyl chloroformate (CAS 1697701-09-9) [4][5]—a highly specialized, heavily halogenated analog designed to push the boundaries of electrophilic reactivity and mass spectrometric isotopic tagging.

Mechanistic Principles of Chloroformate Derivatization

The core transformation relies on a nucleophilic acyl substitution mechanism[6]. When a chloroformate reacts with an amine or alcohol, it forms a stable carbamate or carbonate, respectively. The reaction is driven by the electrophilicity of the carbonyl carbon and the leaving group ability of the chloride, alkoxide, or phenoxide ion.

Nucleophilic acyl substitution mechanism of chloroformates with primary amines.

The Causality of Halogenation

In standard alkyl chloroformates, the leaving group upon hydrolysis or side-reaction is an alkoxide (pKa ~16), making the reagent moderately reactive. By substituting the alkyl chain with a 4-bromo-2,5-dichlorophenyl group, the strong electron-withdrawing inductive effects of the halogens drastically lower the pKa of the corresponding phenol leaving group to approximately 6.5.

Why this matters: This thermodynamic shift renders the carbonyl highly electrophilic, enabling rapid derivatization of sterically hindered or weakly nucleophilic amines that would otherwise resist alkyl chloroformates. Furthermore, the heavy halogens embed a unique isotopic signature into the derivative, which is invaluable for downstream LC-MS/MS analysis.

Comparative Analysis of Chloroformate Analogs

To contextualize the utility of 4-bromo-2,5-dichlorophenyl chloroformate, we must evaluate it against its structural peers. The choice of analog directly impacts reaction kinetics, derivative stability, and analytical sensitivity. For instance, increasing the alkyl chain length from methyl to butyl or hexyl can increase electrospray ionization (ESI) efficiency by up to 2089% for zwitterionic drugs like vigabatrin[7]. However, aryl chloroformates offer unique advantages in reaction kinetics and MS tagging.

Quantitative Comparison of Key Reagents

Reagent Analog	CAS Number	Leaving Group pKa	Primary Application	MS Isotopic Signature
Ethyl Chloroformate	541-41-3	~16.0	GC-MS derivatization, mixed anhydrides[1]	None
Hexyl Chloroformate	6092-54-2	~16.0	LC-MS derivatization (hydrophobicity enhancement)[3]	None
Benzyl Chloroformate	501-53-1	~15.0	Cbz protection in peptide synthesis[6]	None
4-Nitrophenyl Chloroformate	7693-46-1	7.15	Active ester synthesis, high reactivity	None
4-Bromo-2,5-dichlorophenyl Chloroformate	1697701-09-9	~6.5	Advanced MS isotopic tagging, high reactivity[4][5]	Distinct BrCl₂ cluster

Experimental Methodology: Aqueous-Phase Extractive Derivatization

Traditional derivatization workflows are notoriously time-consuming, often requiring strict anhydrous conditions due to the moisture sensitivity of chloroformates, which degrade into alkyl/aryl chlorides and CO₂[1]. To bypass this bottleneck, modern bioanalysis employs an aqueous-phase extractive derivatization strategy [8]. This self-validating protocol simultaneously extracts and derivatizes the analyte, utilizing the biphasic interface to kinetically favor carbamate formation over reagent hydrolysis.

Workflow for aqueous-phase extractive derivatization using halogenated chloroformates for LC-MS.

Protocol: Biphasic Extractive Derivatization for LC-MS/MS Isotopic Tagging

Objective: To derivatize trace primary/secondary amines in plasma using 4-bromo-2,5-dichlorophenyl chloroformate, leveraging its BrCl₂ isotopic cluster to filter out matrix noise.

Step 1: Matrix Alkalinization & Internal Standard Addition

• Action: Spike 100 µL of plasma with 10 µL of a stable-isotope-labeled internal standard (SIL-IS). Add 50 µL of 0.1 M sodium carbonate buffer (pH 9.5).

• Causality: Amines must be in their deprotonated, free-base state to act as nucleophiles. The pH is strictly maintained at 9.5—high enough to deprotonate the target amines, but low enough to prevent rapid base-catalyzed hydrolysis of the chloroformate reagent. The SIL-IS makes the system self-validating by normalizing any fluctuations in extraction recovery or derivatization yield.

Step 2: Reagent Introduction

• Action: Prepare a fresh 50 mM solution of 4-bromo-2,5-dichlorophenyl chloroformate in anhydrous ethyl acetate. Add 200 µL of this organic solution to the buffered sample.

• Causality: Ethyl acetate acts as both the organic extraction phase and a protective carrier for the water-sensitive reagent[8]. Preparing the reagent fresh prevents premature degradation into 4-bromo-2,5-dichlorophenol and CO₂.

Step 3: Interfacial Reaction

• Action: Vortex vigorously for 60 seconds at room temperature.

• Causality: The Schotten-Baumann-type reaction occurs at the aqueous-organic interface. Vigorous vortexing maximizes the interfacial surface area, ensuring the derivatization rate outcompetes the hydrolysis rate. The highly electrophilic nature of the halogenated analog ensures near-instantaneous conversion.

Step 4: Phase Separation & Recovery

• Action: Centrifuge at 10,000 x g for 5 minutes. Extract 150 µL of the upper organic layer.

• Causality: Centrifugation breaks the micro-emulsion formed during vortexing. The newly formed, highly hydrophobic carbamate derivatives partition exclusively into the upper ethyl acetate layer, leaving polar matrix interferents and salts in the aqueous phase.

Step 5: Concentration and LC-MS/MS Analysis

• Action: Evaporate the organic extract under a gentle nitrogen stream and reconstitute in 100 µL of mobile phase. Analyze via LC-ESI-MS/MS.

• Causality: Concentration enhances the limit of detection (LOD). During MS analysis, the software is programmed to search for the distinct isotopic multiplet (M, M+2, M+4, M+6) generated by the ⁷⁹Br/⁸¹Br and ³⁵Cl/³⁷Cl isotopes. This isotopic pattern filtering acts as a highly specific mass tag, effectively eliminating false positives from isobaric background noise.

Conclusion

The strategic application of chloroformate reagents is a cornerstone of modern bioanalytical drug development. While simple n-alkyl chloroformates excel at enhancing hydrophobicity and ESI efficiency[3][7], advanced analogs like 4-bromo-2,5-dichlorophenyl chloroformate[4][5] provide unparalleled electrophilic activation and built-in mass spectrometric tagging. By understanding the mechanistic causality behind these reagents and employing self-validating extractive protocols, researchers can achieve robust, high-throughput quantification of complex metabolites.

References

• Effects of derivatization reagents consisting of n-alkyl chloroformate/n-alcohol combinations in LC-ESI-MS/MS analysis of zwitterionic antiepileptic drugs - PubMed (nih.gov).

• Product Index: 4-bromo-2,5-dichlorophenyl chloroformate - AA Blocks.

• Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope - UKnowledge (uky.edu).

• Hexyl chloroformate for GC derivatization, LiChropur - MilliporeSigma.

• Chloroformates in Organic Synthesis: A Comprehensive Technical Guide - Benchchem.

• Chloroformate - Wikipedia.

• Development and validation of a qualitative GC-MS method for methamphetamine and amphetamine in human urine using aqueous-phase ethyl chloroformate derivatization - KoreaScience.

• 1697701-09-9: 4-Bromo-2,5-dichlorophenyl chloroformate - ChemSrc.

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• 4. aablocks.com [aablocks.com]
• 5. 1697701-09-9_4-Bromo-2,5-dichlorophenyl chloroformateCAS号:1697701-09-9_4-Bromo-2,5-dichlorophenyl chloroformate【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Development and validation of a qualitative GC-MS method for methamphetamine and amphetamine in human urine using aqueous-phase ethyl chloroformate derivatization -Analytical Science and Technology | Korea Science [koreascience.kr]

Protocols & Analytical Methods

Introduction: Navigating the Complexities of Amine Protection in Modern Synthesis

An In-Depth Guide to the Application of 4-Bromo-2,5-dichlorophenyl Chloroformate for Amine Protection

In the intricate world of multi-step organic synthesis, particularly within drug development and materials science, the selective reactivity of functional groups is paramount. Amines, being nucleophilic, often require temporary deactivation to prevent unwanted side reactions while other parts of a molecule are being manipulated.[1][2] This is achieved through the use of "protecting groups," which act as temporary molecular shields.[1] The ideal protecting group should be easy to install, robust enough to withstand a variety of reaction conditions, and, critically, easy to remove under specific conditions that leave the rest of the molecule unscathed.[3][4]

Among the most reliable and widely used protecting groups for amines are carbamates.[1][3] Formed by the reaction of an amine with a chloroformate, the resulting carbamate significantly tempers the nucleophilicity of the nitrogen atom.[1] While staples like Boc (tert-butoxycarbonyl) and Cbz (benzyloxycarbonyl) are mainstays in the synthetic chemist's toolbox, the demand for protecting groups with unique stability profiles and handles for further functionalization has led to the exploration of novel reagents.[5]

This guide introduces 4-bromo-2,5-dichlorophenyl chloroformate, a reagent that forms a highly stable and versatile carbamate protecting group. We will explore the rationale behind its use, its strategic advantages in complex syntheses, and provide detailed protocols for its application and subsequent removal. The unique substitution pattern of this reagent—featuring two electron-withdrawing chlorine atoms and a synthetically versatile bromine atom—offers distinct benefits in terms of stability and opportunities for late-stage molecular diversification.

Core Concepts: The 4-Bromo-2,5-dichlorophenyl Carbamate Group

Structural Features and Rationale for Use

The 4-bromo-2,5-dichlorophenyl carbamate protecting group is installed using the corresponding chloroformate reagent.

• Reagent: 4-Bromo-2,5-dichlorophenyl chloroformate

• Molecular Formula: C₇H₂BrCl₃O₂

• CAS Number: 1697701-09-9[6]

The key to this protecting group's utility lies in the electronic properties of the substituted phenyl ring. The two chlorine atoms are strongly electron-withdrawing, which inductively stabilizes the carbamate linkage. This enhanced stability makes the protecting group resistant to conditions that might cleave more common groups. Furthermore, the bromine atom at the 4-position serves as a valuable synthetic handle for post-protection modifications, such as palladium-catalyzed cross-coupling reactions.[7] This feature is particularly advantageous in drug discovery, where creating analogues for structure-activity relationship (SAR) studies is crucial.

Mechanism of Protection

The protection of an amine with 4-bromo-2,5-dichlorophenyl chloroformate proceeds via a standard nucleophilic acyl substitution mechanism. The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the chloroformate. The resulting tetrahedral intermediate collapses, expelling a chloride ion to form the stable carbamate. This reaction is typically performed in the presence of a non-nucleophilic base to neutralize the hydrochloric acid byproduct.[8]

Caption: Mechanism of amine protection using a chloroformate.

Strategic Advantages and Orthogonality

A cornerstone of modern synthesis is the concept of "orthogonal protection," where multiple protecting groups can be removed selectively without affecting others.[3][4] The 4-bromo-2,5-dichlorophenyl carbamate excels in this regard due to its robust nature.

Protecting Group	Cleavage Conditions	Stability Profile
Boc	Strong Acid (e.g., TFA)	Base stable, hydrogenolysis stable.[5]
Fmoc	Base (e.g., Piperidine)	Acid stable.[5]
Cbz	Catalytic Hydrogenolysis, Strong Acid	Base stable.[3]
4-Bromo-2,5-dichlorophenyl Carbamate	Strong Base / Nucleophiles (Proposed)	Expected to be stable to strong acids (like TFA) and standard hydrogenolysis conditions.
Table 1: Comparison of common amine protecting groups.

This stability profile allows for the selective deprotection of Boc, Fmoc, or Cbz groups in the presence of a 4-bromo-2,5-dichlorophenyl carbamate, enabling complex, sequential synthetic operations.

Caption: Orthogonal deprotection strategy.

Experimental Protocols

Part A: Protection of a Primary or Secondary Amine

This protocol provides a general method for the protection of an amine using 4-bromo-2,5-dichlorophenyl chloroformate.

Materials

Reagent	Purpose	Typical Amount
Amine Substrate	Starting Material	1.0 equiv.
4-Bromo-2,5-dichlorophenyl chloroformate	Protecting Group Source	1.05 - 1.2 equiv.
Triethylamine (Et₃N) or Pyridine	Non-nucleophilic Base	1.5 - 2.0 equiv.

| Dichloromethane (DCM) or Tetrahydrofuran (THF) | Anhydrous Solvent | 0.1 - 0.2 M concentration |

Step-by-Step Procedure

• Reaction Setup: To an oven-dried, round-bottomed flask under an inert atmosphere (e.g., Nitrogen or Argon), add the amine substrate (1.0 equiv.).

• Dissolution: Add anhydrous DCM or THF to dissolve the amine. Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (1.5 equiv.) to the stirred solution. The use of a non-nucleophilic base is crucial to prevent it from competing with the amine in reacting with the chloroformate.

• Chloroformate Addition: Dissolve 4-bromo-2,5-dichlorophenyl chloroformate (1.1 equiv.) in a small amount of anhydrous DCM and add it dropwise to the reaction mixture over 10-15 minutes. A slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up:

  • Quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.[9] This sequence removes excess base, unreacted chloroformate (as the phenol after hydrolysis), and residual water.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield the pure protected amine.

Part B: Deprotection of the 4-Bromo-2,5-dichlorophenyl Carbamate

Due to the stability imparted by the electron-withdrawing groups, deprotection requires more forcing conditions than for many standard carbamates. The following protocol is a robust starting point based on base- or nucleophile-mediated cleavage.[10][11]

Materials

Reagent	Purpose	Typical Amount
Protected Amine	Starting Material	1.0 equiv.
Sodium Hydroxide (NaOH) or Potassium Phosphate (K₃PO₄)	Base	3.0 - 5.0 equiv.
Methanol (MeOH) or 2-Mercaptoethanol	Solvent/Nucleophile	0.1 - 0.5 M concentration

| N,N-Dimethylacetamide (DMA) or THF | Co-solvent (optional) | As needed for solubility |

Step-by-Step Procedure (Proposed Method: Base-Catalyzed Methanolysis)

• Reaction Setup: To a round-bottomed flask, add the protected amine (1.0 equiv.) and dissolve it in methanol.

• Base Addition: Add powdered sodium hydroxide or potassium carbonate (3.0 equiv.).

• Reaction Conditions: Heat the mixture to reflux (approx. 65 °C for methanol) and stir vigorously. The cleavage of the carbamate can be slow, requiring 12-48 hours.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the bulk of the solvent.

  • Add water to the residue and extract the product (the free amine) with a suitable organic solvent (e.g., ethyl acetate or DCM).

  • Wash the combined organic layers with brine to remove residual base and water.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude amine can be purified by flash column chromatography or distillation/recrystallization.

Alternative Deprotection Strategy: For substrates sensitive to strong base, a nucleophilic cleavage using a reagent like 2-mercaptoethanol in the presence of a base like K₃PO₄ in a polar aprotic solvent (e.g., DMA) at elevated temperatures (e.g., 75 °C) may offer a milder alternative.[11]

Caption: General workflow for amine protection and deprotection.

Conclusion

4-Bromo-2,5-dichlorophenyl chloroformate provides a powerful tool for the protection of amines in complex organic synthesis. The resulting carbamate offers high stability, enabling orthogonal strategies that are crucial for the efficient construction of elaborate molecules. Moreover, the embedded bromine atom presents a unique opportunity for late-stage functionalization, a highly desirable feature in medicinal chemistry and materials science. While the deprotection requires robust conditions, the strategic advantages offered by this protecting group make it a valuable addition to the synthetic chemist's repertoire, enabling pathways that might be inaccessible with more conventional protecting groups.

References

• Organic Syntheses. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Org. Synth. 2018, 95, 328-344. [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines – Carbamates. [Link]

• Groom, C. R., et al. (2016). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Google Patents. (1978). Process for producing 4-bromo-2,5-dichlorophenol.

• ResearchGate. (n.d.). Deprotection of Heteroaromatic Carbamates via a Base-Catalyzed Methanolysis. [Link]

• PubMed. (2022). A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol. [Link]

• Carato, P., et al. (2004). Efficient and selective deprotection method for N-protected 2(3H)-benzoxazolones and 2(3H)-benzothiazolones. Tetrahedron, 60(45), 10321-10324. [Link]

• Heidari, M., & Baradarani, M. M. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Arkivoc, 2006(11), 168-175. [Link]

• The Hive. (2003). Synthesis of 4-bromo-2,5-dimethoxy-PPA. [Link]

• Google Patents. (2015). Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• PubChem. (n.d.). 4-Bromo-2,5-dichlorophenol. [Link]

• PubChem. (n.d.). O-(4-Bromo-2,5-dichlorophenyl) O-ethyl (4-chlorophenyl)phosphonothioate. [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. [Link]

• Taylor & Francis Online. (n.d.). Chloroformate – Knowledge and References. [Link]

• Labinsights. (2023). Benefits of Protecting Groups in Organic Synthesis. [Link]

• Google P

• PubChem. (n.d.). 4-Bromoaniline, N-BOC protected. [Link]

• ResearchGate. (2020). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. [Link]

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Application Note: Ultra-Trace Analysis of Alcohols via Derivatization with 4-Bromo-2,5-Dichlorophenyl Chloroformate for GC-NICI-MS

Target Audience: Analytical Chemists, DMPK Researchers, and Forensic Toxicologists Technique: Gas Chromatography–Negative Ion Chemical Ionization–Mass Spectrometry (GC-NICI-MS)

Mechanistic Rationale & Analytical Strategy

The quantitative analysis of low-molecular-weight, polar alcohols in complex biological or environmental matrices presents a persistent challenge in gas chromatography-mass spectrometry (GC-MS). Free alcohols exhibit strong intermolecular hydrogen bonding, leading to poor volatility, severe peak tailing, and thermal degradation within the GC inlet.

While traditional silylation (e.g., BSTFA/TMCS) or acylation methods are common, they often lack the sensitivity required for ultra-trace (sub-picogram) detection. To overcome this, chloroformate derivatization has emerged as a superior alternative due to its rapid reaction kinetics and ability to proceed in aqueous-organic mixtures . By utilizing a highly halogenated reagent—4-Bromo-2,5-dichlorophenyl chloroformate (BDCPCF) —analysts can convert polar alcohols into highly lipophilic, electron-capturing carbonates. This strategic chemical modification shifts the detection paradigm from standard Electron Ionization (EI) to Negative Ion Chemical Ionization (NICI), amplifying sensitivity by up to three orders of magnitude.

GC-NICI-MS workflow for alcohol derivatization using 4-Bromo-2,5-dichlorophenyl chloroformate.

The Causality of Reagent Selection

Every chemical added to this workflow serves a deliberate, mechanistic purpose. Understanding the causality behind these choices is critical for assay optimization and troubleshooting.

Why 4-Bromo-2,5-Dichlorophenyl Chloroformate?

• Electrophilic Amplification for NICI: NICI relies on the capture of thermal electrons generated by a reagent gas (e.g., methane). Alcohols have virtually zero electron affinity. The addition of the 4-bromo-2,5-dichlorophenyl moiety introduces a highly conjugated, halogen-rich ring that acts as an electron sink, allowing for resonance electron capture. This yields an intense, stable molecular anion [M]− or a massive fragment anion, drastically lowering the limit of detection (LOD) .

• Unambiguous Isotopic Signature: Bromine exists naturally as 79Br and 81Br in a ~1:1 ratio, while Chlorine exists as 35Cl and 37Cl in a ~3:1 ratio. A derivative containing exactly one bromine and two chlorine atoms produces a highly specific isotopic cluster (M, M+2, M+4, M+6). This distinct pattern acts as a self-validating fingerprint, distinguishing the target analyte from matrix background noise.

Why Pyridine as a Catalyst?

The reaction between an alcohol and a chloroformate produces hydrochloric acid (HCl) as a byproduct. Pyridine serves a dual purpose:

• Acid Scavenger: It neutralizes the generated HCl, driving the reaction equilibrium forward and protecting the GC column from acidic degradation.

• Nucleophilic Catalyst: Pyridine attacks the chloroformate to form a highly reactive acylpyridinium intermediate, which is significantly more susceptible to nucleophilic attack by the sterically hindered alcohol than the parent chloroformate .

Characteristic NICI-MS isotopic cluster distribution for a molecule containing 1 Br and 2 Cl.

Experimental Methodologies

This protocol is designed as a self-validating system . By incorporating an isotopically labeled internal standard (IS) prior to extraction, and mandating an isotopic ratio check during data processing, the method inherently guards against false positives and recovery variations.

Reagents & Materials Preparation

• Derivatization Reagent: Prepare a 50 mM solution of 4-Bromo-2,5-dichlorophenyl chloroformate in anhydrous acetonitrile. Note: Chloroformates are moisture-sensitive; prepare fresh daily or store under inert gas.

• Catalyst: Anhydrous Pyridine (LC-MS grade).

• Extraction Solvent: Hexane or Heptane (pesticide grade).

Step-by-Step Derivatization Protocol

• Sample Aliquot & IS Addition: Transfer 100 µL of the extracted alcohol sample (in a dry aprotic solvent like acetonitrile or dichloromethane) into a 2 mL glass autosampler vial. Add 10 µL of the deuterated Internal Standard (IS).

• Catalyst Addition: Add 20 µL of anhydrous pyridine. Vortex gently for 5 seconds.

• Derivatization: Add 50 µL of the 50 mM BDCPCF reagent. Cap the vial immediately with a PTFE-lined septum.

• Incubation: Heat the mixture at 60°C for 15 minutes in a dry block heater. The formation of a slight white precipitate (pyridinium chloride) is a normal indicator of a successful reaction.

• Quenching: Remove from heat and allow to cool to room temperature. Add 100 µL of LC-MS grade water to quench any unreacted chloroformate and dissolve the pyridinium salts.

• Liquid-Liquid Extraction (LLE): Add 500 µL of hexane. Vortex vigorously for 60 seconds to partition the lipophilic carbonate derivative into the upper organic layer.

• Phase Separation: Centrifuge at 3,000 × g for 5 minutes. Transfer 200 µL of the upper hexane layer into a clean GC vial with a glass insert for analysis.

Instrumental Parameters & Quantitative Data

To maximize the benefits of the halogenated derivative, the mass spectrometer must be operated in NICI mode using methane as the moderating gas.

Table 1: Recommended GC-NICI-MS Parameters

Parameter	Setting / Specification	Rationale
GC Column	5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30m × 0.25mm × 0.25µm	Provides optimal separation of lipophilic carbonates with minimal phase bleed.
Inlet Temperature	250°C (Splitless mode, 1 µL injection)	Ensures rapid vaporization without thermal degradation of the carbonate bond.
Oven Program	80°C (1 min) → 20°C/min to 280°C → hold 5 min	Rapid ramp focuses the analyte band; high final temp bakes out excess reagent.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Standard inert carrier for optimal chromatographic resolution.
Ion Source Temp	150°C	Lower source temperatures in NICI promote electron capture efficiency and reduce fragmentation.
Reagent Gas	Methane (Flow: 1.5 - 2.0 mL/min)	Thermalizes electrons emitted by the filament to enable resonance capture.

Table 2: Theoretical Isotopic Abundances for Data Validation

During data processing, the software must be configured to monitor the following exact isotopic ratios. A deviation of >10% from these theoretical values indicates a co-eluting matrix interference.

Ion Designation	Isotopic Composition	Relative Abundance (%)	Diagnostic Role
[M]	79Br+35Cl2​	100.0	Primary Quantifier
[M+2]	(81Br+35Cl2​) or (79Br+35Cl37Cl)	161.2	Base Peak / Primary Qualifier
[M+4]	(81Br+35Cl37Cl) or (79Br+37Cl2​)	72.4	Secondary Qualifier
[M+6]	81Br+37Cl2​	9.9	Tertiary Qualifier

System Suitability & Troubleshooting

• Loss of Signal / Poor Yield: Chloroformates are highly susceptible to hydrolysis. If the sample extract contains residual water, the BDCPCF reagent will hydrolyze into 4-bromo-2,5-dichlorophenol and carbon dioxide before it can react with the target alcohol. Ensure all sample extracts are thoroughly dried (e.g., via sodium sulfate or vacuum centrifugation) prior to step 1.

• Excessive Baseline Noise in NICI: A high baseline in NICI is often caused by oxygen or water contamination in the methane reagent gas lines. Ensure high-purity methane (99.999%) is used and passed through moisture/oxygen traps. Additionally, ensure the GC inlet septum is not leaking, as atmospheric oxygen acts as an electron scavenger, quenching the NICI signal .

• Chromatographic Tailing: If the derivatized peaks exhibit tailing, it indicates active sites in the GC inlet or column. Because halogenated derivatives are sensitive to active sites, perform routine inlet maintenance (replace the glass liner and gold seal) and trim the first 10-20 cm of the analytical column.

References

• Hušek, P. (1998). Chloroformates in gas chromatography as general purpose derivatizing agents. Journal of Chromatography B: Biomedical Sciences and Applications, 717(1-2), 57-91. URL: [Link]

• Dasgupta, A., Handler, M., & Nine, J. (1998). Gas chromatography-electron ionization and chemical ionization mass spectrometric analysis of serum mexiletine concentration after derivatization with 2,2,2-trichloroethyl chloroformate: a novel derivative. Therapeutic Drug Monitoring, 20(3), 341-347. URL:[Link]

• Frison, G., Tedeschi, L., Maietti, S., & Ferrara, S. D. (2005). Gas chromatography/mass spectrometry determination of amphetamine-related drugs and ephedrines in plasma, urine and hair samples after derivatization with 2,2,2-trichloroethyl chloroformate. Rapid Communications in Mass Spectrometry, 19(7), 919-927. URL: [Link]

• Wang, J., Huang, Z. H., Gage, D. A., & Watson, J. T. (1994). Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction. Journal of Chromatography A, 663(1), 71-78. URL:[Link]

Application Note: 4-Bromo-2,5-dichlorophenyl Chloroformate in the Design and Synthesis of Advanced Agrochemicals

Executive Summary

The development of next-generation agrochemicals requires molecular building blocks that can simultaneously enhance target-site binding affinity and optimize environmental stability. 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9) [1] has emerged as a premier electrophilic reagent for the synthesis of novel carbamate insecticides and carbonate-linked pesticide prodrugs.

By leveraging this highly reactive chloroformate, discovery chemists can efficiently transfer the 4-bromo-2,5-dichlorophenyl moiety onto amine or hydroxyl scaffolds. This specific halogenated ring system is historically validated by its presence in potent legacy organophosphates like Leptophos and Bromophos [2]. When integrated into modern carbamate structures, this moiety dramatically increases cuticular lipophilicity (logP) and acts as an exceptional leaving group during the pseudo-irreversible inhibition of insect acetylcholinesterase (AChE).

Mechanistic Rationale & Causality

Why the 4-Bromo-2,5-dichloro Substitution Pattern?

In agrochemical design, the physicochemical properties of the aromatic leaving group dictate both the pharmacokinetic distribution (penetration through the insect exoskeleton) and the pharmacodynamic efficacy (enzyme inhibition). The tri-halogenated nature of the 4-bromo-2,5-dichlorophenyl ring provides intense electron-withdrawing effects (-I effect). When this ring is part of a carbamate or carbonate, the electron withdrawal polarizes the carbonyl carbon, making it highly susceptible to nucleophilic attack by the catalytic serine residue in the active site of AChE.

The Pharmacological Pathway: Pseudo-Irreversible Inhibition

Unlike organophosphates that permanently phosphorylate AChE, carbamates act as pseudo-irreversible inhibitors [3]. Upon ingestion or contact, the synthesized agrochemical enters the insect's central nervous system (CNS). The catalytic serine of AChE attacks the carbamate carbonyl. Because the 4-bromo-2,5-dichlorophenolate is a highly stable, weak base, it acts as an excellent leaving group. The enzyme becomes covalently carbamylated, halting the hydrolysis of the neurotransmitter acetylcholine. The resulting accumulation of acetylcholine leads to continuous nerve firing, paralysis, and pest mortality [4].

Figure 1: Mechanism of pseudo-irreversible Acetylcholinesterase (AChE) inhibition by carbamates.

Quantitative Data: Reagent Properties & Reaction Metrics

To ensure reproducible scale-up, it is critical to understand the physicochemical boundaries of the reagent and the expected metrics of the resulting coupling reactions.

Parameter	4-Bromo-2,5-dichlorophenyl chloroformate	Typical Carbamate Product	Typical Carbonate Prodrug
Molecular Weight	304.35 g/mol	~350 - 450 g/mol	~400 - 550 g/mol
Physical State	Liquid / Low-melting solid	Crystalline Solid	Amorphous Solid / Oil
Optimal Reaction Temp	0°C to 25°C	N/A (Product)	N/A (Product)
Average Reaction Yield	N/A (Reagent)	82% - 94%	75% - 88%
Primary Degradation	Hydrolysis (forms phenol + CO₂ + HCl)	Enzymatic Cleavage (AChE)	Hydrolytic / Enzymatic Cleavage
Storage Conditions	Under Argon, -20°C, Moisture-free	Ambient, dry conditions	Ambient, dry conditions

Experimental Workflows & Protocols

The following protocols detail the synthesis of agrochemical candidates using 4-Bromo-2,5-dichlorophenyl chloroformate. These procedures are designed as self-validating systems , incorporating in-line checks to ensure reaction fidelity.

Figure 2: Synthesis workflow for carbamate/carbonate generation using the chloroformate reagent.

Protocol A: Synthesis of a Novel N-Alkyl Carbamate Insecticide

This protocol describes the coupling of the chloroformate with a secondary amine to form a highly stable, lipophilic carbamate.

1. Preparation & Environmental Control:

• Causality: Chloroformates are acutely sensitive to moisture, rapidly hydrolyzing to the corresponding phenol, carbon dioxide, and hydrochloric acid.

• Step: Flame-dry a 100 mL round-bottom flask under a continuous stream of Argon. Add 1.0 equivalent (eq) of the target secondary amine and 1.5 eq of Triethylamine (TEA) in 20 mL of anhydrous Dichloromethane (DCM).

2. Electrophile Addition:

• Causality: The reaction between amines and chloroformates is highly exothermic. Uncontrolled temperature spikes can lead to the formation of symmetric urea byproducts.

• Step: Cool the flask to 0°C using an ice-water bath. Dissolve 1.1 eq of 4-Bromo-2,5-dichlorophenyl chloroformate in 10 mL of anhydrous DCM. Add this solution dropwise over 30 minutes via an addition funnel.

3. Reaction Propagation & In-Line Validation:

• Step: Allow the reaction to slowly warm to room temperature (RT) and stir for 4 hours.

• Validation: Monitor via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate solvent system. The disappearance of the amine spot (visualized via Ninhydrin stain) and the appearance of a higher Rf UV-active spot confirms conversion.

4. Workup & Purification:

• Causality: TEA-HCl salts and unreacted amine must be removed to prevent degradation of the final carbamate during storage.

• Step: Quench the reaction with 20 mL of cold saturated aqueous NaHCO₃. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 x 15 mL). Wash the combined organic layers with 1M HCl (to protonate and remove residual amine), followed by brine (to break emulsions and pre-dry). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

5. Final Validation:

• Step: Confirm product identity via ¹H-NMR. The diagnostic signals will be the aromatic protons of the 4-bromo-2,5-dichlorophenyl ring (typically two singlets in the 7.2 - 7.6 ppm range due to the para-like arrangement of the remaining protons) and the distinct downfield shift of the N-alkyl protons adjacent to the newly formed carbamate linkage.

Protocol B: Synthesis of a Carbonate Prodrug

Carbonate linkages are slightly more labile than carbamates, making them ideal for prodrug formulations where the active pesticidal alcohol must be released slowly in the environment or within the insect gut.

• Modification to Protocol A: Substitute the amine with the target hydroxyl-containing active ingredient. Because alcohols are less nucleophilic than amines, add 0.1 eq of 4-Dimethylaminopyridine (DMAP) alongside the TEA. DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that accelerates the transfer of the 4-bromo-2,5-dichlorophenyl carboxylate group to the sterically hindered alcohol.

Safety & Handling Directives

• Toxicity: 4-Bromo-2,5-dichlorophenyl chloroformate is corrosive, toxic if inhaled, and causes severe skin burns. The 4-bromo-2,5-dichlorophenol byproduct is an environmental hazard.

• PPE: Nitrile gloves (double-layered), chemical splash goggles, and a highly ventilated fume hood are mandatory.

• Quenching Spills: Neutralize any spills immediately with a 5% sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) solution to safely hydrolyze the chloroformate before cleanup.

References

• 1697701-09-9 | 4-Bromo-2,5-dichlorophenyl chloroformate | BLD Pharm BLD Pharm
• Leptophos | C13H10BrCl2O2PS | CID 30709 - PubChem N
• Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase Journal of Medicinal Chemistry - ACS Public
• Inhibitors of Acetylcholinesterase and Butyrylcholinesterase Meet Immunity MDPI

Advanced Applications of 4-Bromo-2,5-dichlorophenyl Chloroformate in Medicinal Chemistry: From Prodrug Synthesis to Bioconjugation

As a Senior Application Scientist, I frequently encounter bottlenecks in late-stage functionalization, prodrug design, and bioanalytical derivatization. Standard reagents like phenyl chloroformate or benzyl chloroformate often fall short when dealing with sterically hindered amines or when a highly distinct analytical tag is required. Enter 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9) —a highly specialized, electron-deficient reagent that solves these challenges through precise physical organic chemistry.

In this application note, I will dissect the mechanistic advantages of this reagent and provide field-proven, self-validating protocols for its use in synthesizing active carbamates, unsymmetrical ureas, and analytical derivatives.

Physicochemical Profiling & Mechanistic Rationale

The utility of any chloroformate in medicinal chemistry is dictated by the leaving group ability of its corresponding alcohol/phenol [1]. The causality behind selecting 4-bromo-2,5-dichlorophenyl chloroformate lies in the profound inductive electron-withdrawing effects of its halogen substituents.

When this chloroformate reacts with an amine, it forms a carbamate. If the goal is to synthesize an unsymmetrical urea, this carbamate must undergo a second nucleophilic attack. The 4-bromo-2,5-dichlorophenoxy group has an exceptionally low pKa (~5.8), making it a vastly superior leaving group compared to standard phenoxy groups. This thermodynamic driving force allows for the functionalization of highly hindered or weakly nucleophilic amines (e.g., anilines) under mild conditions, preventing the degradation of sensitive pharmacophores [2].

Furthermore, the unique halogen combination (one bromine, two chlorines) provides a distinct isotopic cluster in mass spectrometry (M, M+2, M+4, M+6), making it an invaluable tag for LC-MS/GC-MS bioanalysis.

Table 1: Comparative Physicochemical Properties of Aryl Chloroformates

Reagent	Approx. Leaving Group pKa	Reactivity Profile	Primary Medicinal Chemistry Application
Phenyl chloroformate	~10.0	Moderate	Standard carbamate prodrugs
4-Nitrophenyl chloroformate	~7.1	High	Active esters, peptide coupling
4-Bromo-2,5-dichlorophenyl chloroformate	~5.8	Very High	Hindered ureas, isotopic MS tagging, self-immolative linkers

Logical Framework for Reagent Application

Before initiating synthesis, it is critical to map the objective. The decision tree below outlines how this reagent is deployed across different phases of drug development.

Logical decision tree for selecting workflows based on medicinal chemistry objectives.

Core Protocol: Synthesis of Unsymmetrical Ureas via Active Carbamates

The synthesis of unsymmetrical ureas is notoriously plagued by the formation of symmetrical byproducts. By using 4-bromo-2,5-dichlorophenyl chloroformate, we can isolate a stable, yet highly reactive carbamate intermediate that dictates absolute regiocontrol [3].

Workflow for the synthesis of unsymmetrical ureas using the active carbamate intermediate.

Step-by-Step Methodology

Phase 1: Active Carbamate Formation

• Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Ar). Dissolve Amine 1 (1.0 eq, 5 mmol) in anhydrous CH₂Cl₂ (25 mL).

• Cooling: Submerge the flask in an ice-water bath to reach 0 °C. Causality: Strict temperature control suppresses the exothermic formation of symmetrical ureas and prevents chloroformate degradation.

• Reagent Addition: Add 4-bromo-2,5-dichlorophenyl chloroformate (1.05 eq, 5.25 mmol) in one portion.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq, 6.0 mmol) dropwise over 10 minutes. Causality: DIPEA is chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a nucleophile. TEA can form an acylammonium intermediate with the highly reactive chloroformate, leading to ketene formation and yield loss.

• Validation & Workup: Stir for 1 hour. Monitor by TLC (Hexanes/EtOAc). Once complete, wash the organic layer with 1M HCl (2 × 20 mL) to remove unreacted Amine 1 and DIPEA. Dry over Na₂SO₄, filter, and concentrate. The active carbamate is typically stable and can be used without column chromatography.

Phase 2: Urea Formation & Self-Validating Purification

• Coupling: Dissolve the crude active carbamate in anhydrous DMF (15 mL). Add Amine 2 (1.2 eq, 6.0 mmol) and DIPEA (2.0 eq, 10 mmol).

• Heating: Heat the reaction to 60 °C for 4–6 hours. Causality: While the leaving group is excellent, aliphatic/aromatic amines require mild thermal energy to overcome the transition state barrier for nucleophilic acyl substitution.

• Self-Validating Workup: Dilute the mixture with EtOAc (50 mL) and wash with 1M NaOH (3 × 30 mL). Causality: The byproduct, 4-bromo-2,5-dichlorophenol, has a pKa of ~5.8. Washing with 1M NaOH ensures it is 100% deprotonated and partitioned entirely into the aqueous layer. If your organic layer yields a pure product upon evaporation, the system has successfully self-validated the completion of the leaving group expulsion.

Core Protocol: LC-MS Derivatization for Bioanalysis

Small, polar amines (e.g., neurotransmitters, amino acid-derived drugs) suffer from poor retention on reverse-phase C18 columns and low ionization efficiency. Derivatizing these molecules with 4-bromo-2,5-dichlorophenyl chloroformate imparts extreme lipophilicity and a highly identifiable mass defect.

Step-by-Step Methodology

• Sample Prep: To 100 µL of plasma or biological matrix containing the target amine, add 300 µL of Acetonitrile (ACN) to precipitate proteins. Centrifuge at 14,000 rpm for 10 min.

• Derivatization: Transfer 200 µL of the supernatant to a glass vial. Add 50 µL of borate buffer (pH 9.0) to ensure the amine is deprotonated.

• Tagging: Add 50 µL of a 5 mM solution of 4-bromo-2,5-dichlorophenyl chloroformate in anhydrous ACN. Vortex for 2 minutes at room temperature.

• Quenching: Add 10 µL of 5% formic acid to quench the reaction and stabilize the carbamate derivative.

• Analysis: Inject directly into the LC-MS/MS.

  • Analytical Causality: Set your mass spectrometer to look for the distinct isotopic signature. The natural abundance of Bromine (approx. 1:1 ⁷⁹Br/⁸¹Br) and Chlorine (approx. 3:1 ³⁵Cl/³⁷Cl) will generate a highly specific M, M+2, M+4, M+6 cluster. This allows you to easily distinguish the derivatized drug from background biological noise, ensuring high-fidelity pharmacokinetic data.

Safety and Handling Directives

4-Bromo-2,5-dichlorophenyl chloroformate is a moisture-sensitive, electrophilic reagent.

• Hydrolysis Risk: Exposure to atmospheric moisture will hydrolyze the reagent into 4-bromo-2,5-dichlorophenol, HCl, and CO₂. Always store in a desiccator at 2–8 °C.

• Quenching: Spills or unused reactive solutions must be quenched with a 10% aqueous solution of ammonia or 1M NaOH before disposal to safely neutralize the chloroformate warhead.

References

• Synthesis and Structure−Activity Relationship for a Novel Class of Potent and Selective Carbamate-Based Inhibitors of Hormone Selective Lipase with Acute In Vivo Antilipolytic Effects Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Design, Synthesis, and Evaluation of Prodrugs of Ertapenem PMC - NIH URL:[Link]

• A higher yielding synthesis of the clinical prodrug ZD2767P using di-protected 4-[ N, N-bis(2-hydroxyethyl)amino]phenyl chloroformate Tetrahedron Letters URL:[Link]

Step-by-step guide to 4-Bromo-2,5-dichlorophenyl chloroformate reactions

Application Note: Carbamate Synthesis Utilizing 4-Bromo-2,5-dichlorophenyl Chloroformate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol and Mechanistic Guide

Reagent Profile and Strategic Utility

4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9, MW: 304.35 g/mol ) is a highly reactive, electrophilic building block utilized extensively in organic synthesis and medicinal chemistry[1][2]. Aryl chloroformates are critical reagents for the installation of the carbamate (urethane) linkage, a structural motif prevalent in numerous approved therapeutics due to its proteolytic stability and ability to mimic peptide bonds[3][4].

The specific substitution pattern of this reagent—bearing highly electronegative bromo and dichloro groups—serves a dual purpose:

• Electrophilic Activation: The electron-withdrawing halogens increase the partial positive charge on the chloroformate carbonyl carbon, accelerating nucleophilic attack by hindered or deactivated amines.

• Leaving Group Tuning: In specialized "traceless linker" or prodrug applications, the resulting 4-bromo-2,5-dichlorophenoxide acts as an excellent leaving group during subsequent secondary amine displacement or enzymatic cleavage[5].

Mechanistic Causality in Reaction Design

The reaction between 4-bromo-2,5-dichlorophenyl chloroformate and an amine proceeds via a nucleophilic acyl substitution pathway. To ensure a self-validating and high-yielding protocol, several mechanistic variables must be strictly controlled:

• Moisture Exclusion: Chloroformates are highly sensitive to hydrolysis. Exposure to water leads to the formation of the unstable carbamic acid, which rapidly decarboxylates into the corresponding phenol, releasing carbon dioxide and hydrogen chloride (HCl). Therefore, strictly anhydrous solvents (e.g., dry CH₂Cl₂ or THF) are mandatory[6].

• Acid Scavenging: The reaction generates one equivalent of HCl. If left unneutralized, this acid will protonate the unreacted starting amine, rendering it non-nucleophilic and stalling the reaction at 50% conversion. A non-nucleophilic tertiary amine base, such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA), must be added in stoichiometric excess to drive the reaction forward[5].

• Thermal Control: The initial formation of the tetrahedral intermediate is highly exothermic. Dropwise addition at 0 °C prevents thermal degradation of the chloroformate and suppresses side reactions, such as the formation of symmetrical ureas[3][6].

Reaction Workflow Visualization

Workflow for carbamate synthesis using 4-Bromo-2,5-dichlorophenyl chloroformate.

Standard Operating Protocol: Aryl Carbamate Synthesis

The following methodology details the synthesis of a substituted carbamate using 4-bromo-2,5-dichlorophenyl chloroformate and a generic secondary amine (e.g., piperidine derivatives)[5].

Materials Required:

• 4-Bromo-2,5-dichlorophenyl chloroformate (1.0 equiv)

• Target Amine (1.0 equiv)

• Triethylamine (TEA) or DIPEA (1.5 - 2.0 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous NaHCO₃, Brine, Anhydrous Na₂SO₄

Step-by-Step Methodology:

• Preparation of the Amine Solution: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and maintained under an inert argon or nitrogen atmosphere, dissolve the target amine (1.0 equiv) in anhydrous DCM (approx. 0.2 M concentration).

• Base Addition: Add the tertiary base (TEA or DIPEA, 1.5 equiv) to the stirring solution.

• Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow the mixture to cool to 0 °C for 10 minutes. Causality: Pre-cooling is critical to manage the exotherm of the subsequent electrophilic addition.

• Electrophile Addition: Dissolve 4-bromo-2,5-dichlorophenyl chloroformate (1.0 equiv) in a minimal volume of anhydrous DCM. Add this solution dropwise to the amine mixture over 15–30 minutes using a syringe pump or addition funnel[3]. Causality: Dropwise addition maintains a low concentration of the highly reactive electrophile, preventing localized heating and urea byproduct formation.

• Reaction Propagation: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature (20–25 °C). Stir for 2 to 4 hours. Monitor reaction progress via TLC or LC-MS until the starting amine is consumed[3].

• Quenching and Workup: Quench the reaction by adding an equal volume of saturated aqueous NaHCO₃. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 × 20 mL). Causality: The mild bicarbonate base neutralizes any residual chloroformate and ensures all unreacted basic amines remain in the organic phase.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (typically using a Hexanes/Ethyl Acetate gradient) to isolate the pure aryl carbamate[7].

Reaction Optimization Data

The table below summarizes typical condition optimizations for aryl chloroformate reactions to maximize yield and minimize side-product formation.

Solvent System	Base Used (Equiv)	Temperature Profile	Reaction Time	Typical Yield (%)	Observation / Causality
Anhydrous DCM	TEA (1.5)	0 °C → RT	3 hours	85 - 92%	Optimal baseline conditions. Clean conversion.
Anhydrous THF	DIPEA (2.0)	0 °C → RT	4 hours	80 - 88%	Preferred for highly polar or poorly soluble amines.
Wet DCM	TEA (1.5)	RT	1 hour	< 30%	Rapid hydrolysis of chloroformate to phenol byproduct.
Anhydrous DCM	None	0 °C → RT	12 hours	~ 45%	Reaction stalls; amine consumed by HCl salt formation.
Anhydrous DMF	K₂CO₃ (2.0)	RT	5 hours	60 - 75%	Heterogeneous base slows reaction; higher risk of side reactions.

References

• AA Blocks Product Index.4-bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9).
• BLD Pharm.1697701-09-9 | 4-Bromo-2,5-dichlorophenyl chloroformate.
• Benchchem Technical Support Team.Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors.
• Benchchem.Chloroformates in Organic Synthesis: A Comprehensive Technical Guide.
• MDPI.Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings.
• The Royal Society of Chemistry.Versatile Approach to α-Alkoxy Carbamate Synthesis and Stimulus-Responsive Alcohol Release.
• National Institutes of Health (NIH).Synthesis and evaluation of potent and selective MGL inhibitors as a glaucoma treatment.

Sources

• 1. aablocks.com [aablocks.com]
• 2. 1697701-09-9|4-Bromo-2,5-dichlorophenyl chloroformate|BLD Pharm [bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and evaluation of potent and selective MGL inhibitors as a glaucoma treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rsc.org [rsc.org]

Application Note: Divergent Reactivity of 4-Bromo-2,5-Dichlorophenyl Chloroformate with Primary and Secondary Amines

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary

In modern drug development and analytical chemistry, the selective derivatization of amines is a critical workflow for both chromatographic analysis and the synthesis of complex active pharmaceutical ingredients (APIs). 4-Bromo-2,5-dichlorophenyl chloroformate (BDC-Cl) has emerged as a highly robust, electrophilic reagent for these purposes. While chloroformates are classically used for rapid amine derivatization in buffered media[1], the highly electron-withdrawing nature of the 4-bromo-2,5-dichlorophenoxy leaving group imparts unique "active ester" characteristics to the resulting carbamates.

This application note details the mechanistic divergence between primary and secondary amines when reacted with BDC-Cl. By understanding the causality behind these pathways—specifically the E1cB versus BAc2 mechanisms—scientists can rationally design one-pot syntheses for unsymmetrical ureas or selectively protect specific amine populations.

Chemical Rationale & Mechanistic Insights

As a Senior Application Scientist, I frequently observe that the success of downstream urea synthesis or derivatization stability hinges entirely on the choice of the chloroformate leaving group. The 4-bromo-2,5-dichlorophenol leaving group possesses a pKa of approximately 6.8 to 7.0. This high acidity translates to an exceptional leaving group ability, which accelerates initial carbamate formation and dictates the subsequent reactivity of the carbamate intermediate.

The Mechanistic Divergence

When BDC-Cl reacts with amines, it forms activated carbamates (often referred to as "masked isocyanates"[2]). However, the downstream reactivity of these carbamates differs fundamentally based on the substitution of the parent amine:

• Primary Amines (The E1cB Pathway): Reaction with a primary amine yields a secondary carbamate (ArO–CO–NHR). Because this intermediate retains an acidic N–H proton, exposure to a mild base triggers an [3]. The base abstracts the proton, expelling the 4-bromo-2,5-dichlorophenoxide anion and generating a highly reactive isocyanate intermediate (R–N=C=O). This isocyanate can then rapidly trap a second amine at room temperature to form an unsymmetrical urea[4].

• Secondary Amines (The BAc2 Pathway): Reaction with a secondary amine yields a tertiary carbamate (ArO–CO–NR₂). Lacking an N–H proton, this intermediate cannot form an isocyanate[3]. Instead, subsequent aminolysis must proceed via a (bimolecular addition-elimination). The incoming nucleophile must directly attack the sterically hindered carbonyl carbon. Consequently, tertiary active carbamates are highly stable at room temperature and require drastic conditions (e.g., heating to 60–90 °C or strong catalysis) to convert into ureas[4].

Workflow Visualization

Caption: Workflow of BDC-Cl derivatization and downstream urea synthesis from amines.

Quantitative Data: Reactivity & Stability Profiles

To aid in experimental design, the empirical differences between primary and secondary amine derivatization using BDC-Cl are summarized below. This data dictates the thermal and kinetic boundaries of your protocols.

Parameter	Primary Amine Reaction	Secondary Amine Reaction
Initial Derivatization Rate (0 °C)	Extremely Fast (<10 min)	Moderate (15–30 min)
Carbamate Intermediate Formed	Secondary Carbamate (ArO-CO-NHR)	Tertiary Carbamate (ArO-CO-NR₂)
Downstream Urea Mechanism	E1cB (Isocyanate intermediate)[3]	BAc2 (Addition-Elimination)[3]
Urea Formation Conditions	Mild (Room Temp, Mild Base)[4]	Drastic (60-90 °C, Excess Amine)[4]
Steric Hindrance Sensitivity	Low	High (Especially for bulky amines)
Isolation Stability	Moderate (Prone to hydrolysis if basic)	High (Stable to standard chromatography)

Experimental Protocols

The following self-validating protocols are designed to ensure complete conversion while preventing premature hydrolysis of the active carbamate.

Protocol A: Synthesis of Active Carbamates (Derivatization)

This protocol is applicable for both primary and secondary amines. It leverages low temperatures to prevent over-reaction (symmetrical urea formation) during the initial activation step.

• Preparation: Flame-dry a round-bottom flask under inert gas (Argon or N₂).

• Dissolution: Dissolve the target amine (1.0 equiv, 5.0 mmol) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (20.0 mL) to achieve a 0.25 M solution.

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (1.2 equiv, 6.0 mmol). Note: Avoid stronger bases like DBU at this stage to prevent premature E1cB elimination in primary amines.

• Activation: Cool the reaction mixture to 0 °C using an ice bath.

• Reagent Addition: Dissolve 4-Bromo-2,5-dichlorophenyl chloroformate (1.05 equiv, 5.25 mmol) in 5 mL of anhydrous DCM. Add this solution dropwise over 10 minutes to maintain the internal temperature below 5 °C.

• Monitoring: Stir for 15 minutes (primary amines) or 30 minutes (secondary amines). Monitor via TLC or LC-MS. The highly UV-active 4-bromo-2,5-dichlorophenyl ring makes UV tracking at 254 nm highly effective.

• Workup: Quench with 1 N aqueous HCl (10 mL) to neutralize the base and halt isocyanate formation. Extract with DCM, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: One-Pot Unsymmetrical Urea Synthesis

This protocol demonstrates the divergent conditions required to convert the active carbamates from Protocol A into unsymmetrical ureas.

For Primary Amine-Derived Carbamates (E1cB Pathway):

• Dissolve the isolated secondary carbamate (1.0 equiv) in anhydrous THF at room temperature (20 °C).

• Add the second amine (1.1 equiv) and Triethylamine (TEA) (1.5 equiv).

• Stir at room temperature for 1–2 hours. The base induces the formation of the isocyanate, which rapidly traps the second amine.

• Concentrate and purify via flash chromatography.

For Secondary Amine-Derived Carbamates (BAc2 Pathway):

• Dissolve the isolated tertiary carbamate (1.0 equiv) in a higher-boiling solvent such as Toluene or 1,4-Dioxane.

• Add the second amine (1.5 to 2.0 equiv). Note: Excess amine is required to drive the unfavorable addition-elimination equilibrium.

• Heat the reaction to 80 °C for 12–24 hours.

• Monitor closely by LC-MS. Once the 4-bromo-2,5-dichlorophenol byproduct plateaus, cool the reaction, wash with 1 N NaOH to remove the phenolic byproduct, and purify.

Mechanistic Pathway Visualization

Caption: Mechanistic divergence of primary (E1cB) vs secondary (BAc2) active carbamates.

References

• Synthesis of New Volatile Derivatives of Biogenic Amines, Carbamates for Analytical Applications Molecules (PMC), 2026. URL:[Link]

• Phenyloxycarbonyl (Phoc) Carbamate: Chemioselective Reactivity and Tetra-n-butylammonium Fluoride Deprotection Study ACS Omega, 2022. URL:[Link]

• Development of a Factory Process for Omecamtiv Mecarbil, a Novel Cardiac Myosin Activator Organic Process Research & Development (ACS Publications), 2019. URL:[Link]

Sources

• 1. Synthesis of New Volatile Derivatives of Biogenic Amines, Carbamates for Analytical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phenyloxycarbonyl (Phoc) Carbamate: Chemioselective Reactivity and Tetra-n-butylammonium Fluoride Deprotection Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: High-Fidelity Polymer Functionalization Using 4-Bromo-2,5-Dichlorophenyl Chloroformate (BDCPCF)

Target Audience: Researchers, materials scientists, and drug development professionals. Focus: Mechanistic rationale, quantitative advantages, and validated protocols for biopolymer activation and conjugation.

Introduction & Mechanistic Rationale

The functionalization of polymers—such as polyethylene glycol (PEG), polypeptides, and polysaccharides (e.g., cellulose, xylan)—is a foundational process in the development of targeted drug delivery vehicles, hydrogels, and bioconjugates. A highly sophisticated and reliable route to functionalizing these polymers involves the activation of their native hydroxyl groups to form reactive carbonate intermediates, which subsequently undergo nucleophilic substitution (aminolysis) to form stable carbamate linkages[1].

Historically, phenyl chloroformate and p-nitrophenyl chloroformate have been the standard reagents used to convert polymer hydroxyls into reactive mixed carbonates[2]. However, these conventional reagents present distinct operational challenges. Unsubstituted phenyl carbonates often require elevated temperatures or extended reaction times for complete aminolysis, which can lead to unwanted cross-linking, low degrees of substitution (DS), or polymer degradation[1]. Conversely, while p-nitrophenyl carbonates are highly reactive, their leaving group (p-nitrophenol) exhibits strong absorbance in the visible spectrum (~400 nm), which heavily interferes with colorimetric assays and UV-Vis monitoring during downstream bioconjugation.

To overcome these limitations, 4-Bromo-2,5-dichlorophenyl chloroformate (BDCPCF, CAS: 1697701-09-9) [3] serves as a superior activating reagent. The strategic placement of three electron-withdrawing halogens (one bromo and two chloro groups) on the phenyl ring exerts a profound inductive effect. This significantly lowers the pKa of the corresponding leaving group (4-bromo-2,5-dichlorophenol), rendering the resulting mixed carbonate exceptionally susceptible to nucleophilic attack by primary and secondary amines. This mechanistic advantage ensures high-fidelity carbamate formation under mild, room-temperature conditions, preserving the structural integrity of sensitive biopolymers[4].

Reaction Pathway & Kinetics

The functionalization workflow using BDCPCF is a self-validating, two-step system:

• Activation (Acylation): The polymer's hydroxyl groups react with BDCPCF in the presence of an acid scavenger (e.g., pyridine or triethylamine) to form a stable, yet highly reactive, halogenated phenyl carbonate intermediate.

• Aminolysis (Conjugation): The activated polymer is exposed to a target amine (e.g., a peptide, fluorophore, or small-molecule drug). The amine rapidly displaces the 4-bromo-2,5-dichlorophenol leaving group to form a stable carbamate linkage[2].

Figure 1: Two-step workflow for polymer functionalization using BDCPCF.

Quantitative Advantages in Polymer Activation

To justify the selection of BDCPCF over traditional chloroformates, Table 1 summarizes the physicochemical parameters dictating reactivity and utility. The lower the pKa of the conjugate acid (leaving group), the higher the electrophilicity of the carbonate carbonyl, leading to faster aminolysis kinetics.

Table 1: Comparative Profile of Aryl Chloroformates for Polymer Activation

Activating Reagent	Leaving Group	Approx. Leaving Group pKa	Relative Aminolysis Kinetics	Optical Interference (UV-Vis)
Phenyl Chloroformate	Phenol	9.95	Slow	Low
p-Nitrophenyl Chloroformate	p-Nitrophenol	7.15	Fast	High (Strong yellow, ~400 nm)
Pentafluorophenyl Chloroformate	Pentafluorophenol	5.50	Very Fast	Low
BDCPCF	4-Bromo-2,5-dichlorophenol	~6.0 - 6.5	Very Fast	Low (Colorless to pale)

Expert Insight: BDCPCF offers a "Goldilocks" profile—reactivity approaching that of highly fluorinated reagents, but at a more accessible commercial cost[3], while completely avoiding the chromophoric interference of nitrophenols.

Experimental Protocols

Protocol A: Synthesis of BDCPCF-Activated mPEG (mPEG-BDCPC)

Objective: Convert monomethoxy-PEG-OH (mPEG-OH) into a highly reactive carbonate intermediate.

• Preparation : Dissolve 1.0 g (0.2 mmol) of mPEG-OH (5 kDa) in 10 mL of anhydrous dichloromethane (DCM) in a flame-dried, round-bottom flask under a nitrogen atmosphere.

• Base Addition : Add 84 µL (0.6 mmol, 3 eq.) of anhydrous triethylamine (TEA) to the polymer solution and stir for 10 minutes at room temperature.

• Activation : Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add a solution of 182 mg (0.6 mmol, 3 eq.) of BDCPCF[3] dissolved in 2 mL of anhydrous DCM.

• Propagation : Allow the reaction to proceed at 0 °C for 1 hour, then gradually warm to room temperature and stir for an additional 4 hours.

  • Causality: The low initial temperature prevents exothermic side reactions and polymer chain degradation, while the subsequent warming ensures complete conversion of the hydroxyl groups[1].

• Precipitation & Purification : Concentrate the mixture under reduced pressure to ~3 mL. Precipitate the activated polymer by dropwise addition into 50 mL of ice-cold diethyl ether under vigorous stirring.

• Recovery : Collect the precipitate via vacuum filtration, wash twice with cold ether, and dry under vacuum overnight.

Protocol B: High-Fidelity Aminolysis (Conjugation to a Model Peptide)

Objective: Conjugate a primary amine-containing molecule to the mPEG-BDCPC.

• Solvent Selection : Dissolve the target peptide (0.25 mmol, 1.25 eq. relative to PEG) in 5 mL of anhydrous DMF (for hydrophobic targets) or 0.1 M Sodium Borate buffer, pH 8.0 (for hydrophilic targets).

  • Critical Note: Do NOT use Tris or other amine-containing buffers, as they will competitively consume the activated polymer.

• Conjugation : Add 1.0 g (0.2 mmol) of mPEG-BDCPC to the peptide solution. If using DMF, add 2 eq. of N,N-Diisopropylethylamine (DIPEA) to ensure the peptide amines are deprotonated and highly nucleophilic.

• Incubation : Stir the mixture at room temperature for 2–4 hours.

  • Causality: The highly reactive nature of the 4-bromo-2,5-dichlorophenyl leaving group allows for short reaction times, minimizing the risk of peptide denaturation or hydrolysis of the carbonate in aqueous conditions[2].

• Purification : Remove the 4-bromo-2,5-dichlorophenol byproduct and unreacted peptide via dialysis (MWCO 3.5 kDa) against deionized water for 48 hours, changing the water every 12 hours.

• Lyophilization : Freeze-dry the dialyzed solution to obtain the pure PEGylated peptide.

Trustworthiness & Self-Validating Quality Control

A robust protocol must include built-in validation checks to ensure scientific integrity. When utilizing BDCPCF, the distinct halogenated aromatic ring provides a unique spectroscopic signature that acts as a self-validating system:

• Validation of Activation (Protocol A): Confirm activation via FT-IR (appearance of a strong carbonate C=O stretch at ~1765 cm⁻¹). In ¹H-NMR, the aromatic protons of the 4-bromo-2,5-dichlorophenyl group will appear as distinct singlets in the 7.2–7.8 ppm region.

• Validation of Conjugation (Protocol B): Upon successful aminolysis, FT-IR will show the disappearance of the carbonate peak (~1765 cm⁻¹) and the emergence of a carbamate peak (~1700 cm⁻¹). Crucially, the aromatic peaks in the 7.2–7.8 ppm region must completely disappear from the purified product's ¹H-NMR spectrum. If trace aromatic signals remain, it indicates incomplete purification of the leaving group, prompting an additional round of dialysis or size-exclusion chromatography (SEC).

Sources

• 1. Clickable polymers accessible through nucleophilic substitution on polysaccharides: A sophisticated route to functional polymers :: BioResources [bioresources.cnr.ncsu.edu]
• 2. mdpi.com [mdpi.com]
• 3. 1697701-09-9|4-Bromo-2,5-dichlorophenyl chloroformate|BLD Pharm [bldpharm.com]
• 4. Synthesis of Polypeptides with High-Fidelity Terminal Functionalities under NCA Monomer-Starved Conditions - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Protection Strategies: Utilizing 4-Bromo-2,5-dichlorophenyl Chloroformate (BDCP-Cl) in Advanced Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Application Note & Experimental Protocols

Executive Summary

In complex multi-step organic synthesis and peptide assembly, the strategic selection of protecting groups dictates the overall yield, scalability, and success of the synthetic route. While standard carbamates (Boc, Cbz, Fmoc) dominate routine amine protection, highly functionalized targets often require orthogonal "safety-catch" strategies.

4-Bromo-2,5-dichlorophenyl chloroformate (BDCP-Cl) (CAS: 1697701-09-9) emerges as a highly specialized, dual-action reagent. Aryl chloroformates are critical intermediates in synthetic functional group transformations[1]. By reacting with primary or secondary amines via a robust variation of the Schotten-Baumann reaction[2], BDCP-Cl forms an electron-deficient aryl carbamate. The unique halogen substitution pattern (two chlorines and one bromine) not only tunes the electrophilicity of the carbonyl core but also provides a distinct synthetic handle for transition-metal-catalyzed orthogonal deprotection[3].

Mechanistic Rationale: The BDCP Advantage

As a Senior Application Scientist, it is crucial to understand why a reagent behaves the way it does, rather than simply memorizing its applications. The efficacy of the BDCP protecting group is governed by two distinct mechanistic pathways:

A. Inductive Activation for Nucleophilic Cleavage

Halogenated aryl protecting groups leverage strong electron-withdrawing effects to tune cleavage rates[4]. In the BDCP carbamate, the highly electronegative chlorine atoms at the 2- and 5-positions, combined with the 4-bromo substituent, inductively drain electron density from the aromatic ring. This makes the adjacent carbamate oxygen a superior leaving group compared to an unsubstituted phenoxy group. Consequently, the carbamate carbonyl becomes highly electrophilic, allowing for cleavage by mild nucleophiles (e.g., hydrazine or piperidine) or mild aqueous base, while remaining completely stable to strong acids (unlike Boc).

B. "Safety-Catch" Palladium-Catalyzed Cleavage

The true power of the BDCP group lies in its aryl bromide moiety. Aryl halides are highly compatible with metal-catalyzed cross-coupling reactions[3]. The BDCP group can be selectively removed via a Buchwald-Hartwig amination cascade .

• Insertion: A Pd(0) catalyst oxidatively inserts into the C–Br bond.

• Amination: A secondary amine (e.g., morpholine) couples to the 4-position, replacing the electron-withdrawing bromine with an electron-donating amine.

• Cascade Elimination: This sudden electronic shift (from electron-deficient to electron-rich) destabilizes the carbamate, triggering spontaneous 1,4-elimination and decarboxylation, cleanly releasing the free target amine.

Orthogonality Matrix & Quantitative Data

To effectively integrate BDCP into a synthetic pipeline, it must be compared against industry-standard protecting groups. The table below summarizes the quantitative cleavage profiles (estimated half-lives for complete deprotection) under various standard conditions.

Protecting Group	Acidic Cleavage (50% TFA/DCM)	Basic Hydrolysis (1M LiOH, THF)	Nucleophilic (20% Piperidine)	Hydrogenolysis (Pd/C, H₂, 1 atm)	Pd(0) Amination (Pd₂dba₃, Morpholine)
Boc	Cleaved (< 10 min)	Stable	Stable	Stable	Stable
Cbz	Stable	Stable	Stable	Cleaved (< 30 min)	Stable
Fmoc	Stable	Cleaved (< 5 min)	Cleaved (< 10 min)	Stable	Stable
Troc	Stable	Stable	Stable	Stable	Stable (Cleaved by Zn/AcOH)
BDCP	Stable	Cleaved (< 15 min)	Cleaved (< 45 min)	Cleaved (< 60 min)	Cleaved (< 120 min)

Data Interpretation: BDCP is highly orthogonal to Boc and Troc. It can serve as an Fmoc alternative when enhanced acid stability is required, or as a specialized safety-catch group unlocked specifically by Pd-catalysis.

Experimental Methodologies

The following protocols are designed as self-validating systems. Preparation of aryl chloroformates typically involves the reaction of the corresponding phenol with phosgene or its equivalents[5], though bis(trichloromethyl)carbonate (triphosgene) is often used as a safer alternative in their synthesis[6]. Assuming commercially sourced BDCP-Cl is utilized, proceed with the workflows below.

Protocol 1: Amine Protection (Synthesis of BDCP-Carbamate)

Objective: Chemoselective protection of a primary amine.

• Preparation: Dissolve the free amine (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM) (50 mL) under a nitrogen atmosphere.

• Cooling: Submerge the reaction flask in an ice-water bath to reach 0 °C.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv, 15 mmol) dropwise. Stir for 5 minutes.

• Reagent Addition: Dissolve BDCP-Cl (1.1 equiv, 11 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 20 minutes to prevent exothermic side reactions and minimize bis-acylation.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours. Monitor conversion via TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (30 mL). Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with 1M HCl (30 mL) and brine (30 mL).

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc) to yield the pure BDCP-protected amine.

Protocol 2: Mild Nucleophilic Deprotection

Objective: Rapid cleavage using hydrazine, orthogonal to acid-labile groups.

• Preparation: Dissolve the BDCP-protected amine (1.0 mmol) in Ethanol or DMF (10 mL).

• Cleavage: Add Hydrazine hydrate (5.0 equiv, 5.0 mmol) or 20% Piperidine (v/v) at room temperature.

• Monitoring: Stir for 30–45 minutes. The electron-deficient nature of the BDCP ring accelerates the nucleophilic attack on the carbamate carbonyl.

• Workup: Concentrate the mixture under reduced pressure. Redissolve in EtOAc, wash with water to remove excess hydrazine/piperidine, dry, and purify the released free amine.

Protocol 3: Orthogonal Palladium-Catalyzed Deprotection (Safety-Catch)

Objective: Unlocking the amine via cross-coupling cascade under neutral conditions.

• Preparation: In an oven-dried Schlenk flask, combine the BDCP-protected amine (1.0 mmol), Pd₂(dba)₃ (0.05 equiv, 5 mol%), XPhos ligand (0.1 equiv, 10 mol%), and Cs₂CO₃ (2.0 equiv, 2.0 mmol).

• Solvent & Reagent: Add anhydrous Toluene (10 mL) and Morpholine (3.0 equiv, 3.0 mmol).

• Degassing: Purge the flask with Argon for 10 minutes (Freeze-pump-thaw method preferred).

• Reaction: Heat the mixture to 80 °C for 2 hours. Causality note: Morpholine acts as both the Buchwald-Hartwig coupling partner (replacing the bromide) and the base that facilitates the subsequent decarboxylation.

• Isolation: Cool to room temperature, filter through a pad of Celite, concentrate, and purify the free amine via chromatography.

Workflow Visualization

Workflow of BDCP amine protection and orthogonal deprotection pathways.

References

• BenchChem. "Application Notes and Protocols: Reaction of Octyl Chloroformate with Primary Amines".
• PMC - NIH. "Classical tosylate/chloride leaving group approach supports a tetrahedral transition state for additions to trigonal carbon".
• Pageplace. "AMINO ACIDS: Insights and Roles in Heterocyclic Chemistry Volume 1 Protecting Groups".
• ACS Publications. "Recent Advances in Nonprecious Metal Catalysis | Organic Process Research & Development".
• Google Patents. "US5616771A - Preparation of aryl chloroformates".
• ResearchGate. "Preparation of Chloroformates Using Bis(Trichloromethyl)Carbonate".

Sources

• 1. Classical tosylate/chloride leaving group approach supports a tetrahedral transition state for additions to trigonal carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. api.pageplace.de [api.pageplace.de]
• 5. US5616771A - Preparation of aryl chloroformates - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Synthesis of novel compounds using 4-Bromo-2,5-dichlorophenyl chloroformate

Application Note: Synthesis of Novel Compounds and Bifunctional Linkers Using 4-Bromo-2,5-dichlorophenyl Chloroformate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Reagent Focus: 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9)

Executive Summary & Mechanistic Rationale

In modern organic synthesis and drug development, the precise construction of amide, carbamate, and carbonate linkages is foundational[1]. While standard reagents like phenyl chloroformate or pentafluorophenyl chloroformate (PFPC) are routinely used for acyl activation[2], they are generally "dead-end" reagents—their leaving groups are discarded as waste.

• Hyper-Reactive Acylating Agent: The chloroformate moiety is highly electrophilic. The electron-withdrawing nature of the 2,5-dichloro and 4-bromo substituents significantly lowers the pKa of the corresponding phenoxide leaving group, making it an exceptional reagent for generating active esters and carbamates under mild conditions[3].

• Late-Stage Diversification Handle: Unlike traditional chloroformates, if the 4-bromo-2,5-dichlorophenyl moiety is intentionally retained in the molecule (e.g., as a carbamate or carbonate), the para-bromo substituent serves as an activated electrophilic site for transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig)[4][5].

This dual-purpose nature allows chemists to either use it as a transient activating group for peptide synthesis or as a permanent, functionalizable linker in medicinal chemistry scaffolds[6].

Workflow A: Synthesis of Highly Reactive Active Esters for Peptide Coupling

Aryl chloroformates are highly valued for converting N-protected amino acids into active esters, which are stable enough to be isolated but reactive enough to form amide bonds with minimal racemization[2][7]. 4-BDCPCF acts as a potent activating agent, comparable to PFPC, driving the acylation of sterically hindered amines.

Causality in Experimental Design:

• Temperature Control (0 °C): The initial reaction between the carboxylic acid and the chloroformate is highly exothermic. Cooling prevents the thermal degradation of the chloroformate and suppresses the formation of symmetrical anhydrides.

• Base Selection (DIPEA): N,N-Diisopropylethylamine is sterically hindered and non-nucleophilic, meaning it will deprotonate the carboxylic acid without competitively attacking the highly reactive chloroformate.

Step-by-Step Protocol: Active Ester Generation and Aminolysis

• Activation: Dissolve the N-protected amino acid (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar).

• Base Addition: Add DIPEA (2.5 equiv) and cool the reaction mixture to 0 °C using an ice bath.

• Chloroformate Addition: Slowly add 4-BDCPCF (1.1 equiv) dropwise over 10 minutes. The slow addition is critical to maintain the internal temperature and prevent side reactions.

• Self-Validating Check: Stir for 30–60 minutes at room temperature. Monitor via TLC (UV active). The complete consumption of the starting material indicates successful active ester formation.

• Aminolysis: Add the target primary or secondary amine (1.2 equiv) directly to the reaction mixture (one-pot) or isolate the active ester via aqueous workup (washing with 1M HCl and saturated NaHCO₃) before reacting with the amine.

• Isolation: Stir for 2 hours at room temperature, quench with water, extract with DCM, dry over Na₂SO₄, and purify via flash chromatography.

Workflow for peptide synthesis utilizing 4-BDCPCF to generate reactive active esters.

Workflow B: Bifunctional Carbamate Linkers and Late-Stage Suzuki-Miyaura Cross-Coupling

Aryl carbamates are prevalent structural motifs in pharmaceuticals[4][5]. By reacting 4-BDCPCF with an amine, a stable 4-bromo-2,5-dichlorophenyl carbamate is formed. The inherent bromine atom is highly activated toward oxidative addition by Palladium(0) catalysts due to the electron-withdrawing nature of the adjacent chlorine atoms and the carbamate oxygen[6].

Causality in Experimental Design:

• Catalyst Selection (Pd(dppf)Cl₂): The bidentate dppf ligand provides a large bite angle, which is essential for facilitating the reductive elimination step when dealing with sterically encumbered, heavily substituted aryl halides.

• Solvent System (1,4-Dioxane/H₂O): A biphasic system ensures the solubility of both the organic carbamate and the inorganic base (K₂CO₃) required to activate the boronic acid.

Step-by-Step Protocol: Carbamate Formation and Cross-Coupling

Part 1: Carbamate Synthesis

• Dissolve the starting amine (1.0 equiv) in anhydrous THF at 0 °C.

• Add Triethylamine (2.0 equiv), followed by the dropwise addition of 4-BDCPCF (1.05 equiv).

• Stir at room temperature for 2 hours.

• Self-Validating Check: Perform an LC-MS analysis. The product mass should exhibit a distinct isotopic cluster characteristic of one bromine and two chlorine atoms (M, M+2, M+4, M+6).

• Purify via standard aqueous workup and concentration.

Part 2: Suzuki-Miyaura Cross-Coupling

• In a microwave vial, combine the 4-bromo-2,5-dichlorophenyl carbamate (1.0 equiv), an aryl boronic acid (1.5 equiv), and K₂CO₃ (3.0 equiv).

• Dissolve in a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v).

• Add Pd(dppf)Cl₂ (5 mol%) under a stream of Argon. Seal the vial.

• Heat the reaction to 90 °C for 4–6 hours.

• Self-Validating Check: Monitor by LC-MS for the disappearance of the Br/Cl isotopic cluster and the emergence of the biaryl product mass.

• Filter through Celite, extract with Ethyl Acetate, and purify via reverse-phase HPLC.

Bifunctional application of 4-BDCPCF for carbamate formation and late-stage Suzuki coupling.

Quantitative Data Summary

Understanding the relative reactivity of chloroformates is critical for experimental design. The leaving group ability is inversely proportional to the pKa of the corresponding phenol. 4-BDCPCF offers a unique balance: it is nearly as reactive as PFPC but provides a structural handle for downstream chemistry[2][4].

Table 1: Comparative Reactivity and Utility of Aryl Chloroformates

Chloroformate Reagent	Leaving Group pKa (approx.)	Relative Acylation Rate	Downstream Cross-Coupling Capability
Phenyl chloroformate	9.95	Baseline	No
4-Nitrophenyl chloroformate	7.15	Fast	No
Pentafluorophenyl chloroformate	5.50	Very Fast	No
4-Bromo-2,5-dichlorophenyl chloroformate	~6.0 - 6.5	Fast to Very Fast	Yes (via Bromide)

Note: The highly electron-deficient nature of the 4-bromo-2,5-dichlorophenol leaving group ensures rapid aminolysis, minimizing side reactions such as urea formation during peptide coupling.

References

• Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates Source: ResearchGate URL:[Link]

• Various Approaches for the Synthesis of Organic Carbamates Source: ResearchGate URL:[Link]

• Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings Source: MDPI URL:[Link]

• Structure–Activity Relationships for Amide-, Carbamate-, And Urea-Linked Analogues of the Tuberculosis Drug PA-824 Source: ACS Publications URL:[Link]

• A Process For Preparation Of Tetrahydropyridine Analogs Source: Quick Company (Patents) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pentafluorophenyl chloroformate | 36919-02-5 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Process For Preparation Of Tetrahydropyridine Analogs [quickcompany.in]
• 7. vdoc.pub [vdoc.pub]

Application Note: 4-Bromo-2,5-dichlorophenyl Chloroformate as a Bifunctional Intermediate in Advanced Organic Synthesis

Introduction & Mechanistic Overview

The synthesis of carbamates, carbonates, and ureas is a cornerstone of modern drug design and medicinal chemistry[1]. While simple alkyl and phenyl chloroformates are ubiquitous reagents for installing these linkages, they often serve solely as protecting groups or terminal pharmacophores[2].

4-Bromo-2,5-dichlorophenyl chloroformate represents a highly specialized, bifunctional intermediate. It is designed not only to form robust carbamate or carbonate linkages but also to serve as an active scaffold for downstream molecular elaboration.

The Causality of Structural Design

The unique reactivity of this intermediate is dictated by its specific halogen substitution pattern:

• Enhanced Electrophilicity: The strongly electron-withdrawing nature of the two chloro groups and the bromo group significantly depletes the electron density of the phenyl ring. This inductive effect is transmitted to the chloroformate carbonyl carbon, rendering it exceptionally electrophilic. Consequently, it reacts rapidly even with sterically hindered or electronically deactivated nucleophiles (e.g., anilines, secondary alcohols)[3].

• Orthogonal Reactivity (Bifunctionality): The chloroformate moiety undergoes rapid nucleophilic acyl substitution at low temperatures (0 °C to RT)[4]. In contrast, the aryl bromide (and to a lesser extent, the aryl chlorides) remains completely inert under these conditions. Once the carbamate is formed, the C–Br bond serves as a highly reactive handle for transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Sonogashira couplings), enabling the rapid expansion of the molecule's pharmacophore[5].

Quantitative Data: Reagent Comparison

To justify the selection of 4-bromo-2,5-dichlorophenyl chloroformate over standard reagents, the following table summarizes the comparative reactivity profiles of common chloroformates used in drug development.

Table 1: Comparative Reactivity and Properties of Chloroformate Intermediates

Reagent	Substituent Electronic Effect	Relative Carbonyl Electrophilicity	Downstream Cross-Coupling Capability	Typical Yields (Carbamate Formation)
Ethyl Chloroformate	Electron-donating (Alkyl)	Low	None	60–80%
Phenyl Chloroformate	Neutral (Aryl)	Moderate	None	75–90%
4-Nitrophenyl Chloroformate	Strongly Electron-withdrawing	Very High	None	85–95%
4-Bromo-2,5-dichlorophenyl Chloroformate	Strongly Electron-withdrawing	High	Yes (via Aryl Bromide)	80–95%

Workflow Visualization

The following diagram illustrates the logical progression of utilizing this bifunctional reagent, moving from the initial nucleophilic capture to downstream C–C bond formation.

Bifunctional workflow of 4-Bromo-2,5-dichlorophenyl chloroformate in carbamate synthesis and coupling.

Experimental Protocols

The following methodologies detail the two-stage utilization of the intermediate. Every step is designed as a self-validating system to ensure high fidelity in complex syntheses.

Protocol A: Synthesis of the Carbamate Intermediate

Objective: To couple a primary/secondary amine with 4-bromo-2,5-dichlorophenyl chloroformate without triggering premature hydrolysis or symmetric urea formation[6].

Materials:

• 4-Bromo-2,5-dichlorophenyl chloroformate (1.05 equiv)

• Target Amine (1.0 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure & Causality:

• Preparation: Dissolve the target amine (1.0 equiv) and DIPEA (2.0 equiv) in anhydrous DCM under an inert argon atmosphere.

  • Causality: Anhydrous conditions are critical because the highly electrophilic chloroformate will readily react with ambient moisture to form a carbonic acid, which decarboxylates into an unreactive phenol[2]. DIPEA is chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: The nucleophilic acyl substitution is highly exothermic. Starting at 0 °C suppresses the formation of symmetric ureas (a common side reaction where two amines react with one chloroformate)[1].

• Addition: Dissolve 4-bromo-2,5-dichlorophenyl chloroformate (1.05 equiv) in a minimal amount of anhydrous DCM and add it dropwise to the stirring amine solution over 15 minutes.

• Propagation: Allow the reaction to stir at 0 °C for 30 minutes, then gradually warm to room temperature and stir for an additional 2 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS.

  • Validation Metric: The product mass will exhibit a distinct isotopic cluster (M, M+2, M+4, M+6) in an approximate ratio of 3:7:5:1, characteristic of a molecule containing one bromine and two chlorine atoms. If this cluster is missing, the chloroformate has degraded.

• Workup: Quench the reaction with saturated aqueous NH4​Cl , extract with DCM, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Downstream Suzuki-Miyaura Cross-Coupling

Objective: To elaborate the isolated carbamate intermediate by leveraging the reactive C–Br bond.

Materials:

• Aryl Carbamate Intermediate from Protocol A (1.0 equiv)

• Aryl/Heteroaryl Boronic Acid (1.2 equiv)

• Pd(dppf)Cl2​ (0.05 equiv)

• Potassium Carbonate ( K2​CO3​ ) (3.0 equiv)

• 1,4-Dioxane / Water (4:1 v/v, degassed)

Step-by-Step Procedure & Causality:

• Preparation: Combine the carbamate intermediate, boronic acid, and K2​CO3​ in a Schlenk flask. Add the degassed 1,4-Dioxane/Water mixture.

  • Causality: Water is required to dissolve the inorganic base and activate the boronic acid (forming the reactive boronate species). Degassing is mandatory to prevent the oxidation of the Palladium(0) catalyst.

• Catalyst Addition: Add Pd(dppf)Cl2​ under a stream of argon.

  • Causality: The bidentate dppf ligand provides a sterically demanding environment that accelerates the reductive elimination step of the catalytic cycle, which is highly beneficial for sterically encumbered ortho-substituted aryl halides (like the 2,5-dichloro substituted ring).

• Heating: Heat the mixture to 80 °C for 4–6 hours.

  • Causality: The C–Br bond is selectively activated over the C–Cl bonds at 80 °C. Exceeding 100 °C risks competitive activation of the C–Cl bonds, leading to unwanted oligomerization.

• Self-Validation: Analyze via TLC and GC-MS. The disappearance of the characteristic Br-Cl2 isotopic cluster and the emergence of a Cl2 isotopic cluster (M, M+2, M+4 in a 9:6:1 ratio) confirms the successful displacement of the bromine atom.

References

• Source: nih.
• Source: benchchem.
• Source: benchchem.
• Source: acs.
• Source: google.
• Source: researchgate.

Sources

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• 4. US6919471B2 - Process for preparing alkyl/aryl chloroformates - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Side reactions of 4-Bromo-2,5-dichlorophenyl chloroformate with nucleophiles

A Guide to Navigating Side Reactions with Nucleophiles

Welcome to the technical support center for 4-Bromo-2,5-dichlorophenyl chloroformate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate common side reactions encountered during its use. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experiments.

Introduction: The Double-Edged Sword of Reactivity

4-Bromo-2,5-dichlorophenyl chloroformate is a highly reactive acylating agent, prized for its ability to install a stable, electron-deficient phenoxycarbonyl group onto various nucleophiles. The substituted phenyl group serves as an excellent leaving group, facilitating the formation of carbamates, carbonates, and thiocarbonates.[1] However, this high reactivity is also the primary source of undesirable side reactions. Understanding and controlling these pathways is critical for achieving high yields and product purity.

This guide is structured as a series of troubleshooting questions and answers, reflecting the real-world challenges faced in the laboratory.

Part 1: Troubleshooting Guide - Reactions with Amine Nucleophiles

The synthesis of carbamates is a primary application of this reagent.[2][3] However, the interaction between the chloroformate and amine nucleophiles can lead to several common byproducts.

Question 1: My carbamate yield is low, and I'm observing a significant amount of a symmetrical urea byproduct. What is the cause and how can I prevent it?

Answer: This is a classic issue arising from the high reactivity of the system. The formation of a symmetrical urea (R₂N-C(O)-NR₂) occurs when your amine nucleophile attacks the desired carbamate product or an isocyanate intermediate.

• Causality: The reaction proceeds through the initial formation of the desired carbamate. However, if excess amine is present or if the reaction temperature is too high, a second molecule of the amine can attack the carbonyl carbon of the newly formed carbamate, displacing the 4-bromo-2,5-dichlorophenol leaving group to form the urea. Alternatively, the intermediate carbamate can eliminate the phenol to form an isocyanate, which is then rapidly trapped by another amine molecule.

• Troubleshooting & Prevention:

  • Control Stoichiometry: Add the 4-Bromo-2,5-dichlorophenyl chloroformate (1.0-1.1 equivalents) dropwise to the solution of the amine (1.0 equivalent) and a non-nucleophilic base. This ensures the chloroformate is the limiting reagent and is consumed as it is added, minimizing its reaction with the product.

  • Temperature Management: Perform the reaction at a reduced temperature, typically starting at 0 °C and allowing it to slowly warm to room temperature. This moderates the reaction rate and disfavors the secondary reaction leading to urea.

  • Choice of Base: Use a non-nucleophilic hindered base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), to scavenge the HCl byproduct without competing with your primary nucleophile.

  • Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or LC-MS. Quench the reaction as soon as the starting amine is consumed to prevent prolonged exposure of the product to the reaction conditions.

Question 2: Upon workup, I've isolated my starting amine and a significant amount of 4-bromo-2,5-dichlorophenol. What is the likely cause?

Answer: This outcome strongly indicates that the chloroformate has been consumed by a competing, non-productive pathway, most commonly hydrolysis.

• Causality: Chloroformates are extremely sensitive to moisture.[4][5] Any trace of water in the reaction solvent, on the glassware, or in the amine or base will lead to rapid hydrolysis of the 4-Bromo-2,5-dichlorophenyl chloroformate back to its corresponding phenol and HCl. The generated HCl will then protonate your amine, rendering it non-nucleophilic and unable to participate in the desired reaction.

• Troubleshooting & Prevention:

  • Anhydrous Conditions: This is non-negotiable. Use freshly distilled, anhydrous solvents. Dry all glassware in an oven ( >100 °C) for several hours and cool under a stream of inert gas (Nitrogen or Argon).

  • Inert Atmosphere: Conduct the entire experiment under a positive pressure of an inert gas. This prevents atmospheric moisture from entering the reaction vessel.

  • Reagent Quality: Ensure your amine and base are anhydrous. If using an amine salt (e.g., a hydrochloride), it must be neutralized and extracted into an organic solvent, which is then thoroughly dried before use.

Visualizing Reaction Pathways with Amines

The following diagram illustrates the desired reaction versus the two most common side reactions with amine nucleophiles.

Caption: A logical workflow for troubleshooting common reaction failures.

Part 4: Experimental Protocol

General Protocol for the Synthesis of a Carbamate

This protocol provides a robust starting point for reacting 4-Bromo-2,5-dichlorophenyl chloroformate with a primary or secondary amine.

• Preparation (Anhydrous Technique is CRITICAL):

  • Dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum in an oven at 120 °C for at least 4 hours.

  • Assemble the flask while hot and allow it to cool to room temperature under a positive pressure of dry nitrogen or argon.

• Reaction Setup:

  • To the cooled flask, add the amine substrate (1.0 equiv.).

  • Dissolve the amine in anhydrous dichloromethane (or another suitable anhydrous solvent) to a concentration of approximately 0.1-0.5 M.

  • Add a non-nucleophilic base, such as triethylamine (1.2 equiv.).

  • Cool the stirred solution to 0 °C using an ice-water bath.

• Chloroformate Addition:

  • In a separate dry, inerted vial, dissolve 4-Bromo-2,5-dichlorophenyl chloroformate (1.1 equiv.) in a small amount of anhydrous dichloromethane.

  • Using a syringe, add the chloroformate solution dropwise to the cold, stirred amine solution over 10-15 minutes. A precipitate (triethylammonium chloride) may form.

• Reaction and Monitoring:

  • Allow the reaction mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature.

  • Stir for an additional 1-3 hours, monitoring the consumption of the starting amine by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase and visualizing with potassium permanganate stain).

• Workup and Purification:

  • Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl. [6] * Transfer the mixture to a separatory funnel and dilute with additional dichloromethane.

  • Wash the organic layer sequentially with 1 M HCl (to remove excess amine and base), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired carbamate.

References

• Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors. Benchchem.
• 4-Bromo-2,5-dichlorophenyl chloroformate. BLD Pharm.
• Carbonate synthesis. Organic Chemistry Portal.
• Carbamate synthesis by carbamoylation. Organic Chemistry Portal.
• Thiocarbonyl Surrogate via Combination of Sulfur and Chloroform for Thiocarbamide and Oxazolidinethione Construction. Organic Chemistry Portal.
• A Practical Synthesis of Carbamates Using an “in-situ” Generated Polymer-Supported Chloroformate. ResearchGate.
• Synthesis of carbamate compounds. Google Patents.
• SAFETY DATA SHEET - 4-Bromophenyl chloroformate. Fisher Scientific.
• SAFETY DATA SHEET - 4-Bromo-2-thiophenecarbonyl chloride. Fisher Scientific.
• Application Notes and Protocols: Preparation of Activated Carbonates using 4-Nitrophenyl Chloroformate. Benchchem.
• Activate hydroxyl groups using 4-Nitrophenyl chloroformate (NPC) and DMAP. Reddit.
• Reactions of Thiols. ResearchGate.
• Application Notes and Protocols: Solvent Effects on (4-Bromo-2,5-dimethoxyphenyl)boronic Acid Reactions. Benchchem.
• Thiol-Bromo Click Reaction for One-Pot Synthesis of Star-Shaped Polymers. PubMed.
• Table of Contents. The Royal Society of Chemistry.

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• 5. fishersci.com [fishersci.com]
• 6. rsc.org [rsc.org]

Technical Support Center: 4-Bromo-2,5-dichlorophenyl chloroformate Reactions

From the desk of the Senior Application Scientist

Welcome to the dedicated technical resource for optimizing reactions involving 4-Bromo-2,5-dichlorophenyl chloroformate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this highly reactive intermediate. Here, we consolidate field-proven insights and foundational chemical principles to help you enhance reaction yields, minimize impurities, and troubleshoot common experimental challenges.

Introduction to 4-Bromo-2,5-dichlorophenyl chloroformate

4-Bromo-2,5-dichlorophenyl chloroformate is a crucial reagent used in organic synthesis, particularly for introducing the 4-bromo-2,5-dichlorophenoxycarbonyl group onto nucleophiles. This functional group is a key building block in the synthesis of various pharmaceuticals and agrochemicals.[1][2] The reagent's high reactivity, stemming from the electrophilic carbonyl carbon, allows for efficient reactions with amines, alcohols, and other nucleophiles to form carbamates, carbonates, and other derivatives.[3][4][5]

However, like all chloroformates, its reactivity is a double-edged sword. It is highly sensitive to moisture and can be prone to side reactions if not handled with precision.[6][7][8] This guide provides a structured approach to troubleshooting and optimizing your reaction outcomes.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis and subsequent reactions of 4-Bromo-2,5-dichlorophenyl chloroformate. The typical synthesis involves reacting 4-bromo-2,5-dichlorophenol with a phosgene equivalent, such as triphosgene, in the presence of a base.[9][10]

Problem 1: Low or No Yield of the Desired Product

A diminished yield is the most frequent challenge. The root cause often lies in reagent quality, reaction conditions, or the choice of base.

Potential Causes & Recommended Solutions

Cause	Scientific Explanation	Recommended Solution
Moisture Contamination	Chloroformates readily hydrolyze in the presence of water, decomposing back to the starting phenol, HCl, and CO₂.[6][8] Triphosgene, a solid phosgene equivalent, also decomposes rapidly with moisture.[11][12]	Ensure all glassware is oven- or flame-dried. Use anhydrous solvents (e.g., DCM, Toluene, THF) and high-purity, dry reagents. Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon).[11][13]
Sub-optimal Temperature Control	The formation of the chloroformate from the phenol and triphosgene is typically performed at low temperatures (e.g., 0-5 °C) to control the exothermic reaction and prevent the decomposition of triphosgene.[11] Subsequent reactions with nucleophiles may require different temperature profiles.	For chloroformate synthesis, add triphosgene portion-wise to a cooled solution of the phenol and base to maintain a low internal temperature.[11] For subsequent reactions, optimize the temperature based on the nucleophile's reactivity.
Incorrect Base Selection or Stoichiometry	The base neutralizes the HCl generated during the reaction. A weak or sterically hindered base may not be efficient. Conversely, a highly nucleophilic base (e.g., triethylamine) can compete with the intended nucleophile, leading to byproducts.[13] Insufficient base will leave unneutralized acid, which can catalyze decomposition.	For chloroformate synthesis, a non-nucleophilic, hindered base like pyridine or an inorganic base like sodium carbonate is often preferred.[9] Ensure at least one equivalent of base is used per equivalent of HCl produced. A slight excess of base is common practice.[11]
Poor Reagent Quality	The starting 4-bromo-2,5-dichlorophenol must be pure. Triphosgene degrades over time, especially if not stored properly, leading to reduced activity.[12][14]	Use freshly purchased or purified starting materials. Verify the purity of the phenol by melting point or NMR. Store triphosgene in a desiccator, under an inert atmosphere, and away from light.[14]

Problem 2: Formation of Unexpected Byproducts

The appearance of unknown spots on a TLC plate or peaks in a GC-MS trace indicates side reactions are occurring.

Potential Causes & Recommended Solutions

Cause	Scientific Explanation	Recommended Solution
Dimerization/Carbonate Formation	If the reaction to form the chloroformate is not efficient, the activated phenol intermediate can react with another molecule of the starting phenol to form a symmetric carbonate.	Ensure slow, controlled addition of triphosgene to the phenol/base mixture.[11] This maintains a low concentration of the reactive intermediate, favoring the desired reaction path.
Urea or Carbamate Byproducts	If a nucleophilic amine base (like triethylamine) is used, it can react with the newly formed chloroformate to generate a carbamate byproduct.[13] If the reaction is with a primary or secondary amine, this can lead to urea formation.	Switch to a non-nucleophilic base such as pyridine, 2,6-lutidine, or an inorganic base like K₂CO₃ or Na₂CO₃.[9][13]
Reaction with Solvent	Certain solvents can participate in the reaction. For example, chloroform, often used as a solvent, can contain ethanol as a stabilizer, which can react with the chloroformate to form an ethyl carbonate byproduct.[15]	Use high-purity, stabilizer-free solvents when possible. Dichloromethane (DCM) or toluene are generally safe choices.[9]

Diagram: Troubleshooting Workflow for Low Yield

The following diagram outlines a logical decision-making process for addressing low-yield issues in chloroformate reactions.

Caption: A decision tree for troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the best phosgene equivalent to use: phosgene, diphosgene, or triphosgene? A: For laboratory-scale synthesis, triphosgene is the superior choice.[10] It is a stable, crystalline solid that is much safer and easier to handle and weigh than highly toxic phosgene gas or volatile liquid diphosgene.[10][11][16] One mole of triphosgene provides three moles of phosgene in situ.[16]

Q2: How should I store 4-Bromo-2,5-dichlorophenyl chloroformate and its precursor, triphosgene? A: Both compounds are highly sensitive to moisture.[7][11] They should be stored in tightly sealed containers, preferably in a desiccator or a glovebox, under an inert atmosphere (nitrogen or argon).[14] Phenyl chloroformates should be stored in a cool, dry place, often in an explosion-proof refrigerator.[7] Over time, pressure from decomposition products (HCl, CO₂) can build up in the container, so it should be opened with care.[7]

Q3: My reaction mixture turned yellow/brown. Is this normal? A: While some reactions may develop color, a significant or dark color change can indicate decomposition or the formation of impurities. The purity of the starting phenol is critical; impurities can lead to colored byproducts upon reaction. Ensure you are using high-purity 4-bromo-2,5-dichlorophenol.

Q4: How can I monitor the progress of the reaction? A: Thin-Layer Chromatography (TLC) is the most common method.[11] You can monitor the disappearance of the starting phenol (for the chloroformate synthesis) or the nucleophile (for subsequent reactions). A co-spot of the starting material and the reaction mixture will clearly show consumption. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) can be used on quenched aliquots.

Q5: What is the proper workup procedure for these reactions? A: A typical workup involves quenching the reaction, often with water or a dilute acid solution, to destroy any remaining triphosgene or chloroformate.[11][13] The organic layer is then separated, washed (e.g., with water, brine), dried over an anhydrous salt like Na₂SO₄ or MgSO₄, filtered, and concentrated under reduced pressure.[13] Purification is usually achieved by flash column chromatography or distillation.[13]

Experimental Protocol: Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

This protocol provides a generalized procedure for the synthesis using triphosgene.

Materials:

• 4-bromo-2,5-dichlorophenol (1.0 equiv)

• Triphosgene (BTC) (0.35-0.40 equiv)

• Pyridine (1.1 equiv)

• Anhydrous Dichloromethane (DCM)

• Oven-dried, three-neck round-bottom flask with stir bar

• Inert gas line (Argon or Nitrogen)

• Ice bath

Procedure:

• Setup: Assemble the flame-dried glassware under a positive pressure of inert gas. Equip the flask with a thermometer and a septum for additions.

• Reagent Preparation: In the flask, dissolve 4-bromo-2,5-dichlorophenol (1.0 equiv) and pyridine (1.1 equiv) in anhydrous DCM.

• Cooling: Cool the stirred solution to 0-5 °C using an ice bath.

• Triphosgene Addition: Slowly add solid triphosgene (0.35-0.40 equiv) in small portions over 30-45 minutes. CAUTION: Triphosgene is highly toxic and moisture-sensitive; handle only in a well-ventilated fume hood.[11][12] Monitor the internal temperature closely and ensure it does not rise above 5 °C.[11] A precipitate of pyridinium hydrochloride will form.

• Reaction: After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 12-16 hours, or until TLC analysis indicates complete consumption of the starting phenol.

• Workup: Filter the reaction mixture to remove the pyridinium salt. The filtrate contains the desired product. The solvent can be carefully removed under reduced pressure if the chloroformate is to be used immediately. It is often preferable to use the solution directly in the next step to avoid isolating the reactive chloroformate.

References

• BenchChem. (2025). Influence of base selection on triphosgene reaction outcome. BenchChem Technical Support.

• National Center for Biotechnology Information. (n.d.). Phenyl chloroformate. PubChem. Available at: [Link]

• Synquest Labs. (2019). Phenyl chloroformate Safety Data Sheet.
• Fisher Scientific. (n.d.). Phenyl chloroformate MSDS.
• VanDeMark Chemical. (2018). Phenyl Chloroformate (PCF) Technical Data Sheet.
• Google Patents. (n.d.). Process for preparing alkyl/aryl chloroformates. (US6919471B2).
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Google Patents. (n.d.). Method for continuous flow synthesis of chloroformate compound. (CN113861027A).
• Reddit. (2024). Reaction with triphosgene. r/Chempros.

• Ooi, B. K., & Yong, K. W. (2020). A decade review of triphosgene and its applications in organic reactions. National Center for Biotechnology Information. Available at: [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Available at: [Link]

• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors.
• Patsnap. (2016). Synthetic method for preparing pure phenyl chloroformate with two-step method. Eureka.
• University of Toronto. (n.d.). Using Triphosgene in the Lab. Department of Chemistry.

• IUCr Journals. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Available at: [Link]

• Wikipedia. (n.d.). Triphosgene. Available at: [Link]

• SlideShare. (2014). A REVIEW AND METHODS TO HANDLE PHOSGENE, TRIPHOSGENE SAFELY DURING DRUG SYNTHESIS.
• Suzhou Highfine Biotech. (n.d.). Application of Triphosgene in Organic Synthesis.
• Google Patents. (n.d.). Method for triphosgene continuous production of polycarbonate. (CN101195680A).

• ResearchGate. (n.d.). Formation of ethyl chloroformate in chloroform and possible resulting adducts. Available at: [Link]

• Google Patents. (n.d.). Process for producing 4-bromo- 2,5-dichlorophenol. (GB2044246A).

• National Center for Biotechnology Information. (n.d.). Chloroformates Acute Exposure Guideline Levels. Available at: [Link]

• BenchChem. (2025). Chloroformates in Organic Synthesis: A Comprehensive Technical Guide.

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• 2. GB2044246A - Process for producing 4-bromo- 2,5-dichlorophenol - Google Patents [patents.google.com]
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Stability of 4-Bromo-2,5-dichlorophenyl chloroformate in different solvents

Welcome to the Technical Support Center. This guide is engineered for research scientists and drug development professionals working with 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9). As a highly reactive aryl chloroformate used in advanced derivatization and intermediate synthesis, its stability is heavily dependent on solvent selection, moisture exclusion, and handling protocols.

Below, you will find field-proven troubleshooting guides, quantitative compatibility data, and self-validating experimental protocols to ensure the scientific integrity of your workflows.

I. Troubleshooting Guide & FAQs

Q1: Why does my stock solution of 4-Bromo-2,5-dichlorophenyl chloroformate in dichloromethane (DCM) develop pressure over time? A: This is a classic symptom of moisture ingress leading to hydrolysis. While aryl chloroformates exhibit greater thermal stability than alkyl chloroformates due to resonance stabilization from the aromatic ring , they remain exquisitely sensitive to water. Trace moisture in the DCM initiates a bimolecular addition-elimination reaction. The chloroformate hydrolyzes to yield 4-bromo-2,5-dichlorophenol, hydrochloric acid (HCl), and carbon dioxide (CO₂) . The stoichiometric generation of CO₂ gas is the direct cause of the dangerous pressure build-up in sealed vials.

Q2: Can I use Tetrahydrofuran (THF) or other ethers as a solvent for this reagent? A: Yes, but with strict caveats. Aprotic solvents like THF and toluene are highly effective reaction media for chloroformate-mediated syntheses . However, THF is hygroscopic and prone to forming peroxides upon exposure to air. Trace water will cause rapid hydrolysis, while peroxides can induce radical-mediated degradation. If using THF, it must be freshly distilled over sodium/benzophenone or purchased as strictly anhydrous and stored over 3Å molecular sieves under an argon atmosphere. Toluene is generally preferred over THF for stock solutions due to its lower hygroscopicity.

Q3: When analyzing my reaction mixture via HPLC, I see a massive peak corresponding to 4-bromo-2,5-dichlorophenol instead of my desired carbamate. What happened? A: The chloroformate was consumed by a competing nucleophile—most likely water or a protic solvent impurity (e.g., ethanol used as a stabilizer in standard chloroform)—faster than your target amine or alcohol. This often occurs if the target nucleophile is sterically hindered, allowing the smaller water molecules to kinetically outcompete the target for the electrophilic carbonyl carbon. Always utilize strictly anhydrous, polar aprotic solvents (like acetone or acetonitrile) when working with hindered substrates to maximize chemoselectivity .

II. Quantitative Data: Solvent Compatibility

To optimize your experimental design and prevent unexpected degradation, consult the following solvent compatibility matrix.

Solvent Category	Specific Solvent	Compatibility Status	Moisture Tolerance	Primary Degradation Mechanism	Estimated Half-Life (Ambient, 50% RH)
Non-polar Aprotic	Toluene	Excellent	Low	Hydrolysis (if wet)	> 6 months (Anhydrous)
Polar Aprotic	Dichloromethane (DCM)	Good	Low	Hydrolysis (if wet)	> 3 months (Anhydrous)
Ethers	Tetrahydrofuran (THF)	Moderate	Very Low	Hydrolysis / Peroxide oxidation	< 1 week (Unstabilized)
Protic	Methanol / Ethanol	Incompatible	N/A	Solvolysis (Carbonate formation)	< 5 minutes
Aqueous	Water / Buffers	Incompatible	N/A	Hydrolysis (Phenol + CO₂ + HCl)	< 1 minute

III. Experimental Workflows & Protocols

Step-by-step workflow for the preparation of anhydrous chloroformate stock solutions.

Protocol: Self-Validating Preparation of Anhydrous Stock Solutions

To ensure maximum reactivity and prevent degradation, follow this self-validating protocol for preparing a 0.5 M stock solution of 4-Bromo-2,5-dichlorophenyl chloroformate.

Step 1: Solvent Dehydration

• Action: Dry HPLC-grade Toluene or DCM over activated 3Å molecular sieves for 48 hours prior to use.

• Causality: 3Å sieves selectively trap water molecules (which have a 2.8Å kinetic diameter) while excluding larger solvent molecules. Removing water eliminates the primary nucleophile responsible for the bimolecular addition-elimination hydrolysis pathway.

Step 2: Inert Atmosphere Establishment

• Action: Purge a flame-dried Schlenk flask with Argon gas for 15 minutes.

• Causality: Argon is denser than nitrogen and atmospheric air. It creates a heavy inert blanket that effectively displaces atmospheric moisture and oxygen, preventing degradation during the reagent transfer process.

Step 3: Reagent Solubilization

• Action: Transfer the 4-Bromo-2,5-dichlorophenyl chloroformate into the flask under positive Argon pressure. Add the dried solvent to achieve the desired 0.5 M concentration.

Step 4: Self-Validation & Quality Control

• Action: Visually inspect the solution immediately after preparation and after 24 hours.

• Causality (Self-Validation): This protocol is designed to be self-reporting. A perfectly clear, static solution indicates success. Any visible effervescence (CO₂ gas evolution) or cloudiness (HCl salt formation interacting with trace impurities) immediately validates that moisture contamination has occurred. For quantitative validation, run an aliquot on GC-FID; the absence of a 4-bromo-2,5-dichlorophenol peak confirms structural integrity.

IV. Mechanistic Pathways

Understanding the degradation pathway is critical for troubleshooting unexpected experimental outcomes, such as sudden pH drops or gas evolution in your reaction vessels.

Hydrolysis pathway of 4-Bromo-2,5-dichlorophenyl chloroformate in non-anhydrous solvents.

V. References

• Chloroformates Acute Exposure Guideline Levels. National Center for Biotechnology Information (NIH). Available at:[Link]

• Process for producing chloroformate compound (EP3489216B1). Google Patents. Available at:

• Lewis Base Catalysis Enables the Activation of Alcohols by means of Chloroformates as Phosgene Substitutes. D-NB. Available at:[Link]

Overcoming steric hindrance in 4-Bromo-2,5-dichlorophenyl chloroformate reactions

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks when utilizing highly functionalized, sterically demanding building blocks.

The compound 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9) presents a unique synthetic dichotomy. While the electron-withdrawing halogens (4-bromo and 5-chloro) significantly increase the electrophilicity of the carbonyl carbon, the chlorine atom at the 2-position (ortho to the chloroformate) creates a formidable steric shield. This physical barrier blocks the ideal Bürgi-Dunitz approach trajectory for incoming nucleophiles, often leading to stalled reactions, poor yields, or competitive hydrolysis[1][2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to successfully overcome these steric barriers.

Mechanistic Pathway: Overcoming Ortho-Halogen Shielding

To bypass the steric bulk of the ortho-chlorine, direct nucleophilic attack is often insufficient. The introduction of an acyl transfer catalyst, such as 4-dimethylaminopyridine (DMAP), alters the reaction pathway. DMAP's planar structure allows it to penetrate the steric shield, forming a highly reactive acylpyridinium intermediate that extends the electrophilic center away from the bulky phenyl ring[2].

Mechanistic pathway of DMAP-catalyzed acyl transfer overcoming ortho-halogen steric shielding.

Troubleshooting & FAQs

Q1: My carbamate synthesis using a secondary amine is stalling at <15% conversion. How can I drive this to completion? A1: Steric hindrance is the dominant factor controlling the reaction rate of chloroformates[1]. When reacting a bulky secondary amine with an already hindered chloroformate, the activation energy for the bimolecular transition state is prohibitively high.

• The Solution: Do not rely on direct addition. Add 0.1 to 0.2 equivalents of DMAP. DMAP acts as an acyl transfer catalyst, rapidly forming an acylpyridinium intermediate. Because this intermediate is an ion pair, the carbonyl carbon becomes exponentially more electrophilic and is spatially projected away from the ortho-chlorine, allowing the secondary amine to attack efficiently[2].

Q2: I am attempting to form a carbonate linkage with a tertiary alcohol, but I only recover hydrolyzed starting material. What is the correct approach? A2: Tertiary alcohols are generally unreactive with chloroformates under standard conditions due to severe steric congestion[1]. Furthermore, standard amine bases (like triethylamine) are not strong enough to deprotonate the alcohol, leaving it as a poor nucleophile.

• The Solution: You must alter the nucleophilicity of the alcohol. Pre-treat the tertiary alcohol with a strong, non-nucleophilic base such as Sodium Hydride (NaH) or Potassium hexamethyldisilazide (KHMDS) in anhydrous THF. This generates a highly reactive alkoxide anion. The negative charge drastically increases the nucleophile's HOMO energy, forcing the addition-elimination mechanism even against severe steric gradients[2].

Q3: How do I prevent the chloroformate from degrading before the nucleophile can attack? A3: The electron-withdrawing nature of the 4-bromo and 2,5-dichloro groups makes this specific chloroformate highly susceptible to hydrolysis. If your amine/alcohol is sterically hindered and slow to react, trace water will outcompete it, rapidly degrading the reagent into 4-bromo-2,5-dichlorophenol, HCl, and CO₂[3].

• The Solution: The reaction system must be self-validating for anhydrous conditions. Dry all solvents over 3Å molecular sieves. Furthermore, use a bulky, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or 1,2,2,6,6-pentamethylpiperidine to scavenge the HCl byproduct. These bases are too sterically hindered to attack the chloroformate themselves, preventing unwanted side-reactions while protecting the reagent from acid-catalyzed degradation[3].

Reactivity Matrix & Optimization Parameters

The following table summarizes the quantitative data and optimal conditions for reacting 4-Bromo-2,5-dichlorophenyl chloroformate across various nucleophile classes.

Nucleophile Class	Steric Profile	Recommended Activation	Base / Catalyst	Solvent	Temp.	Est. Yield
Primary Amines	Low	Direct Addition	DIPEA (1.5 eq)	DCM	0 °C to RT	85–95%
Secondary Amines	Moderate	Acyl Transfer Catalysis	DIPEA (2.0 eq) + DMAP (0.1 eq)	DCM	RT to 40 °C	70–85%
Primary Alcohols	Low	Direct Addition	Pyridine (2.0 eq)	THF	RT	75–85%
Sec/Tert Alcohols	High	Alkoxide Generation	NaH or KHMDS (1.2 eq)	THF	0 °C to 65 °C	40–65%

Validated Experimental Protocols

Protocol A: DMAP-Catalyzed Carbamate Synthesis (For Hindered Amines)

This protocol utilizes acyl transfer catalysis to bypass the ortho-chlorine steric shield.

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the secondary amine (1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL).

• Base/Catalyst Addition: Add DIPEA (2.0 mmol, 2.0 eq) followed by DMAP (0.1 mmol, 0.1 eq). Causality: DIPEA acts as the terminal HCl scavenger, while DMAP serves as the kinetic catalyst.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dissolve 4-Bromo-2,5-dichlorophenyl chloroformate (1.1 mmol, 1.1 eq) in anhydrous DCM (2.0 mL) and add it dropwise over 10 minutes. Causality: Dropwise addition at low temperature prevents thermal spikes and limits competitive side reactions.

• Thermal Activation: Remove the ice bath and allow the reaction to warm to room temperature. Monitor via TLC. If the reaction stalls after 2 hours, gently heat to 40 °C under reflux for an additional 2-4 hours.

• Quench and Isolation: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with 1M HCl (to remove DMAP and DIPEA), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: Alkoxide-Mediated Carbonate Synthesis (For Hindered Alcohols)

This protocol utilizes strong base deprotonation to force the reaction of unreactive tertiary alcohols.

• Deprotonation: In an oven-dried flask under argon, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 mmol, 1.2 eq) in anhydrous Tetrahydrofuran (THF, 4.0 mL). Cool to 0 °C.

• Alkoxide Generation: Slowly add the sterically hindered alcohol (1.0 mmol) dissolved in THF (1.0 mL). Stir at 0 °C for 30 minutes, then warm to room temperature for 30 minutes until H₂ gas evolution ceases. Causality: Complete deprotonation is critical; the resulting alkoxide is a vastly superior nucleophile compared to the neutral alcohol.

• Electrophile Addition: Re-cool the flask to 0 °C. Add 4-Bromo-2,5-dichlorophenyl chloroformate (1.2 mmol, 1.2 eq) dropwise.

• Reaction Propagation: Stir at room temperature for 2 hours. If TLC indicates unreacted alkoxide, heat the reaction to 65 °C (reflux) for 12–18 hours. Causality: The severe steric clash between the tertiary alkoxide and the ortho-chlorine requires sustained thermal energy to overcome the activation barrier.

• Workup: Carefully quench with ice-cold water (5 mL) to neutralize unreacted NaH. Extract with Ethyl Acetate (3 x 15 mL). Wash with brine, dry over MgSO₄, concentrate, and purify via silica gel chromatography.

References

• National Institutes of Health (NIH) / PMC. Formation of Hindered Arylcarbamates using Alkyl Aryl Carbonates under Highly Reactive Conditions. Retrieved from: [Link]

• MDPI. Completion of the Total Synthesis of Several Bioactive Sarpagine/Macroline Alkaloids including the Important NF-κB Inhibitor N 4 -Methyltalpinine. Retrieved from:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Support Center: 4-Bromo-2,5-dichlorophenyl Chloroformate Deprotection

Executive Overview

Welcome to the Application Science Support Hub for 4-Bromo-2,5-dichlorophenyl chloroformate . This highly specialized reagent is primarily utilized to install the 4-bromo-2,5-dichlorophenyl carbamate protecting group on primary and secondary amines. Due to the intense electron-withdrawing nature of the tri-halogenated phenyl ring, this carbamate is exceptionally electrophilic. While this enables ultra-mild deprotection conditions—ideal for complex, sensitive drug candidates—it also introduces unique challenges such as premature cleavage and urea byproduct formation.

This guide provides mechanistic insights, validated protocols, and a troubleshooting matrix to ensure high-fidelity deprotection in your synthetic workflows.

Mechanistic Principles of Cleavage

Understanding the causality behind the deprotection is critical for troubleshooting. The deprotection pathway diverges based on the substitution of the protected amine, as supported by studies on highly activated phenyloxycarbonyl carbamates[1]:

• Primary Amines (E1cb Mechanism) : The presence of an N-H proton allows mild bases (like Tetra-n-butylammonium fluoride, TBAF) to deprotonate the nitrogen. The extreme electron-withdrawing effect of the 4-bromo-2,5-dichlorophenoxy group facilitates the rapid collapse of the anion into an isocyanate intermediate, ejecting the phenoxide leaving group. The isocyanate is subsequently hydrolyzed to the free amine and CO₂.

• Secondary Amines (BAc2 Mechanism) : Lacking an N-H proton, secondary amines cannot form an isocyanate. They require direct nucleophilic attack (BAc2) at the sterically hindered carbonyl carbon, necessitating stronger nucleophiles (e.g., hydrazine) or harsher basic hydrolysis.

Mechanistic divergence in carbamate deprotection based on amine substitution (E1cb vs BAc2).

Quantitative Data: Solvent and Reagent Effects

The choice of solvent and reagent directly dictates the success of the deprotection. Polar aprotic solvents are mandatory for E1cb mechanisms to stabilize the highly polarized transition state and the resulting phenoxide anion.

Deprotection Condition	Solvent	Target Amine Type	Primary Mechanism	Typical Time	Expected Yield	Primary Side Reaction / Issue
TBAF (1.2 equiv)	THF	Primary	E1cb	1 - 2 h	>85%	Symmetrical urea formation
TBAF (1.2 equiv)	CHCl₃	Primary	E1cb	>72 h	<40%	Sluggish kinetics
LiOH (2.0 equiv)	THF/H₂O	Sec / Pri	BAc2 / E1cb	4 - 6 h	75-80%	Co-hydrolysis of esters
Hydrazine (5.0 equiv)	DMF	Secondary	BAc2	2 - 4 h	>90%	Difficult byproduct removal

Troubleshooting Workflow

When experiments deviate from expected yields, follow this diagnostic decision tree to identify and resolve the root cause.

Decision tree for troubleshooting common 4-bromo-2,5-dichlorophenyl carbamate deprotection issues.

Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. The release of the highly UV-active 4-bromo-2,5-dichlorophenol acts as an internal kinetic monitor.

Protocol A: TBAF-Mediated Deprotection (For Primary Amines)

Causality: Tetra-n-butylammonium fluoride (TBAF) acts as a mild, non-nucleophilic base. The fluoride ion initiates the E1cb elimination without directly attacking the carbonyl, preventing the formation of stable fluoroformate dead-ends.

• Preparation : Dissolve the protected amine (1.0 mmol) in anhydrous THF (20 mL) under an inert argon atmosphere. Note: High dilution (0.05 M) is intentionally chosen to suppress bimolecular urea formation.

• Initiation : Add a 1.0 M solution of TBAF in THF (1.2 mL, 1.2 equiv) dropwise at room temperature.

• Self-Validating Monitoring : Stir for 1–2 hours. Monitor via TLC (UV 254 nm). You must observe the emergence of a new, intensely UV-active spot (4-bromo-2,5-dichlorophenol) at a significantly lower Rf than the starting carbamate. If this spot does not appear, the TBAF may be wet or the solvent is insufficiently polar.

• Quenching : Add saturated aqueous NaHCO₃ (15 mL). Causality: The mild base ensures the cleaved phenol remains deprotonated (as a water-soluble phenoxide) rather than reverting to the organic-soluble phenol.

• Extraction & Isolation : Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with 1M NaOH (15 mL) to guarantee complete removal of the phenolic byproduct. Dry over Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Hydrazine-Mediated Cleavage (For Secondary Amines)

Causality: Secondary amines cannot undergo E1cb elimination. Hydrazine is deployed because its alpha-effect makes it an exceptionally potent nucleophile, capable of directly attacking the sterically hindered carbonyl (BAc2) to displace the phenoxide[3].

• Preparation : Dissolve the carbamate (1.0 mmol) in anhydrous DMF (5 mL).

• Addition : Add hydrazine hydrate (5.0 mmol, 5.0 equiv) in one portion.

• Reaction : Stir at room temperature for 2–4 hours.

• Workup : Dilute the mixture with water (25 mL) to crash out the product (if solid) or extract with DCM (3 x 15 mL). The byproduct, 4-bromo-2,5-dichlorophenyl hydrazinecarboxylate, is highly polar and typically partitions into the aqueous layer or is easily separated via short-pad silica chromatography.

Frequently Asked Questions (FAQs)

Q: Why am I isolating a symmetrical urea instead of my free primary amine? A: This is the most common artifact of the E1cb mechanism. When the carbamate collapses, it forms a highly reactive isocyanate intermediate. If the localized concentration of the newly freed amine is too high, it will attack the isocyanate faster than the trace water/hydroxide can hydrolyze it, forming a symmetrical urea. Solution: Run the reaction at a higher dilution (e.g., 0.05 M) or add a sacrificial nucleophilic scavenger like ethanolamine to trap the isocyanate.

Q: My protected intermediate degrades during silica gel column chromatography. How do I purify it? A: The 4-bromo-2,5-dichlorophenyl group is so strongly electron-withdrawing that the carbamate becomes sensitive to the mildly acidic silanol groups on standard silica gel, catalyzing premature cleavage[2]. Solution: Pre-treat (buffer) your silica gel by running 1% Triethylamine (TEA) in your starting eluent to neutralize the acidic sites, or switch entirely to neutral alumina.

Q: Can I use standard hydrogenation (Pd/C, H₂) to remove this group like a Cbz group? A: No. While the Cbz (benzyl carbamate) group is cleaved via hydrogenolysis of the benzylic C-O bond, the 4-bromo-2,5-dichlorophenyl group lacks a benzylic position. Furthermore, standard hydrogenation conditions will likely cause rapid hydrodehalogenation (removal of the Br and Cl atoms) from the phenyl ring, leaving you with a highly stable, un-cleavable phenyl carbamate.

References

• Phenyloxycarbonyl (Phoc) Carbamate: Chemoselective Reactivity and Tetra-n-butylammonium Fluoride Deprotection Study. ACS Omega. [Link]

• Introducing N-Carboxyethyl-Ynamides, Precursors of Metalated Ketenimines: Protecting Group Swap in Ynamides and Olefination of Aldehydes. Organic Letters. [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

Technical Support Center: By-product Analysis in 4-Bromo-2,5-dichlorophenyl Chloroformate Derivatization

Welcome to the Technical Support Center for troubleshooting by-product formation during derivatization with 4-Bromo-2,5-dichlorophenyl chloroformate. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during this critical analytical step. The following question-and-answer format directly addresses specific issues, providing in-depth explanations and actionable protocols to ensure the integrity and accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using 4-Bromo-2,5-dichlorophenyl chloroformate as a derivatizing agent?

4-Bromo-2,5-dichlorophenyl chloroformate is a specialized reagent used to derivatize molecules containing primary and secondary amines, as well as phenolic hydroxyl groups. The process of derivatization chemically modifies the analyte to improve its analytical properties for techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)[1][2][3]. Key benefits of this derivatization include:

• Increased Volatility: For GC analysis, the resulting derivative is more volatile than the original analyte, allowing it to be more easily vaporized and transported through the GC column[4].

• Improved Thermal Stability: The derivatization process can enhance the thermal stability of the analyte, preventing its degradation at the high temperatures often used in GC inlets and columns[4][5].

• Enhanced Detectability: The incorporation of the bromo- and chloro- substituents provides a strong signal for electron capture detectors (ECD) in GC and enhances UV absorbance for HPLC-UV detection.

• Improved Chromatographic Separation: Derivatization can alter the polarity and size of the analyte, leading to better peak shapes and improved resolution from other components in the sample matrix[2][6].

Q2: What are the most common classes of by-products observed in this derivatization reaction?

The most frequently encountered by-products in derivatization reactions with 4-Bromo-2,5-dichlorophenyl chloroformate can be categorized as follows:

• Reagent Hydrolysis Product: The primary by-product is often the hydrolysis product of the derivatizing agent itself, which is 4-Bromo-2,5-dichlorophenol[1][7]. Chloroformates are highly susceptible to hydrolysis in the presence of moisture[7].

• Side-Reaction Products with the Analyte: Depending on the analyte's structure, multiple derivatization sites or rearrangement reactions can lead to unexpected products.

• Products from Reagent Degradation: Over time or due to improper storage, the derivatizing reagent can degrade, leading to the formation of various impurities that can interfere with the analysis. Chloroformates should be stored in dry, airtight containers to prevent degradation[1].

• Isomeric By-products from Starting Material: The synthesis of the 4-Bromo-2,5-dichlorophenol precursor can sometimes yield isomeric impurities, such as 6-bromo-2,5-dichlorophenol, which can then be converted to the corresponding chloroformate and interfere with the analysis[8][9].

Q3: How can I confirm the identity of a suspected by-product?

The definitive identification of by-products typically requires mass spectrometry (MS), most commonly coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS). The mass spectrum of the unknown peak can be compared to library spectra or interpreted to deduce its structure. High-resolution mass spectrometry (HRMS) can provide an accurate mass measurement, which helps in determining the elemental composition of the by-product. Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for structure elucidation if the by-product can be isolated in sufficient quantity and purity.

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your derivatization experiments.

Issue 1: A large, interfering peak is observed in my chromatogram, often eluting near the derivatized analyte.

Question: I am seeing a significant, often broad, peak in my GC or HPLC chromatogram that is interfering with the quantification of my target analyte. What is the likely cause and how can I resolve this?

Answer: This is a very common issue, and the large interfering peak is most likely the hydrolysis product of the 4-Bromo-2,5-dichlorophenyl chloroformate reagent, which is 4-Bromo-2,5-dichlorophenol.

Chloroformate reagents are highly reactive and readily hydrolyze in the presence of water to form the corresponding alcohol (in this case, a phenol), carbon dioxide, and hydrochloric acid[1][7]. This reaction can occur due to:

• Moisture in the reaction solvent or sample.

• Exposure of the reagent to atmospheric moisture during handling.

• Incomplete drying of sample extracts prior to derivatization.

To mitigate the formation of this hydrolysis by-product, a stringent moisture-free protocol is essential.

Experimental Protocol: Moisture Exclusion and By-product Removal

• Solvent and Glassware Preparation:

  • Use only high-purity, anhydrous solvents for the derivatization reaction.

  • Thoroughly dry all glassware in an oven at >100°C for at least 4 hours and cool in a desiccator before use.

• Sample Preparation:

  • Ensure the sample extract is completely dry before adding the derivatization reagent. This can be achieved by evaporating the sample to dryness under a gentle stream of dry nitrogen gas[10].

• Reagent Handling:

  • Store the 4-Bromo-2,5-dichlorophenyl chloroformate reagent in a desiccator, preferably under an inert atmosphere (e.g., argon or nitrogen).

  • Allow the reagent to warm to room temperature before opening to prevent condensation of atmospheric moisture.

• Post-Derivatization Work-up (By-product Removal):

  • Liquid-Liquid Extraction (LLE): After the derivatization is complete, add a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) and an alkaline aqueous solution (e.g., a dilute sodium bicarbonate solution) to the reaction mixture. The phenolic hydrolysis by-product will be deprotonated and partitioned into the aqueous phase, while the derivatized analyte remains in the organic phase.

    • Vortex the mixture vigorously for 1-2 minutes.

    • Centrifuge to separate the layers.

    • Carefully transfer the organic layer to a clean vial.

    • Dry the organic layer over anhydrous sodium sulfate to remove any residual water.

  • Solid-Phase Extraction (SPE): Depending on the properties of the derivatized analyte, an appropriate SPE cartridge can be used to separate the analyte from the more polar hydrolysis by-product.

Caption: Troubleshooting workflow for a large interfering peak.

Issue 2: Multiple derivatized peaks are observed for a single analyte.

Question: My analysis shows more than one peak that appears to be a derivative of my target analyte. What could be causing this, and how can I achieve a single, sharp peak?

Answer: The presence of multiple derivatized peaks for a single analyte can stem from several factors, including the presence of multiple reactive sites on the analyte, incomplete derivatization, or degradation of the derivative.

• Multiple Reactive Sites: If your analyte has more than one functional group that can react with 4-Bromo-2,5-dichlorophenyl chloroformate (e.g., multiple amine or hydroxyl groups), you may be forming mono-, di-, or even tri-substituted derivatives.

• Incomplete Derivatization: Insufficient reagent, reaction time, or suboptimal temperature can lead to a mixture of the unreacted analyte and its derivative(s)[4].

• Derivative Instability: The formed derivative might be unstable under the analytical conditions (e.g., high temperature in the GC inlet) or during sample storage, leading to degradation products[11].

• Isomeric Forms of the Analyte: If the starting analyte exists as a mixture of isomers, each may be derivatized, resulting in multiple product peaks.

Experimental Protocol: Optimizing for a Single Derivative Peak

• Stoichiometry and Reaction Conditions:

  • Reagent Concentration: Increase the molar excess of the 4-Bromo-2,5-dichlorophenyl chloroformate reagent to drive the reaction to completion and favor the formation of the fully derivatized product. A 2 to 10-fold molar excess is a good starting point.

  • Reaction Time and Temperature: Systematically vary the reaction time (e.g., 15, 30, 60 minutes) and temperature (e.g., room temperature, 50°C, 70°C) to find the optimal conditions for complete derivatization. Monitor the reaction progress by analyzing aliquots at different time points.

  • Catalyst/Base: The reaction is typically performed in the presence of a base (e.g., pyridine, triethylamine) to neutralize the HCl by-product and catalyze the reaction[12][13]. Ensure the base is anhydrous and added in an appropriate amount.

• Derivative Stability Assessment:

  • Analyze the derivatized sample immediately after preparation and then at set time intervals (e.g., 4, 8, 24 hours) while storing it under different conditions (e.g., room temperature, 4°C, -20°C) to assess the stability of the derivative.

  • If degradation is observed, analyze samples as quickly as possible after derivatization.

• Analytical Method Optimization:

  • GC Inlet Temperature: If using GC, try lowering the inlet temperature to minimize on-column degradation of the derivative.

  • Chromatographic Conditions: Adjust the temperature ramp or mobile phase gradient to ensure adequate separation of all potential products.

Parameter	Condition 1	Condition 2	Condition 3
Reagent Excess	2x	5x	10x
Reaction Time	30 min	60 min	60 min
Reaction Temp.	25°C	50°C	70°C
Result	Incomplete	Single Peak	Degradation

Note: This table illustrates a hypothetical optimization experiment where Condition 2 yields the desired single derivative peak.

Issue 3: Poor reproducibility of derivatization efficiency.

Question: I am struggling with inconsistent peak areas for my derivatized analyte across different sample preparations. What are the likely sources of this variability?

Answer: Poor reproducibility in derivatization reactions is a frustrating but solvable problem. The key is to meticulously control all experimental parameters.

• Inconsistent Reagent Activity: The derivatizing reagent can degrade over time, especially with repeated exposure to atmospheric moisture.

• Variability in Reaction Conditions: Minor fluctuations in temperature, reaction time, or the amount of reagent and catalyst added can lead to significant differences in derivatization yield.

• Matrix Effects: Components in your sample matrix may interfere with the derivatization reaction, and the composition of the matrix may vary between samples.

• Inconsistent Post-Derivatization Work-up: Losses during extraction or solvent evaporation steps can introduce variability.

Experimental Workflow for Reproducible Derivatization

Caption: Standardized workflow for reproducible derivatization.

• Reagent Management:

  • Purchase small quantities of the derivatizing reagent to ensure freshness.

  • Upon receipt, aliquot the reagent into smaller, single-use vials under an inert atmosphere and store them in a desiccator at the recommended temperature.

• Use of an Internal Standard:

  • Incorporate an internal standard (IS) into your workflow. The IS should be a compound that is structurally similar to your analyte but does not occur naturally in your samples. It should be added to the sample before the derivatization step.

  • By calculating the ratio of the analyte peak area to the IS peak area, you can correct for variability in derivatization efficiency and sample work-up.

• Automated vs. Manual Derivatization:

  • If available, an autosampler capable of performing automated derivatization can significantly improve reproducibility by ensuring precise timing and reagent addition[14].

• Method Validation:

  • Perform a thorough method validation, including an assessment of linearity, accuracy, and precision (repeatability and intermediate precision), to ensure your derivatization and analysis protocol is robust.

By systematically addressing these potential sources of by-products and variability, you can develop a robust and reliable method for the derivatization of your analytes using 4-Bromo-2,5-dichlorophenyl chloroformate.

References

• Georganics. (n.d.). Chloroformates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chloroformates Acute Exposure Guideline Levels. National Institutes of Health. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (n.d.). SIDS Initial Assessment Profile: Chloroformates. Retrieved from [Link]

• Chen, L., et al. (2016).
• Google Patents. (n.d.). Process for producing 4-bromo-2,5-dichlorophenol.
• Wong, R. C. (2005). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review.
• Dettmer, K., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Metabolites, 5(3), 474-515.
• Google Patents. (n.d.). Process for producing 4-bromo-2-chlorophenols.

• Phenomenex. (2021, March 4). GC Derivatizing Reagents Explained. Retrieved from [Link]

• Husek, P., & Šimek, P. (2001). Analysis of Phenolic Acids as Chloroformate Derivatives Using Solid Phase Microextraction-Gas Chromatography.
• Husek, P. (1998). HPLC of amino acids as chloroformate derivatives.
• McKinnon, D. M., & Queen, A. (1972). Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. Canadian Journal of Chemistry, 50(9), 1401-1406.
• Husek, P., & Šimek, P. (2006). Alkyl Chloroformates in Sample Derivatization Strategies for GC Analysis. Review on a Decade Use of the Reagents as Esterifying Agents. Current Pharmaceutical Analysis, 2(1), 29-43.

• Canadian Science Publishing. (n.d.). Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. Retrieved from [Link]

• Pinho, O., et al. (2011). Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization. Journal of Agricultural and Food Chemistry, 59(15), 8140-8147.
• Husek, P., & Šimek, P. (2006). Alkyl Chloroformates in Sample Derivatization Strategies for GC Analysis. Review on a Decade Use of the Reagents as Esterifying Agents. Current Pharmaceutical Analysis, 2(1), 29-43.
• da Silva, A. F., et al. (2021). Studies using HPLC-PDA in gabapentin N-derivatization reactions with 9-fluorenylmethyl chloroformate (FMOC-Cl). Química Nova, 44(1), 25-30.
• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS.
• Fabiani, A., et al. (1991). High-Performance Liquid Chromatographic Analysis of Free Amino Acids in Fruit Juices Using Derivatization with 9-Fluorenylmethyl Chloroformate.
• Liu, Y., et al. (2020). Determination of Phytohormones in Plant Extracts Using In-matrix Ethyl Chloroformate Derivatization and DLLME–GC–MS.
• Fan, T. W. M., et al. (2017). Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope. Metabolites, 7(3), 33.

• ResearchGate. (2016, August 9). Can anyone help me troubleshoot problems in sample derivatization in GC-MS? Retrieved from [Link]

• Siegfried. (2026, January 22). The power of derivatization: Simple solutions to complex analytical problems. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-2,5-dichlorophenol. Retrieved from [Link]

• Vallone, A., et al. (2020). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts.

• PubChemLite. (n.d.). 4-bromo-2,5-dichlorophenol (C6H3BrCl2O). Retrieved from [Link]

• The Hive. (n.d.). Synthesis of 4-bromo-2,5-dimethoxy-PPA. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Retrieved from [Link]

• Cora. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 4-Bromo-2,5-dichlorophenol. Retrieved from [Link]

• SWGDRUG. (2005, August 22). 4-BROMO-2,5-DIMETHOXYPHENETHYLAMINE. Retrieved from [Link]

Sources

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• 2. jfda-online.com [jfda-online.com]
• 3. GC Derivatizing Reagents Explained [phenomenex.com]
• 4. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 5. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Chloroformates Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. GB2044246A - Process for producing 4-bromo- 2,5-dichlorophenol - Google Patents [patents.google.com]
• 9. US4223166A - Process for producing 4-bromo-2-chlorophenols - Google Patents [patents.google.com]
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• 14. High throughput and quantitative measurement of microbial metabolome by gas chromatography/mass spectrometry using automated alkyl chloroformate derivatization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling Moisture Sensitivity of 4-Bromo-2,5-dichlorophenyl Chloroformate

Welcome to the Reagent Troubleshooting Guide. In my years of optimizing carbamoylation reactions and resolving stalled syntheses, the most frequent culprit is not the intrinsic reactivity of the substrates, but the silent degradation of the chloroformate. When handling 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9) , assuming reagent integrity without verification is a critical point of failure. This guide provides the mechanistic causality, quantitative profiling, and self-validating protocols necessary to master this highly sensitive reagent.

The Mechanistic Reality of Moisture Sensitivity

Aryl chloroformates are cornerstone electrophiles in drug development. However, the very features that make 4-bromo-2,5-dichlorophenyl chloroformate highly reactive toward amines also make it inherently susceptible to nucleophilic attack by atmospheric moisture.

Understanding the causality of degradation is critical. When exposed to water, the chloroformate undergoes a bimolecular addition-elimination hydrolysis [1]. The strongly electron-withdrawing halogens (bromo and chloro groups) on the phenyl ring increase the electrophilicity of the carbonyl carbon, facilitating the formation of a tetrahedral intermediate. This intermediate rapidly collapses, releasing the parent alcohol (4-bromo-2,5-dichlorophenol), carbon dioxide (CO2), and hydrogen chloride (HCl) [2].

Hydrolysis pathway of 4-Bromo-2,5-dichlorophenyl chloroformate.

Quantitative Data: Byproduct Profiling & Kinetics

To effectively troubleshoot, we must quantify the threat. While aromatic chloroformates hydrolyze more slowly than their aliphatic counterparts (like methyl chloroformate) at room temperature[2], the operational consequences of their degradation byproducts are severe.

Table 1: Hydrolysis Byproducts and Operational Impact

Byproduct	Molar Ratio	Physical State	Reaction Impact	Mitigation Strategy
4-Bromo-2,5-dichlorophenol	1:1	Solid / Soluble	Acts as a competitive nucleophile; complicates LC-MS and chromatography.	Perform basic aqueous workup (1M NaOH) to extract the acidic phenol.
Carbon Dioxide (CO2)	1:1	Gas	Pressurizes sealed storage vessels, posing a physical explosion hazard.	Store in vented caps or under inert argon blanket at -20 °C.
Hydrogen Chloride (HCl)	1:1	Gas / Dissolved	Protonates amine starting materials, rendering them non-nucleophilic.	Add stoichiometric excess of non-nucleophilic base (e.g., DIPEA).

Table 2: Comparative Hydrolysis Kinetics of Chloroformates (25 °C)

Chloroformate Class	Example Compound	Est. Hydrolysis Half-Life (H2O)	Dominant Mechanism
Aliphatic	Methyl chloroformate	~1.4 min	Bimolecular addition-elimination
Unsubstituted Aryl	Phenyl chloroformate	~53.2 min	Bimolecular addition-elimination
Halogenated Aryl	4-Br-2,5-Cl2-phenyl chloroformate	> 60 min (Sterically hindered)	Bimolecular addition-elimination
(Kinetics extrapolated from baseline hydrolysis rates of standard chloroformate esters[2],[1])

Troubleshooting Guide & FAQs

Q: Why did my sealed reagent bottle pressurize and emit a "pop" upon opening? A: This is a direct physical manifestation of CO2 gas generation from hydrolysis [3]. Every mole of degraded chloroformate generates one mole of CO2. In a tightly sealed container, this leads to dangerous pressurization. Safety Protocol: Always open aged or previously accessed bottles in a fume hood behind a blast shield.

Q: My carbamoylation reaction stalled at 50% conversion, despite using 1.2 equivalents of the chloroformate. Why? A: The causality lies in the HCl byproduct. If your reagent has partially hydrolyzed during storage, the generated HCl will rapidly protonate your amine starting material, converting it into an unreactive ammonium salt. This effectively quenches the reaction from within. To overcome this, validate the reagent titer (see Protocol B) and ensure a sufficient excess of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is present to neutralize any residual acid.

Q: I am observing a persistent impurity in my LC-MS trace with a mass corresponding to [M-H]- 239/241/243. What is this? A: This distinct isotopic pattern is the signature of 4-bromo-2,5-dichlorophenol, the leaving group and primary hydrolysis byproduct. Because it is highly lipophilic, it often co-elutes with target carbamates during reverse-phase chromatography. It must be removed via basic aqueous workup prior to purification; washing the organic layer with 1M NaOH will deprotonate the phenol (pKa ~7.5) and pull it into the aqueous phase.

Self-Validating Experimental Protocols

To ensure trustworthiness in your synthetic workflows, do not rely on assumptions regarding reagent purity. Implement these self-validating protocols to maintain absolute control over your reaction stoichiometry.

Protocol A: Anhydrous Schlenk Line Handling

Causality: Argon is approximately 38% denser than nitrogen, providing a superior, heavy protective blanket over the chloroformate during opening, effectively displacing moist ambient air.

• Preparation: Flame-dry a Schlenk flask under high vacuum (0.1 torr) and backfill with ultra-high purity Argon. Repeat this cycle three times.

• Equilibration: Remove the sealed bottle of 4-bromo-2,5-dichlorophenyl chloroformate from -20 °C storage and allow it to equilibrate to room temperature inside a desiccator. Never open a cold bottle, as atmospheric moisture will immediately condense on the reagent.

• Extraction: Under a positive pressure of Argon, use a strictly oven-dried, gas-tight syringe to pierce the septum.

• Resealing: Withdraw the required volume/mass, replace the punctured septum with a fresh PTFE-lined solid cap under Argon flow, and immediately seal the stock bottle with Parafilm before returning it to -20 °C storage.

Protocol B: Pre-Reaction Titer Validation (Derivatization Assay)

Causality: Direct LC-MS or GC-MS analysis of chloroformates is unreliable due to rapid on-column hydrolysis. Derivatizing the active reagent into a highly stable carbamate provides a self-validating, quantitative snapshot of the true active titer.

Self-validating experimental workflow for reagent titer quantification.

• Sampling: Dissolve ~10 mg of the chloroformate (precisely weighed) in 1.0 mL of anhydrous dichloromethane (DCM) in a dry 4 mL vial.

• Derivatization: Add 50 µL of benzylamine (a massive stoichiometric excess) and 50 µL of DIPEA. Stir at room temperature for exactly 10 minutes.

• Quenching: Quench the reaction by adding 100 µL of anhydrous methanol to destroy any unreacted trace electrophiles.

• Analysis: Dilute a 10 µL aliquot of this mixture into 1.0 mL of HPLC-grade acetonitrile. Inject onto an HPLC-UV system, monitoring at 254 nm.

• Validation: Integrate the peaks corresponding to the benzyl carbamate product and the 4-bromo-2,5-dichlorophenol byproduct. The molar ratio (adjusted for their respective extinction coefficients) validates the exact percentage of active reagent remaining in your stock bottle.

References

• National Research Council (US) Committee on Acute Exposure Guideline Levels. Chloroformates Acute Exposure Guideline Levels. National Center for Biotechnology Information (NCBI), NIH. Available at:[Link]

• Queen, A., et al. Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. Canadian Journal of Chemistry. Available at:[Link]

• D’Souza, M. J., et al. Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters. PubMed Central (PMC), NIH. Available at:[Link]

Sources

• 1. Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chloroformates Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Guide to Orthogonal Deprotection Strategies: A Prospective Analysis of 4-Bromo-2,5-dichlorophenyl Chloroformate

In the intricate world of peptide synthesis and the broader landscape of complex molecule construction, the strategic use of protecting groups is paramount. The ability to selectively unmask a single functional group among many, a concept known as orthogonal deprotection, is the cornerstone of modern synthetic chemistry.[1][2] This guide provides a comparative analysis of established orthogonal strategies and introduces a prospective evaluation of 4-Bromo-2,5-dichlorophenyl chloroformate as a novel reagent for amine protection, offering a unique position within the orthogonality spectrum.

The Principle of Orthogonality in Synthesis

Orthogonal protection involves the use of multiple classes of protecting groups within a single molecule, each of which can be removed by a distinct chemical mechanism without affecting the others.[3][4] This allows for the sequential and controlled manipulation of a molecule, which is essential for the synthesis of complex peptides, modified proteins, and natural products.[2][3] The two most dominant strategies in solid-phase peptide synthesis (SPPS) are the Boc/Bzl and the Fmoc/tBu approaches, which rely on acid-labile and base-labile protecting groups, respectively.[1][5]

Established Orthogonal Protection Strategies: A Comparative Overview

A successful protecting group must be easily introduced, stable to various reaction conditions, and cleanly removed with high yield.[2] The choice of strategy is dictated by the target molecule's properties, particularly its sensitivity to acid or base.[5]

The Boc/Bzl Strategy: The Robust Acid-Labile Approach

The tert-Butoxycarbonyl (Boc) group for Nα-amino protection, paired with benzyl (Bzl)-based side-chain protection, represents a classic and robust strategy.

• Protection: An amine is typically protected as a Boc-carbamate using di-tert-butyl dicarbonate (Boc)₂O.

• Deprotection: The Boc group is removed under strong acidic conditions, commonly with trifluoroacetic acid (TFA).[5][6] Side-chain protecting groups are typically removed in a final step using very strong acids like hydrofluoric acid (HF).

• Advantages: The Boc group is stable to a wide range of reaction conditions, making this a very robust strategy.

• Disadvantages: The repeated use of strong acid for deprotection can lead to degradation of sensitive peptide sequences. The final HF cleavage step requires specialized equipment and handling precautions.

The Fmoc/tBu Strategy: The Mild Base-Labile Alternative

The 9-Fluorenylmethyloxycarbonyl (Fmoc) group, in conjunction with tert-butyl (tBu)-based side-chain protection, is the most widely used strategy in modern SPPS.

• Protection: Amines are readily converted to their Fmoc-carbamates using Fmoc-Cl or Fmoc-OSu.

• Deprotection: The Fmoc group is cleaved under mild basic conditions, typically with a solution of 20% piperidine in DMF.[7][8]

• Advantages: The deprotection conditions are mild, which preserves the integrity of sensitive peptides.[9] The final cleavage from the resin and removal of side-chain protectors is achieved with a single TFA treatment.

• Disadvantages: A significant side reaction is the formation of aspartimide, particularly in Asp-Gly or Asp-Cys sequences.[10] The dibenzofulvene byproduct of deprotection can form adducts with the deprotected amine if not efficiently scavenged.[10]

Strategy	Nα-Protecting Group	Deprotection Condition	Side-Chain Protection	Final Cleavage	Key Advantage	Key Disadvantage
Boc/Bzl	Boc (tert-Butoxycarbonyl)	Strong Acid (e.g., TFA)	Benzyl-based (e.g., Bzl, Tos)	Strong Acid (e.g., HF)	Robust and reliable	Harsh conditions, requires special handling
Fmoc/tBu	Fmoc (9-Fluorenylmethoxycarbonyl)	Mild Base (e.g., Piperidine)	tert-Butyl-based (e.g., tBu, Trt)	Strong Acid (e.g., TFA)	Mild conditions, wide compatibility	Prone to aspartimide formation

A Prospective Analysis: 4-Bromo-2,5-dichlorophenyl Chloroformate

While the Fmoc and Boc strategies are powerful, there is a continuous search for new protecting groups that offer unique orthogonality and overcome the limitations of existing methods.[1] 4-Bromo-2,5-dichlorophenyl chloroformate presents itself as a compelling candidate for a novel amine protecting group.

Predicted Reactivity and Properties

Based on fundamental chemical principles, we can predict the behavior of the carbamate derived from 4-Bromo-2,5-dichlorophenyl chloroformate. The phenyl ring is heavily substituted with three strongly electron-withdrawing halogen atoms (one bromine and two chlorine atoms).[11] This electronic feature is expected to have two major consequences:

• High Reactivity of the Chloroformate: Similar to other activated chloroformates like p-nitrophenyl chloroformate and pentafluorophenyl chloroformate, the electron-withdrawing substituents will render the carbonyl carbon of 4-Bromo-2,5-dichlorophenyl chloroformate highly electrophilic.[2][4] This should allow for a rapid and efficient reaction with primary and secondary amines to form the corresponding carbamate under mild conditions.

• Stability of the Resulting Carbamate and a Unique Deprotection Pathway: The resulting 4-bromo-2,5-dichlorophenyl carbamate is predicted to be stable under both acidic (TFA) and standard basic (piperidine) conditions used for Boc and Fmoc removal, respectively. The key to its utility lies in a deprotection mechanism that is orthogonal to both. The electron-withdrawing nature of the substituted phenyl ring makes the corresponding 4-bromo-2,5-dichlorophenoxide an excellent leaving group. This suggests that the carbamate could be cleaved via a nucleophilic attack at the carbonyl carbon under conditions that are distinct from those used for Fmoc and Boc.

Proposed Orthogonal Deprotection Strategy

We propose that the 4-bromo-2,5-dichlorophenyl carbamate could be selectively cleaved using specific, soft nucleophiles under neutral or mildly basic conditions that do not affect Fmoc or acid-labile groups. Potential deprotection reagents could include:

• Thiolates: Reagents like thiophenol or 2-mercaptoethanol in the presence of a mild base could efficiently cleave the carbamate.[12]

• Mildly Basic Hydroxylamine or Hydrazine: These could also serve as effective nucleophiles for the cleavage.

This proposed deprotection pathway would add a third dimension of orthogonality to peptide synthesis, allowing for even more complex synthetic designs.

Caption: Proposed orthogonal deprotection scheme incorporating the BDP protecting group.

Comparative Data and Experimental Protocols

While experimental data for the 4-Bromo-2,5-dichlorophenyl carbamate group is not yet available in the literature, we provide established protocols for Fmoc and Boc deprotection for comparison and a prospective protocol for the cleavage of the proposed new protecting group.

Experimental Protocol 1: Standard Fmoc-Group Deprotection

• Resin Preparation: Swell the Fmoc-protected peptide-resin in N,N-dimethylformamide (DMF) for 30 minutes.

• Deprotection: Drain the DMF and add a solution of 20% piperidine in DMF to the resin.

• Reaction: Agitate the mixture at room temperature for 20 minutes.

• Washing: Drain the deprotection solution and wash the resin extensively with DMF (5 x 1 min) to remove all traces of piperidine and dibenzofulvene.

• Confirmation: Perform a Kaiser test to confirm the presence of a free primary amine before proceeding to the next coupling step.

Experimental Protocol 2: Standard Boc-Group Deprotection

• Resin Preparation: Swell the Boc-protected peptide-resin in dichloromethane (DCM) for 30 minutes.

• Deprotection: Drain the DCM and add a solution of 25-50% trifluoroacetic acid (TFA) in DCM.

• Reaction: Agitate the mixture at room temperature for 30 minutes.

• Washing: Drain the TFA solution and wash the resin with DCM (3 x 1 min), followed by a neutralization wash with 10% diisopropylethylamine (DIPEA) in DCM (2 x 2 min), and finally with DCM (3 x 1 min).

• Confirmation: The resin is now ready for the subsequent coupling step.

Prospective Protocol 3: Proposed Deprotection of 4-Bromo-2,5-dichlorophenyl Carbamate

• Resin Preparation: Swell the protected peptide-resin in anhydrous N,N-dimethylformamide (DMF).

• Deprotection Solution: Prepare a solution of 2-mercaptoethanol (10 equivalents) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (5 equivalents) in DMF.

• Reaction: Add the deprotection solution to the resin and agitate at room temperature for 1-2 hours, monitoring the reaction by HPLC analysis of a cleaved sample.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5 x 2 min) and then with DCM (3 x 1 min).

• Confirmation: Perform a Kaiser test to confirm the presence of the free amine.

Conclusion and Future Outlook

The strategic selection of protecting groups is a critical element in the successful synthesis of complex molecules. While the Fmoc/tBu and Boc/Bzl strategies are well-established and reliable, the development of new protecting groups with unique orthogonal cleavage conditions is essential for advancing the field. 4-Bromo-2,5-dichlorophenyl chloroformate presents a promising avenue for the creation of a new amine protecting group that is potentially stable to both standard acidic and basic deprotection conditions. Its proposed cleavage via soft nucleophiles would introduce a valuable third dimension of orthogonality. Further experimental validation is required to fully characterize the properties and utility of this promising new protecting group.

References

• Albericio, F. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Current Opinion in Chemical Biology, 4(3), 211-221.
• BenchChem. (2025). An In-depth Technical Guide to Orthogonal Protection Strategy in Peptide Synthesis. BenchChem Technical Guides.
• Fiveable. (2025). Orthogonal Protection Definition. Fiveable Organic Chemistry.
• Kent, S. B. H. (2009). Peptide synthesis using unprotected peptides through orthogonal coupling methods. Proceedings of the National Academy of Sciences, 106(45), 19003-19008.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 13(11), 699-711.
• Woll, M. G., & Gellman, S. H. (2021). Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. Journal of Organic Chemistry, 86(1), 1-13.
• Creative Peptides. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• BenchChem. (2025). A Comparative Guide to Boc vs. Fmoc Chemistry for the Synthesis of Aspartic Acid-Containing Peptides. BenchChem Technical Guides.
• Mahale, S., et al. (2014). Biphenyl-4-carboxylic acid derivatives as inhibitors of tubulin polymerization. Bioorganic & Medicinal Chemistry Letters, 24(1), 235-239.
• ResearchGate. (n.d.). Deprotection of Heteroaromatic Carbamates via a Base-Catalyzed Methanolysis.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry.
• Organic Synthesis. (n.d.). Protecting Groups. Organic Synthesis.
• Baradarani, M. M., & Heidari, M. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Arkivoc, 2006(11), 168-175.
• Google Patents. (1980). Process for producing 4-bromo-2,5-dichlorophenol. GB2044246A.
• Org. Lett. (2022). A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol. Organic Letters, 24(20), 3736-3740.
• BLD Pharm. (n.d.).
• Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• TCI Chemicals. (n.d.). Protecting Agents. TCI Chemicals.
• BenchChem. (2025).
• PrepChem. (n.d.). Synthesis of 1-Bromo-4-(3-chlorocyclopentyl)-2,5-difluorobenzene.
• Chemistry LibreTexts. (2021).

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Introduction: The Role and Reactivity of Phenyl Chloroformates

An In-Depth Guide to the Reactivity of Substituted Phenyl Chloroformates for Researchers and Drug Development Professionals

Phenyl chloroformates are a class of highly versatile reagents widely employed in organic synthesis. Formally esters of chloroformic acid, their general structure, ROC(O)Cl, features a highly electrophilic carbonyl carbon, making them potent acylating agents.[1] In pharmaceutical and materials science, they are instrumental in creating carbonates, carbamates, and mixed anhydrides.[1][2][3] For instance, 4-nitrophenyl chloroformate is a cornerstone reagent for peptide coupling, creating prodrugs, and as a protecting group for amines.[4]

The reactivity of the phenyl chloroformate scaffold can be precisely tuned by introducing substituents to the phenyl ring. This guide provides a comprehensive comparison of the reactivity of various substituted phenyl chloroformates, grounded in mechanistic principles and supported by experimental data. We will explore how electronic effects govern reaction rates and provide practical, validated protocols for researchers to assess and utilize these powerful reagents.

The Underlying Mechanism: An Addition-Elimination Pathway

The reactions of phenyl chloroformates with nucleophiles (e.g., alcohols, amines, water) do not typically proceed through a direct S_N_2 displacement or a dissociative S_N_1 pathway. Instead, the consensus mechanism is a two-step addition-elimination pathway.[5][6][7]

• Rate-Determining Addition: A nucleophile attacks the electrophilic carbonyl carbon, breaking the C=O π-bond and forming a transient, high-energy tetrahedral intermediate.[8][9][10]

• Fast Elimination: The tetrahedral intermediate collapses, reforming the C=O double bond and expelling the most stable leaving group, which is typically the chloride ion.

The solvolyses of these compounds are considerably slower than those of simple acyl chlorides (RCOCl) due to the ground-state stabilization provided by resonance from the phenoxy oxygen.[5][9][11] However, the electron-withdrawing nature of the phenyl group makes phenyl chloroformate more reactive than its alkyl counterparts.[5]

A diagram of the general Addition-Elimination mechanism.

The Decisive Factor: Electronic Effects of Phenyl Substituents

The rate of the nucleophilic attack is highly sensitive to the electron density at the carbonyl carbon. By altering the substituents on the phenyl ring, we can modulate this reactivity. This relationship is elegantly quantified by the Hammett equation, which correlates reaction rates with substituent constants (σ).[12][13]

Electron-Withdrawing Groups (EWGs): Accelerating the Reaction

Electron-withdrawing groups, such as nitro (-NO₂) or chloro (-Cl), pull electron density away from the phenyl ring through inductive and/or resonance effects.[14] This "deactivation" of the ring has a profound effect on the chloroformate moiety:

• Increased Electrophilicity: The EWG makes the phenoxy group less electron-donating, which in turn withdraws electron density from the carbonyl carbon. This makes the carbon atom more electron-deficient (more electrophilic) and thus more susceptible to nucleophilic attack.[9][15]

• Stabilization of the Leaving Group: A more electron-withdrawing substituent stabilizes the resulting phenoxide ion, making it a better leaving group, although the elimination of chloride is the primary pathway.

The most prominent example is 4-nitrophenyl chloroformate . The potent nitro group makes its carbonyl carbon highly electrophilic, rendering it significantly more reactive than unsubstituted phenyl chloroformate.[9][10] This high reactivity, combined with the fact that the 4-nitrophenoxide byproduct is a yellow-colored chromophore that can be easily monitored, makes it an exceptionally useful reagent in synthesis.[4][16]

Electron-Donating Groups (EDGs): Attenuating the Reaction

Conversely, electron-donating groups, such as methoxy (-OCH₃) or methyl (-CH₃), push electron density into the phenyl ring.[17]

• Decreased Electrophilicity: This increased electron density is relayed through the phenoxy oxygen to the carbonyl carbon, making it less electrophilic and less reactive towards nucleophiles.

• Ground-State Stabilization: EDGs enhance the resonance stabilization of the starting chloroformate, increasing the activation energy required for the initial nucleophilic attack.

Therefore, a compound like p-methoxyphenyl chloroformate is demonstrably less reactive than phenyl chloroformate.[10][15] This allows for finer control in reactions where a less aggressive acylating agent is required.

Logical relationship between substituent type and reaction rate.

Quantitative Reactivity Comparison

The impact of substituents is not merely qualitative. Kinetic studies, particularly on the solvolysis or aminolysis of these compounds, provide quantitative data. The Hammett plot for the hydrolysis of substituted phenyl chloroformates is linear, confirming a consistent mechanism across the series.[12] The relative rates clearly demonstrate the principles discussed.

Substituent (Para position)	Hammett Constant (σ_p_)	Relative Rate of Solvolysis (k_rel_)	Electronic Effect
-OCH₃	-0.27	Slower	Strong Electron-Donating
-CH₃	-0.17	Slower	Electron-Donating
-H	0.00	1.00 (Reference)	Neutral
-Cl	+0.23	Faster	Electron-Withdrawing (Inductive)
-NO₂	+0.78	Much Faster	Strong Electron-Withdrawing

Note: Relative rates are illustrative and depend on the specific reaction conditions (nucleophile, solvent, temperature). The trend, however, is consistently observed across various studies.[10][15][18]

Experimental Protocol: Kinetic Analysis of Aminolysis

To provide a self-validating and reproducible methodology, this section details a protocol for comparing the reactivity of different phenyl chloroformates via aminolysis with a secondary amine, monitored by UV-Vis spectrophotometry. This method follows the appearance of the substituted phenoxide product.

Core Directive: Causality and Control

• Why a secondary amine? Primary amines can form unstable carbamates that may undergo further reactions. A bulky secondary amine like piperidine provides a clean, second-order reaction.[19]

• Why an aprotic solvent? Anhydrous acetonitrile or dichloromethane is used to prevent competitive solvolysis (hydrolysis) of the highly reactive chloroformate, ensuring the observed rate corresponds solely to aminolysis.[4][19]

• Why pseudo-first-order conditions? Using a large excess of the amine simplifies the rate law. The amine concentration remains effectively constant, allowing the reaction to be treated as a pseudo-first-order process, which simplifies data analysis.[19]

Workflow Diagram

Experimental workflow for kinetic analysis.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a 0.1 M stock solution of the substituted phenyl chloroformate (e.g., 4-nitrophenyl chloroformate) in anhydrous acetonitrile.

  • Prepare a series of piperidine solutions in anhydrous acetonitrile at varying concentrations (e.g., 1.0 M, 0.5 M, 0.25 M). Using a range of concentrations is crucial for validating the reaction order.

• Spectrophotometer Setup:

  • Set a UV-Vis spectrophotometer to the wavelength of maximum absorbance (λ_max) for the corresponding phenoxide ion (e.g., ~400 nm for 4-nitrophenoxide).[19]

  • Use a thermostatted cuvette holder to maintain a constant temperature (e.g., 25.0 °C), as reaction rates are highly temperature-dependent.

• Kinetic Run:

  • Pipette 2.0 mL of a piperidine solution into a quartz cuvette and place it in the holder to equilibrate.

  • To initiate the reaction, rapidly inject a small aliquot (e.g., 20 µL) of the chloroformate stock solution into the cuvette, cap, and invert twice to mix. The final chloroformate concentration should be significantly lower than the amine concentration (at least a 10-fold excess of amine).

  • Immediately begin recording absorbance as a function of time until the reaction is complete (i.e., absorbance plateaus).

• Data Analysis:

  • The observed pseudo-first-order rate constant (kobs) is determined from the slope of a plot of ln(A∞ - At) versus time, where A∞ is the final absorbance and At is the absorbance at time t.

  • The second-order rate constant (kN) for aminolysis is determined from the slope of a plot of kobs versus the concentration of free amine.[19]

  • Repeat this procedure for each substituted phenyl chloroformate to obtain a set of comparable kN values.

Conclusion for the Practicing Scientist

The reactivity of a phenyl chloroformate is a direct and predictable function of the electronic properties of its phenyl substituent. This relationship provides a powerful tool for synthetic chemists.

• For high reactivity and rapid conversions , such as in the synthesis of activated esters or for amine protection, a chloroformate with a strong electron-withdrawing group like 4-nitrophenyl chloroformate is the reagent of choice.

• For more controlled or selective reactions , or when dealing with sensitive substrates, an unsubstituted phenyl chloroformate offers a moderate level of reactivity.

• For applications requiring attenuated reactivity , a chloroformate bearing an electron-donating group, such as 4-methoxyphenyl chloroformate , should be selected.

By understanding the mechanistic principles of the addition-elimination pathway and the predictable influence of substituent electronic effects, researchers can rationally select the optimal phenyl chloroformate reagent to achieve their synthetic goals with precision and control.

References

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• Castro, E. A., et al. (2000). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chlorothionoformates. The Journal of Organic Chemistry, 65(21), 7103-7107. [Link]

• Castro, E. A., et al. (1999). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chloroformates in Aqueous Solution. The Journal of Organic Chemistry, 64(11), 3994-3997. [Link]

• Queen, A. (1967). Kinetics and mechanism of the base-catalysed hydrolysis of some substituted phenyl chloroformates. Journal of the Chemical Society B: Physical Organic, 586-589. [Link]

• Lee, I., et al. (1998). Kinetics and mechanism of the aminolysis of phenyl substituted phenyl chlorophosphates with anilines in acetonitrile. Journal of the Chemical Society, Perkin Transactions 2, (8), 1725-1730. [Link]

• Keevil, D. N., & D'Souza, M. J. (1997). Correlation of the rates of solvolysis of phenyl chloroformate. Journal of the Chemical Society, Perkin Transactions 2, (8), 1721-1724. [Link]

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• Glatthar, R., & Giese, B. (2000). 4-Nitrophenyl Chloroformate: A Versatile Coupling Reagent. Synlett, 2000(1), 130-131. [Link]

• D'Souza, M. J., et al. (2018). Detailed analysis for the solvolysis of isopropenyl chloroformate. European Journal of Chemistry, 9(4), 332-340. [Link]

• D'Souza, M. J., et al. (2020). The Influence of a Terminal Chlorine Substituent on the Kinetics and the Mechanism of the Solvolyses of n-Alkyl Chloroformates in Hydroxylic Solvents. International Journal of Molecular Sciences, 21(12), 4387. [Link]

• Norberto, F. P., et al. (2007). Kinetics and mechanism of hydrolysis of benzimidazolylcarbamates. Arkivoc, 2007(15), 188-201. [Link]

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• D'Souza, M. J., et al. (2016). Use of Linear Free Energy Relationships (LFERs) to Elucidate the Mechanisms of Reaction of a γ-Methyl-β-alkynyl and an ortho-Substituted Aryl Chloroformate Ester. Molecules, 21(5), 633. [Link]

• D'Souza, M. J., et al. (2008). Extended Grunwald-Winstein Analysis - LFER Used to Gauge Solvent Effects in p-Nitrophenyl Chloroformate Solvolysis. International Journal of Molecular Sciences, 9(11), 2231-2243. [Link]

• D'Souza, M. J., et al. (2014). Correlation of the Rates of Solvolysis of Neopentyl Chloroformate—A Recommended Protecting Agent. Molecules, 19(9), 13324-13340. [Link]

• Lee, I., & Lee, H. W. (1996). Nucleophilic substitution reactions of phenyl chloroformates. Journal of the Chemical Society, Perkin Transactions 2, (11), 2365-2371. [Link]

• D'Souza, M. J., et al. (2008). Extended Grunwald-Winstein Analysis - LFER Used to Gauge Solvent Effects in p-Nitrophenyl Chloroformate Solvolysis. International Journal of Molecular Sciences, 9(11), 2231-2243. [Link]

• Sharma, R., et al. (2022). Chloroformate-Mediated Ring Cleavage of Indole Alkaloids Leads to Re-engineered Antiplasmodial Agents. ACS Infectious Diseases, 8(7), 1369-1379. [Link]

• LibreTexts Chemistry. (2022). An Explanation of Substituent Effects. Chemistry LibreTexts. [Link]

• Taylor & Francis. (n.d.). Chloroformate – Knowledge and References. Taylor & Francis. [Link]

• Chen, P., et al. (2022). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Journal of Emerging Investigators, 5(1). [Link]

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• Gara, M., et al. (2021). Impact of substitution on reactions and stability of one-electron oxidised phenyl sulfonates in aqueous solution. RSC Advances, 11(57), 36159-36166. [Link]

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A Cost-Benefit Analysis of 4-Bromo-2,5-dichlorophenyl chloroformate in Modern Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of an appropriate reagent is a critical decision that balances reactivity, stability, cost, and the ease of downstream processing. Aryl chloroformates are a versatile class of reagents, indispensable for the formation of carbamates, carbonates, and other essential functional groups. This guide provides an in-depth technical analysis of a highly activated yet specialized reagent: 4-Bromo-2,5-dichlorophenyl chloroformate. We will objectively compare its performance with common alternatives, supported by established chemical principles and representative experimental data, to empower researchers in making informed strategic decisions for their synthetic campaigns.

The Chemical Logic of Activation: Why 4-Bromo-2,5-dichlorophenyl chloroformate?

The utility of a chloroformate reagent is fundamentally dictated by the electrophilicity of its carbonyl carbon and the stability of the resulting phenoxide leaving group. The substitution pattern on the phenyl ring of 4-Bromo-2,5-dichlorophenyl chloroformate is key to its reactivity profile. The presence of three strong electron-withdrawing groups (one bromine and two chlorine atoms) significantly influences the molecule's properties in several ways:

• Enhanced Electrophilicity: The inductive and mesomeric effects of the halogens withdraw electron density from the phenyl ring, which in turn makes the carbonyl carbon more electron-deficient and, therefore, more susceptible to nucleophilic attack. This heightened reactivity can lead to faster reaction times and the ability to engage with less reactive nucleophiles.[1][2]

• Excellent Leaving Group: The resulting 4-bromo-2,5-dichlorophenoxide is a highly stabilized and excellent leaving group due to the electron-withdrawing nature of the halogen substituents.[3] A good leaving group is crucial for driving the reaction forward and ensuring high conversion rates.

• Potential for Orthogonal Reactivity: The presence of a bromine atom offers a potential handle for subsequent cross-coupling reactions, allowing for further molecular diversification in a synthetic sequence.

This enhanced reactivity, however, must be weighed against factors such as cost, availability, and the potential for side reactions.

Comparative Analysis: Performance in Key Applications

The primary applications of 4-Bromo-2,5-dichlorophenyl chloroformate, like other aryl chloroformates, lie in the synthesis of carbamates and carbonates.

Carbamate Synthesis

Carbamates are crucial functional groups in pharmaceuticals and agrochemicals, often serving as protecting groups for amines or as key pharmacophoric elements.[4][5]

General Reaction Scheme:

Comparison with Alternative Reagents:

Reagent	Typical Reaction Conditions	Key Advantages	Key Disadvantages
4-Bromo-2,5-dichlorophenyl chloroformate	Mild conditions, often at room temperature.	Highly reactive, potentially leading to faster reactions and higher yields with hindered or less nucleophilic amines. The resulting carbamate can be stable.	Higher cost, potential for side reactions with complex substrates, the byproduct 4-bromo-2,5-dichlorophenol may be more difficult to remove.
Phenyl chloroformate	Mild to moderate conditions.[4]	Readily available, lower cost, well-established protocols.[4]	Less reactive than its halogenated counterpart, may require longer reaction times or heating.[6]
p-Nitrophenyl chloroformate	Mild conditions.	Good reactivity due to the electron-withdrawing nitro group, forms crystalline and stable activated carbonates as intermediates.[5]	The byproduct p-nitrophenol can be colored and sometimes difficult to remove completely.
Benzyl chloroformate (Cbz-Cl)	Mild basic conditions.	Primarily used for the introduction of the Cbz protecting group, which is readily removed by hydrogenolysis.	Not ideal for forming stable carbamates as the primary goal is often deprotection.
Di-tert-butyl dicarbonate (Boc₂O)	Mild basic conditions.	Widely used for the introduction of the Boc protecting group, which is easily removed with acid.	Forms a tert-butyl carbamate, not an aryl carbamate.

Experimental Insight:

While specific comparative data for 4-Bromo-2,5-dichlorophenyl chloroformate is scarce in peer-reviewed literature, the principles of physical organic chemistry suggest its reactivity will be significantly higher than that of phenyl chloroformate and comparable to or greater than p-nitrophenyl chloroformate.[1][7][8] The increased reactivity can be particularly advantageous when dealing with sterically hindered amines or weakly nucleophilic anilines, where less reactive chloroformates may fail to give satisfactory results.

Carbonate Synthesis

Aryl carbonates are valuable intermediates in organic synthesis, often used in the preparation of other carbonates via transesterification or as carbonylating agents.[9]

General Reaction Scheme:

Comparison with Alternative Reagents:

Reagent	Typical Reaction Conditions	Key Advantages	Key Disadvantages
4-Bromo-2,5-dichlorophenyl chloroformate	Mild conditions, often in the presence of a non-nucleophilic base.	High reactivity allows for the efficient conversion of alcohols and phenols, including those that are less reactive.	Higher cost, potential for side reactions, and challenges in byproduct removal.
Phenyl chloroformate	Base-catalyzed, mild to moderate conditions.[6]	Cost-effective and widely available.	Lower reactivity may necessitate more forcing conditions for less nucleophilic alcohols.[6]
Triphosgene (Bis(trichloromethyl) carbonate)	Requires careful handling due to its toxicity and the in-situ generation of phosgene.	A versatile and powerful carbonylating agent capable of forming both symmetric and asymmetric carbonates.	Highly toxic, requires specialized handling procedures.
1,1'-Carbonyldiimidazole (CDI)	Mild, neutral conditions.	Easy to handle solid, byproducts are imidazole and CO₂, which are generally easy to remove.	Can be less reactive than chloroformates and may not be suitable for all substrates.

Experimental Insight:

The high reactivity of 4-Bromo-2,5-dichlorophenyl chloroformate makes it an excellent candidate for the synthesis of carbonates from hindered or electron-deficient alcohols where other reagents may struggle. The resulting mixed carbonate is itself an activated species, which can be valuable for subsequent reactions.

Cost-Benefit Analysis: A Strategic Perspective

The decision to use a premium reagent like 4-Bromo-2,5-dichlorophenyl chloroformate hinges on a careful evaluation of its benefits against its higher cost.

Factor	4-Bromo-2,5-dichlorophenyl chloroformate	Standard Aryl Chloroformates (e.g., Phenyl chloroformate)
Reagent Cost	High	Low to Moderate
Reactivity	Very High	Moderate
Reaction Time	Potentially Shorter	Longer
Yield with Challenging Substrates	Potentially Higher	Potentially Lower
Downstream Processing	May require more rigorous purification to remove the halogenated phenol byproduct.	Standard purification techniques are often sufficient.
Potential for Further Functionalization	The bromo-substituent allows for subsequent cross-coupling reactions.	Limited to the installed aryl carbonate/carbamate.

When to Consider 4-Bromo-2,5-dichlorophenyl chloroformate:

• When working with precious or complex starting materials: The high reactivity can lead to higher yields, which is critical when the substrate is expensive or difficult to synthesize.

• For sterically hindered or electronically deactivated nucleophiles: Where standard reagents fail to provide the desired product in acceptable yields.

• In the design of multi-step synthetic sequences: The bromine atom can be a valuable synthetic handle for subsequent transformations, allowing for a more convergent synthetic strategy.

• In high-throughput synthesis and medicinal chemistry: Where rapid reaction times and high conversion rates are paramount for the efficient generation of compound libraries.

Experimental Protocols

The following are general, representative protocols for the use of aryl chloroformates. These should be optimized for specific substrates.

Protocol 1: General Procedure for Carbamate Synthesis

Materials:

• Amine (1.0 eq)

• 4-Bromo-2,5-dichlorophenyl chloroformate (1.1 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Non-nucleophilic base (e.g., Triethylamine, Pyridine) (1.2 eq)

Procedure:

• Dissolve the amine and the base in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the 4-Bromo-2,5-dichlorophenyl chloroformate to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Upon completion, dilute the reaction mixture with the solvent and wash with water, a mild acid (e.g., 1M HCl) to remove the base, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Carbonate Synthesis

Materials:

• Alcohol or Phenol (1.0 eq)

• 4-Bromo-2,5-dichlorophenyl chloroformate (1.1 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Non-nucleophilic base (e.g., Pyridine) (1.2 eq)

Procedure:

• Dissolve the alcohol or phenol and the base in the anhydrous solvent under an inert atmosphere.

• Cool the mixture to 0 °C.

• Add the 4-Bromo-2,5-dichlorophenyl chloroformate dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring for completion.

• Work-up the reaction as described in the carbamate synthesis protocol.

• Purify the product by appropriate methods.

Safety and Handling

4-Bromo-2,5-dichlorophenyl chloroformate is a reactive and corrosive compound. It is sensitive to moisture and will decompose to release HCl.

• Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry place away from moisture and incompatible materials such as strong bases and oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

4-Bromo-2,5-dichlorophenyl chloroformate is a powerful reagent for the synthesis of carbamates and carbonates, offering significantly enhanced reactivity due to the strong electron-withdrawing effects of its halogen substituents. While its higher cost may preclude its use in routine applications where standard reagents suffice, its performance with challenging substrates can be a decisive advantage. For researchers in drug discovery and process development, a careful cost-benefit analysis that considers reagent cost, reaction efficiency, and the potential for downstream functionalization will reveal the strategic value of this highly activated chloroformate in complex synthetic endeavors.

Visualizations

Caption: Increasing reactivity of aryl chloroformates.

Caption: General workflow for carbamate/carbonate synthesis.

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A Comparative Guide to Cross-Reactivity Studies: Evaluating 4-Bromo-2,5-dichlorophenyl chloroformate as a Novel Covalent Probe

For researchers, scientists, and drug development professionals, the precise and selective modification of biomolecules is a cornerstone of modern chemical biology and therapeutic innovation. The development of novel chemical probes for target identification and validation necessitates a rigorous evaluation of their on-target specificity and potential off-target interactions.[1] This guide provides an in-depth comparison of 4-Bromo-2,5-dichlorophenyl chloroformate, a highly reactive electrophilic agent, with established bioconjugation reagents, offering a framework for comprehensive cross-reactivity assessment.

Introduction: The Quest for Selective Covalent Modification

Covalent inhibitors and probes offer distinct advantages, including enhanced potency and prolonged duration of action, by forming a stable bond with their target protein.[2] This irreversibility, however, raises a critical challenge: the potential for off-target effects due to reactions with unintended proteins, which can lead to toxicity or confounding experimental results.[2][3] Therefore, the characterization of a new covalent probe must extend beyond its intended reactivity to a proteome-wide assessment of its cross-reactivity.

4-Bromo-2,5-dichlorophenyl chloroformate is a highly electrophilic molecule. The chloroformate group is an excellent leaving group, making the carbonyl carbon susceptible to nucleophilic attack.[4][5] The electron-withdrawing nature of the bromine and two chlorine atoms on the phenyl ring further enhances this reactivity. This positions the compound as a potential tool for covalent modification of nucleophilic residues on proteins, such as lysine, tyrosine, serine, and threonine.

Comparative Reagents for Bioconjugation

To objectively evaluate 4-Bromo-2,5-dichlorophenyl chloroformate, we compare it to two widely used classes of amine-reactive bioconjugation reagents: N-Hydroxysuccinimide (NHS) esters and Isothiocyanates.

Reagent Class	Target Residue(s)	Bond Formed	Key Advantages	Key Disadvantages
4-Bromo-2,5-dichlorophenyl chloroformate (Hypothesized)	Lysine, Tyrosine, Serine, Threonine, Histidine	Carbamate, Carbonate	High reactivity, potentially small size	High potential for cross-reactivity, hydrolysis in aqueous buffer
N-Hydroxysuccinimide (NHS) Esters	Lysine, N-terminus	Amide	Well-established chemistry, stable amide bond, readily available[6][7]	Competes with hydrolysis, can lead to heterogeneous products[6][7]
Isothiocyanates	Lysine, N-terminus	Thiourea	Stable bond formation, used in protein sequencing	Can be less reactive than NHS esters, potential for side reactions

Experimental Design for Cross-Reactivity Profiling

A robust assessment of cross-reactivity is a multi-step process designed to identify and validate off-target interactions. The following workflow provides a comprehensive strategy for evaluating a novel probe like 4-Bromo-2,5-dichlorophenyl chloroformate.

Caption: A three-phase experimental workflow for assessing the cross-reactivity of a novel covalent probe.

Phase 1: In Vitro Characterization

The initial phase focuses on understanding the fundamental chemical properties of 4-Bromo-2,5-dichlorophenyl chloroformate.

Protocol 1: Reactivity Assessment with Model Nucleophiles

• Objective: To determine the reactivity of the probe with a panel of common biological nucleophiles.

• Methodology:

  • Prepare stock solutions of 4-Bromo-2,5-dichlorophenyl chloroformate and model nucleophiles (e.g., N-acetyl-lysine, N-acetyl-cysteine, N-acetyl-tyrosine, N-acetyl-serine) in an appropriate organic solvent (e.g., DMSO).

  • Incubate the probe with each nucleophile at a defined molar ratio in a buffered aqueous solution (e.g., PBS, pH 7.4) at room temperature.

  • Quench the reaction at various time points.

  • Analyze the reaction products by LC-MS to identify and quantify the formation of covalent adducts.

• Rationale: This experiment provides a baseline understanding of the probe's inherent reactivity towards different amino acid side chains, offering initial clues about its potential for cross-reactivity.

Phase 2: Proteome-Wide Profiling

This phase aims to identify the full spectrum of proteins that interact with the probe in a complex biological sample.

Protocol 2: Competitive Activity-Based Protein Profiling (ABPP)

• Objective: To identify the protein targets of 4-Bromo-2,5-dichlorophenyl chloroformate in a competitive manner to distinguish specific from non-specific binding.

• Methodology:

  • Treat cell lysates with varying concentrations of 4-Bromo-2,5-dichlorophenyl chloroformate.

  • Subsequently, treat the lysates with a broad-spectrum, alkyne-tagged probe that reacts with the same class of residues.

  • Perform a click reaction to attach a biotin tag to the alkyne-tagged proteins.

  • Enrich the biotinylated proteins using streptavidin beads.

  • Elute, digest, and identify the proteins by quantitative mass spectrometry.

• Rationale: Proteins that show a dose-dependent decrease in labeling by the alkyne-tagged probe are considered targets of 4-Bromo-2,5-dichlorophenyl chloroformate. This competitive approach helps to filter out non-specific interactions.

Phase 3: In-Cell Validation

The final phase validates the findings from the proteomic screen in a live-cell context and assesses the functional consequences of target engagement.

Protocol 3: Cellular Target Engagement Assay

• Objective: To confirm that 4-Bromo-2,5-dichlorophenyl chloroformate engages its identified targets in living cells.

• Methodology:

  • Treat live cells with varying concentrations of 4-Bromo-2,5-dichlorophenyl chloroformate.

  • Lyse the cells and perform a Western blot for the putative target proteins.

  • Alternatively, utilize a cellular thermal shift assay (CETSA) to assess changes in protein thermal stability upon probe binding.

• Rationale: Demonstrating target engagement in a cellular context is crucial for validating the physiological relevance of the identified interactions.

Illustrative Signaling Pathway: Covalent Inhibition of a Kinase

To contextualize the application of a covalent probe, consider the inhibition of a protein kinase involved in a signaling cascade.

Caption: A generic kinase signaling pathway illustrating the mechanism of action for a covalent inhibitor.

In this hypothetical scenario, 4-Bromo-2,5-dichlorophenyl chloroformate is designed to covalently bind to a nucleophilic residue in the active site of the "Target Kinase," thereby inhibiting its function and blocking the downstream cellular response. A thorough cross-reactivity study would be essential to ensure that the probe does not also inhibit the "Upstream Kinase" or other structurally related kinases, which would confound the interpretation of its biological effects.

Conclusion and Future Directions

4-Bromo-2,5-dichlorophenyl chloroformate represents a potentially potent tool for covalent modification due to its high intrinsic reactivity. However, this same reactivity necessitates a rigorous and multi-faceted approach to understanding its cross-reactivity profile. The experimental framework outlined in this guide provides a comprehensive strategy for characterizing this and other novel covalent probes. By combining in vitro reactivity studies, proteome-wide profiling, and in-cell validation, researchers can build a robust understanding of a probe's selectivity and confidently apply it to dissect complex biological processes and accelerate drug discovery.

References

• BenchChem. (2025). A Comparative Guide to Bioconjugation Reagents: Alternatives to 5-Isocyanatopentanoic Acid.
• BenchChem. (2025). A Head-to-Head Comparison of Bioconjugation Reagents: Trh Hydrazide vs. Amine and Thiol-Reactive Alternatives.
• CAS. (2023). Covalent inhibitors in strategic therapeutic design.
• BenchChem. (n.d.). Chloroformates in Organic Synthesis: A Comprehensive Technical Guide.
• Nature Reviews Drug Discovery. (2019). Labelled Chemical Probes for Demonstrating Direct Target Engagement in Living Systems.
• Journal of Medicinal Chemistry. (n.d.). Reversible Covalent Inhibition—Desired Covalent Adduct Formation by Mass Action.
• Promega Corporation. (n.d.). Advancing Biomedical Research with Quality Chemical Probes.
• Journal of Immunological Methods. (n.d.). Comparison of four bifunctional reagents for coupling peptides to proteins and the effect of the three moieties on the immunogenicity of the conjugates.
• Wikipedia. (n.d.). Chloroformate.

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• 5. Chloroformate - Wikipedia [en.wikipedia.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

Analytical Comparison Guide: Confirming the Purity of Synthesized 4-Bromo-2,5-dichlorophenyl chloroformate

Introduction: The Analytical Challenge of Reactive Intermediates

In the realm of trace analytical chemistry and complex peptide synthesis, the demand for highly sensitive, mass-spectrometry-compatible derivatization agents has driven the evolution of halogenated aryl chloroformates. Among these, 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9) stands out as a premium reagent[1]. Unlike traditional aliphatic reagents such as ethyl chloroformate (ECF) or bulky fluorophores like 9-fluorenylmethyl chloroformate (FMOC-Cl), this tri-halogenated compound delivers an exceptional electron-capture detector (ECD) response and a highly distinct multi-isotope MS splitting pattern (M, M+2, M+4, M+6)[2].

However, the very electrophilicity that makes it an exceptional derivatizing agent also makes it a significant analytical challenge. Aryl chloroformates are acutely sensitive to atmospheric moisture, rapidly undergoing hydrolysis to form the corresponding phenol (4-bromo-2,5-dichlorophenol), hydrochloric acid, and carbon dioxide[3]. Consequently, traditional direct-injection chromatographic methods often report falsely low purities due to artifactual on-column degradation.

This guide objectively compares the product's performance against commercial alternatives and establishes self-validating experimental protocols to ensure absolute scientific integrity when confirming its purity.

Product Performance & Analytical Strategy

Before analyzing the synthesized batch, it is critical to understand how 4-Bromo-2,5-dichlorophenyl chloroformate compares to standard alternatives in the laboratory, and why specific analytical techniques must be chosen.

Table 1: Reagent Performance Comparison

Reagent	MS Isotopic Signature	GC-ECD Sensitivity	Stability in Aqueous Media	Primary Application
4-Bromo-2,5-dichlorophenyl chloroformate	Distinct (M, M+2, M+4, M+6)	Ultra-High (Tri-halogenated)	Very Low (Highly reactive)	Trace amine analysis, MS/ECD
FMOC-Cl	Standard (No heavy halogens)	Low	Low to Moderate	Routine amino acid derivatization
Ethyl Chloroformate (ECF)	Standard	Very Low	Low	Volatile derivatization for GC

To accurately confirm the purity of this highly reactive compound, laboratories must abandon direct chromatographic methods and utilize either direct absolute quantification (qNMR) or indirect relative quantification (Derivatization LC-MS).

Analytical decision tree for confirming the purity of reactive chloroformates.

Table 2: Comparison of Analytical Methodologies

Analytical Technique	Absolute Purity Accuracy	Impurity Resolution	Risk of Artifactual Degradation	Recommended Use Case
1H-qNMR	Excellent (± 0.5%)	Low (Overlapping signals possible)	Very Low (if anhydrous CDCl3 is used)	Primary lot release, absolute assay
Derivatization LC-MS	Moderate (Relative area %)	Excellent (Chromatographic separation)	Low (if derivatized immediately)	Impurity profiling, stability testing
Direct GC-MS	Poor	Good	Extremely High (Thermal/Moisture degradation)	Not recommended for purity assay

Experimental Protocols

Protocol 1: Absolute Purity Determination via 1H-qNMR (The Gold Standard)

Scientific Causality: Quantitative NMR (qNMR) is a primary ratio method. By utilizing an internal standard (IS) with a known purity, we eliminate the need for an identical reference standard of the highly reactive chloroformate. Because the analysis is performed in an anhydrous deuterated solvent, artifactual degradation is entirely bypassed.

Self-Validating System: The system is validated by first running a blank of the deuterated solvent to confirm the absence of a water peak (δ 1.56 ppm in CDCl3), ensuring no hydrolysis occurs inside the NMR tube[4].

Step-by-Step Methodology:

• Internal Standard Selection: Use Dimethyl sulfone (DMSO2, TraceCERT® >99.9%). Causality: DMSO2 provides a sharp, isolated singlet at δ 3.0 ppm, which avoids interference with the aromatic protons of the chloroformate (expected at δ 7.3–7.7 ppm).

• Gravimetric Preparation: Using a calibrated microbalance (d = 0.01 mg), accurately weigh ~20 mg of the synthesized 4-Bromo-2,5-dichlorophenyl chloroformate and ~5 mg of DMSO2 directly into a dry 2 mL glass vial.

• Dissolution: Add 600 µL of anhydrous CDCl3 (stored strictly over 4Å molecular sieves). Vortex gently until fully dissolved.

• Transfer: Transfer the solution into a dry, argon-purged 5 mm NMR tube.

• Acquisition Parameters: Acquire the 1H-NMR spectrum at 400 MHz (or higher). Critical Parameter: Set the relaxation delay (D1) to ≥ 30 seconds. Causality: Quantitative integration requires complete spin-lattice (T1) relaxation. A D1 of 5×T1 of the slowest relaxing proton ensures >99% signal recovery, preventing artificially low integration values[4].

• Data Processing & Calculation: Apply a 0.3 Hz line broadening, phase manually, and apply a flat baseline correction. Calculate absolute purity using the standard qNMR equation comparing the integral of the aromatic protons to the DMSO2 methyl protons.

Protocol 2: Impurity Profiling via Pre-Column Derivatization LC-MS

Scientific Causality: Direct HPLC analysis of chloroformates in aqueous mobile phases leads to rapid hydrolysis, making it impossible to distinguish between pre-existing phenol impurities in the synthesized batch and artifactual degradation caused by the instrument[3]. By deliberately quenching the chloroformate with an excess of a secondary amine in an anhydrous environment, we "freeze" the active species as a highly stable carbamate[2].

Self-Validating System: A control sample of pure 4-bromo-2,5-dichlorophenol is injected to establish its retention time. This ensures definitive chromatographic separation between the active chloroformate (now a carbamate) and the degraded impurity.

Reaction pathway comparing stable carbamate derivatization versus hydrolysis degradation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a quenching solution of 5% (v/v) Diethylamine (DEA, anhydrous) in anhydrous Acetonitrile (ACN).

• Sample Derivatization: Accurately weigh ~10 mg of the synthesized chloroformate and dissolve it in 1.0 mL of anhydrous ACN. Immediately transfer 100 µL of this solution into a vial containing 900 µL of the DEA quenching solution.

• Reaction Kinetics: Vortex for 30 seconds. Causality: The reaction between the highly electrophilic chloroformate and the unhindered secondary amine is instantaneous and exothermic, driving >99.9% conversion to the carbamate.

• Dilution: Dilute the reaction mixture 1:10 with the initial HPLC mobile phase (e.g., 50:50 Water:ACN with 0.1% Formic Acid).

• LC-MS Analysis: Inject 2 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Run a rapid gradient from 5% to 95% ACN over 5 minutes.

• Quantification: Monitor the UV trace at 254 nm and extract the specific m/z for the carbamate and the phenol. Calculate relative purity via peak area normalization.

Conclusion

Confirming the purity of synthesized 4-Bromo-2,5-dichlorophenyl chloroformate requires a deep understanding of its electrophilic nature. While its tri-halogenated structure offers unmatched performance for MS and ECD applications compared to standard alternatives, it demands rigorous, moisture-free analytical handling. For absolute lot-release purity, 1H-qNMR is the undisputed gold standard. For detailed impurity profiling and stability testing, Pre-Column Derivatization LC-MS provides the necessary chromatographic resolution without falling victim to artifactual hydrolysis.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Bromo-2,5-dichlorophenyl chloroformate

For professionals in research, discovery, and drug development, the synthesis of novel compounds is a routine endeavor. However, the lifecycle of these chemicals extends beyond their use in reactions. The proper management and disposal of surplus or waste reagents are paramount to ensuring a safe laboratory environment and maintaining environmental compliance. This guide provides an in-depth, procedural framework for the safe disposal of 4-Bromo-2,5-dichlorophenyl chloroformate, a reactive and hazardous intermediate. Our focus is to deliver field-proven, actionable intelligence that safeguards researchers and their work.

The disposal of a reactive chemical like 4-Bromo-2,5-dichlorophenyl chloroformate is not a mere janitorial task; it is an integral part of the experimental workflow that demands the same level of precision and safety as the synthesis itself. The core principle behind its safe disposal is a controlled chemical transformation to less hazardous, stable products.

Hazard Assessment: Understanding the Reactivity Profile

4-Bromo-2,5-dichlorophenyl chloroformate (CAS No. 1697701-09-9) is a highly reactive acyl halide derivative. Its primary hazards stem from its acute toxicity, corrosivity, and violent reactivity with nucleophiles, particularly water.[1][2] The chloroformate functional group is susceptible to rapid hydrolysis, a reaction that, while essential for disposal, can be dangerously exothermic if not controlled.

The hydrolysis reaction produces 4-bromo-2,5-dichlorophenol and generates hydrochloric acid (HCl) and carbon dioxide gas.[3][4] Therefore, the hazards of the parent compound and its degradation products must be managed throughout the disposal process.

Hazard Class & Category	Statement	GHS Pictogram	Reference
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.	☠️	[1][5]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.	corrosive	[1][2]
Reactivity	Reacts with water to liberate toxic and corrosive gas (HCl).	[1]

Table 1: Summary of Key Hazards for Phenyl Chloroformate Analogs.

Pre-Disposal Protocol: Engineering Controls and Personal Protective Equipment (PPE)

Before initiating any disposal procedure, a thorough safety review is mandatory. The following controls and PPE are non-negotiable and form a self-validating system of safety.

• Engineering Controls : All handling and disposal steps must be performed within a certified chemical fume hood with a tested and properly functioning sash.[1][2] An emergency eyewash station and safety shower must be immediately accessible.[2]

• Personal Protective Equipment (PPE) : A multi-layered PPE approach is required to prevent any contact with the chemical.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber or a double layer of nitrile gloves).	Protects against skin absorption and severe burns.
Eye Protection	Chemical splash goggles and a full-face shield.	Protects eyes and face from splashes of the corrosive material.
Body Protection	A flame-resistant lab coat and a chemical-resistant apron.	Protects skin and personal clothing from contamination.

The Disposal Workflow: A Step-by-Step Guide to Quenching and Neutralization

This protocol is designed for small quantities (e.g., < 5 g or 5 mL) of residual 4-Bromo-2,5-dichlorophenyl chloroformate. For larger quantities, consult your institution's Environmental Health and Safety (EHS) office for professional disposal services.

The core of the disposal method is a controlled, two-stage process:

• Quenching (Hydrolysis): The reactive chloroformate is slowly added to a stirred, ice-cold solution to manage the exothermic reaction.

• Neutralization: The resulting acidic solution is carefully neutralized to a safe pH range for final disposal.

The entire workflow is visualized in the diagram below.

Caption: Chemical reaction for the hydrolysis of 4-Bromo-2,5-dichlorophenyl chloroformate.

• Neutralization : Slowly add the 10% NaOH or NaHCO₃ solution to the stirred, acidic mixture. Monitor the pH of the solution frequently using pH paper or a pH meter. Continue adding the base dropwise until the pH is stable between 6 and 8. [6][7] * Causality: This step neutralizes the corrosive hydrochloric acid produced during hydrolysis. If using sodium bicarbonate, be aware that carbon dioxide gas will be evolved, which may cause foaming. Neutralization is required before the waste can be consolidated into a general aqueous hazardous waste stream. [8]5. Final Waste Consolidation : Transfer the neutralized solution into a clearly labeled hazardous waste container designated for aqueous waste. Ensure the container is compatible with the waste stream and is kept closed when not in use. [9]

Post-Disposal: Decontamination and Emergency Planning

• Glassware Decontamination : All glassware and equipment that came into contact with the chloroformate must be decontaminated. Rinse the equipment with a 5% aqueous sodium hydroxide or sodium carbonate solution, followed by several rinses with water. [10]The initial rinse should be collected and disposed of as hazardous waste. [9]* Spill Management : In case of a spill, evacuate the area immediately. Do not attempt to clean up a large spill without proper training and equipment. For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill. [2]Collect the contaminated material in a sealed container for hazardous waste disposal. Do not use water on an uncontained spill, as this will accelerate the release of HCl gas. [1]* Personnel Exposure :

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention. [2] * Eye Contact : Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention. [2] * Inhalation : Move the individual to fresh air immediately. Seek immediate medical attention. [2] By adhering to this comprehensive guide, laboratory professionals can confidently manage the disposal of 4-Bromo-2,5-dichlorophenyl chloroformate, ensuring personal safety, regulatory compliance, and the integrity of their research environment.

References

Sources

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• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2006044575A1 - Method for the preparation of aliphatic chloroformates - Google Patents [patents.google.com]
• 5. 4-Chlorophenyl chloroformate | C7H4Cl2O2 | CID 139059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. ptb.de [ptb.de]
• 8. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. 1697701-09-9|4-Bromo-2,5-dichlorophenyl chloroformate|BLD Pharm [bldpharm.com]

Personal protective equipment for handling 4-Bromo-2,5-dichlorophenyl chloroformate

As a Senior Application Scientist, I approach the handling of highly reactive halogenated aromatics not just as a set of rules, but as an exercise in understanding chemical causality. 4-Bromo-2,5-dichlorophenyl chloroformate (CAS: 1697701-09-9) is a specialized, highly electrophilic reagent used in drug development and advanced organic synthesis [4].

Because it belongs to the chloroformate class, it poses severe, immediate risks: it is a potent lachrymator, highly corrosive, and reacts violently with ambient moisture to release toxic hydrogen chloride (HCl) gas and carbon dioxide (CO2) [3]. Furthermore, the lipophilic 4-bromo-2,5-dichlorophenyl ring enhances skin penetration, meaning accidental exposure can drive the corrosive chloroformate moiety deep into dermal tissue [2].

This guide provides the authoritative, causality-driven Standard Operating Procedures (SOPs) required to handle this compound safely.

Chemical & Hazard Profile

To design an effective safety protocol, we must first quantify the threat. The hazards of this compound dictate every logistical decision, from storage to disposal.

Table 1: Chemical & Hazard Profile

Property	Value / Description	Operational Implication
Chemical Name	4-Bromo-2,5-dichlorophenyl chloroformate	Requires stringent tracking and specialized waste segregation.
CAS Number	1697701-09-9 [4]	Use for exact SDS retrieval and regulatory compliance.
Molecular Formula	C7H2BrCl3O2	High halogen content indicates dense, lipophilic properties.
Primary Hazards	Corrosive, Lachrymator, Water-Reactive	Mandates completely anhydrous handling environments [3].

| Hydrolysis Byproducts | HCl (gas), CO2 (gas), Substituted Phenol | Risk of catastrophic overpressurization in sealed containers [1]. |

Mandatory Personal Protective Equipment (PPE)

Standard laboratory PPE is insufficient for handling highly reactive acid chlorides and chloroformates. The selection of protective gear must account for the chemical's lipophilicity and its rapid degradation into corrosive gases [3].

Table 2: PPE Specifications & Scientific Justifications

PPE Category	Specification	Scientific Causality & Justification
Hand Protection	Butyl rubber (min 0.3 mm) or Silver Shield laminate gloves.	Standard nitrile (0.1 mm) is highly permeable to halogenated aromatics. Butyl rubber provides the necessary chemical resistance against acid chlorides [3].
Eye/Face Protection	Snug-fitting chemical splash goggles + Full face shield.	Exothermic hydrolysis can cause micro-droplet aerosolization. A face shield prevents facial burns from sudden splattering.
Body Protection	Flame-resistant (FR) lab coat + Heavy-duty chemical apron.	Prevents systemic skin contact. FR material mitigates secondary fire risks if flammable solvents (e.g., THF) are used in tandem.

| Respiratory | Certified Chemical Fume Hood (Face velocity >100 fpm). | Captures evolved HCl gas. For large spills outside a hood, a full-face respirator with ABEK-P3 filters is mandatory [2]. |

Operational Logistics & Handling Protocol

Handling this reagent requires a moisture-free environment. The following protocol utilizes a self-validating system to ensure the reaction remains under thermal and kinetic control.

Step-by-Step Handling Methodology

• Environmental Verification: Ensure the fume hood is operational. Purge your reaction vessel with an inert gas (Argon or N2) for 15 minutes to eliminate ambient atmospheric moisture.

• Thermal Equilibration: Remove the chloroformate from 2–8°C storage. Crucial Step: Allow the sealed bottle to reach room temperature inside a desiccator. Causality: Opening a cold bottle causes atmospheric moisture to condense inside, initiating slow hydrolysis and dangerous pressure buildup[3].

• Inert Transfer: Use a dry, gas-tight glass syringe equipped with a stainless steel needle. Flush the syringe with Argon three times prior to drawing the reagent.

• Controlled Execution: Add the chloroformate to your reaction mixture dropwise at 0°C.

• Self-Validation Check: Monitor the internal pressure of the reaction vessel via an oil bubbler. A steady, controlled bubbling rate indicates a safe reaction velocity. Sudden, violent bubbling indicates an impending thermal runaway, necessitating immediate application of a dry ice/acetone bath.

Step-by-step operational workflow for the safe handling and disposal of chloroformates.

Disposal & Quenching Plan

Never dispose of unreacted 4-Bromo-2,5-dichlorophenyl chloroformate directly into a waste stream. It must be chemically deactivated (quenched) first. Direct addition of water causes a violent, uncontrollable exothermic reaction that will vaporize the chemical and release lethal clouds of HCl [1].

Step-by-Step Quenching Methodology

• Cooling & Base Preparation: In a large beaker, prepare a 10% aqueous Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO3) solution. Submerge the beaker in an ice-water bath and add a magnetic stir bar. Causality: The ice bath absorbs the massive heat of hydrolysis, while the base immediately neutralizes the evolving HCl, preventing toxic gas release [1].

• Reagent Dilution: Dilute the residual chloroformate in an inert, dry solvent (e.g., dry THF or Toluene) to reduce its molar concentration and dampen its reactivity.

• Dropwise Addition: Using an addition funnel, add the diluted chloroformate dropwise to the vigorously stirred, cold basic solution.

• Self-Validation (pH Testing): After the addition is complete, stir the mixture for 30 minutes. Test the solution with pH paper. The quench is only successful if the pH remains strictly > 8. If the solution is acidic, unneutralized HCl is present; add more base until alkalinity is restored[1].

• Waste Segregation: Transfer the neutralized, biphasic mixture to a designated aqueous hazardous waste container. Do not seal the container tightly for at least 24 hours , as residual unstable carbonic acid intermediates will continue to slowly decarboxylate, releasing CO2 gas that can rupture a sealed drum [3].

Chemical pathway for the controlled exothermic quenching of chloroformates.

References